Disperse Red 278

• CAS: 61355-92-8

Core Science & Biosynthesis

Disperse Red 278 chemical structure and properties

An In-depth Technical Guide to Disperse Red 278

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and analysis of C.I. Disperse Red 278. It is intended for researchers, scientists, and professionals in drug development who may encounter this compound or similar azo dyes.

Chemical Structure and Properties

Disperse Red 278 is a monoazo dye characterized by a nitro group on the diazo component and a complex tertiary amine on the coupler component. Its structure is responsible for its brilliant red shade and its affinity for hydrophobic fibers like polyester (B1180765).

Chemical Structure:

The IUPAC name for Disperse Red 278 is methyl 3-[3-acetamido-N-(3-methoxy-3-oxopropyl)-4-[(4-nitrophenyl)diazenyl]anilino]propanoate. The structure consists of a 4-nitrophenylazo group linked to an N,N-disubstituted acetanilide.

Table 1: Chemical Identifiers for Disperse Red 278

Identifier	Value	Citation
C.I. Name	Disperse Red 278	[1][2]
C.I. Number	113386	[3]
CAS Numbers	68248-10-2, 61355-92-8	[3][4][5][6][7]
EC Number	262-732-9	[3]
Molecular Formula	C₂₂H₂₅N₅O₇	[3]
Molecular Weight	471.46 g/mol	[3]
Chemical Class	Monoazo	[3]

Table 2: Physicochemical and Application Properties of Disperse Red 278

Property	Value/Description	Citation
Appearance	Red powder / Red crystal powder	[2]
Primary Application	Dyeing and printing of polyester and its blends	[8]
Solubility	Low water solubility, designed for dispersion in an aqueous dye bath	[9]

Table 3: Fastness Properties of Disperse Red 278 on Polyester Fabric

Fastness Test	Grade (ISO Standards)	Citation
Light Fastness (Xenon)	5 - 6	[8]
Washing Fastness (Fading)	5	[2]
Washing Fastness (Staining)	4 - 5	[8]
Perspiration Fastness (Fading)	5	[1]
Perspiration Fastness (Staining)	5	[1]
Sublimation	4 - 5	[8]
Rubbing Fastness	4 - 5	[8]
Dry Heat Fastness (Fading)	5	[10]
Dry Heat Fastness (Staining)	4 - 5	[10]

Experimental Protocols

Synthesis of Disperse Red 278

The synthesis of Disperse Red 278 is a two-stage process involving the diazotization of an aromatic amine followed by an azo coupling reaction.[1][2]

Stage 1: Diazotization of 4-Nitroaniline (B120555)

This protocol describes the formation of the 4-nitrobenzenediazonium (B87018) salt.

• Materials: 4-Nitroaniline (1.38 g, 0.01 mol), Concentrated Hydrochloric Acid (3 mL), Sodium Nitrite (B80452) (0.76 g, 0.011 mol), Distilled Water, Ice, Urea (B33335).

• Procedure:

  • Suspend 1.38 g of 4-nitroaniline in a mixture of 3 mL of concentrated HCl and 5 mL of water in a 100 mL beaker.

  • Cool the suspension to 0-5 °C in an ice-salt bath with continuous stirring. A fine slurry of 4-nitroaniline hydrochloride should form.

  • In a separate beaker, dissolve 0.76 g of sodium nitrite in 5 mL of cold water.

  • Add the sodium nitrite solution dropwise to the cold amine suspension while maintaining the temperature strictly between 0-5 °C.[10] The addition should be done below the surface of the liquid to prevent the escape of nitrous fumes.

  • After the addition is complete, continue stirring for 15-20 minutes.

  • Check for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess).[10] If the test is negative, add a small amount of additional sodium nitrite solution.

  • Quench the excess nitrous acid by adding a small amount of urea until the starch-iodide test is negative. The resulting pale yellow solution is the diazonium salt, which should be used immediately in the next stage.[10]

Stage 2: Azo Coupling Reaction

This protocol describes the reaction of the diazonium salt with the coupling component.

• Materials: 4-nitrobenzenediazonium salt solution (from Stage 1), 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline (3.22 g, 0.01 mol)[11], Acetic Acid, Sodium Acetate (B1210297), Methanol, Distilled Water.

• Procedure:

  • In a 250 mL beaker, dissolve 3.22 g of 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline in 20 mL of acetic acid.

  • Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the cold diazonium salt solution from Stage 1 to the coupling component solution with vigorous stirring.[12]

  • Maintain the temperature at 0-10 °C and a mildly acidic pH (4-5) by adding a saturated solution of sodium acetate as needed.[13]

  • A colored precipitate of Disperse Red 278 will form. Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure the reaction goes to completion.

  • Isolate the crude dye by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with cold water until the filtrate is neutral.

  • Purify the product by recrystallization from a suitable solvent such as an ethanol-water mixture.

  • Dry the purified dye in a vacuum oven at 60 °C.

Synthesis Workflow for Disperse Red 278

Analytical Protocol: HPLC-PDA Analysis

High-Performance Liquid Chromatography (HPLC) with a Photodiode Array (PDA) detector is a standard method for the analysis and purity assessment of disperse dyes.[14][15]

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile (B52724) with 0.1% Formic Acid

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-20 min: Linear gradient from 30% to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: Return to 30% B

  • 26-30 min: Re-equilibration at 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 10 µL.

• PDA Detection: Scan from 200-700 nm, with specific monitoring at the dye's λmax (maximum absorbance wavelength).

• Sample Preparation: Accurately weigh ~10 mg of Disperse Red 278 and dissolve in 100 mL of acetonitrile to create a 100 µg/mL stock solution. Further dilute as necessary for analysis.

• Procedure:

  • Equilibrate the HPLC system with the initial mobile phase conditions.

  • Inject a blank (acetonitrile) to establish a baseline.

  • Inject the prepared sample solution.

  • Acquire chromatograms and UV-Vis spectra.

  • The purity of the dye can be assessed by the peak area percentage of the main component. The identity can be confirmed by comparing the retention time and the UV-Vis spectrum with a reference standard.

Analytical Workflow for Disperse Red 278

Spectral Data Analysis

• UV-Visible Spectroscopy: Azo compounds are known for their strong absorption in the visible region. Disperse Red 278, being a red dye, is expected to have a maximum absorption wavelength (λmax) in the range of 480-520 nm in a suitable solvent like ethanol (B145695) or chloroform. This absorption is due to the π → π* electronic transition of the extended conjugated system involving the azo group and aromatic rings.[1]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum would confirm the presence of key functional groups. Expected characteristic absorption bands include:[8][16]

  • ~3300 cm⁻¹: N-H stretching (from the acetamido group).

  • ~3100-3000 cm⁻¹: Aromatic C-H stretching.

  • ~1730 cm⁻¹: C=O stretching (from the ester groups).

  • ~1670 cm⁻¹: C=O stretching (from the amide group).

  • ~1600, 1480 cm⁻¹: Aromatic C=C ring stretching.

  • ~1520, 1340 cm⁻¹: Asymmetric and symmetric N-O stretching of the nitro group.

  • ~1450 cm⁻¹: N=N stretching of the azo bond.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be essential for definitive structural elucidation.[17][18][19]

  • ¹H NMR: Signals for aromatic protons would appear in the downfield region (~7.0-8.5 ppm). The protons of the ethyl ester groups and the acetyl group would appear in the upfield region. The N-H proton of the amide would likely be a singlet in the downfield region.

  • ¹³C NMR: Resonances for the aromatic carbons, carbonyl carbons (ester and amide), and aliphatic carbons would be observed in their characteristic chemical shift ranges.

Toxicological Profile and Biological Interactions

The toxicological profile of Disperse Red 278 has not been extensively studied. However, as an azo dye, its potential for metabolic activation into harmful compounds is a primary concern for health and safety.

Azo dyes can undergo reductive cleavage of the azo bond (-N=N-) by azoreductase enzymes, which are present in human intestinal microbiota.[20] This metabolic process breaks the dye molecule into its constituent aromatic amines. For Disperse Red 278, this would release 4-nitroaniline and a substituted aniline (B41778) derivative.

• 4-Nitroaniline: This is a known toxic substance. Studies have indicated that p-nitroaniline is a metabolite of other azo dyes and can exhibit toxicity.[20]

• General Azo Dye Toxicity: Many azo dyes are implicated as contact allergens.[9] The aromatic amines produced upon metabolism are often the primary cause of toxicity, with some being known or suspected carcinogens.[21][22] For instance, other disperse dyes like Disperse Red 1 have demonstrated cytotoxic and genotoxic effects in animal studies.[23][24]

Potential Metabolic Activation of Disperse Red 278

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. cuhk.edu.hk [cuhk.edu.hk]
• 3. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278 and Red C-4G [orienchem.en.made-in-china.com]
• 4. CAS # 61355-92-8 (68248-10-2), Disperse Red 278, C.I. 113386, 2-Acetamido-4-[bis[(2-methoxycarbonyl)ethyl]amino]-4'-nitroazobenzene - chemBlink [chemblink.com]
• 5. 分散红278 | Disperse Red 278 | CAS 61355-92-8 | Fluorescent Dye | 美国InvivoChem [invivochem.cn]
• 6. Disperse Red 278, CasNo.61355-92-8 Hangzhou Sartort Biopharma Co., Ltd China (Mainland) [sartort.lookchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Characterizing azobenzene disperse dyes and related compounds in house dust and their correlations with other organic contaminant classes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline [dyestuffintermediates.com]
• 12. Azo coupling - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. lcms.cz [lcms.cz]
• 15. The Identification of Polyester Fibers Dyed with Disperse Dyes for Forensic Purposes [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Structural analysis of azo dyes using NMR spectroscopy and X-ray crystallography - American Chemical Society [acs.digitellinc.com]
• 18. researchgate.net [researchgate.net]
• 19. diva-portal.org [diva-portal.org]
• 20. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 21. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 22. Aminoazo dye-protein-adduct enhances inhibitory effect on digestibility and damages to Gastro-Duodenal-Hepatic axis | PLOS One [journals.plos.org]
• 23. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Disperse Red 1 (textile dye) induces cytotoxic and genotoxic effects in mouse germ cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of Disperse Red 278

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Disperse Red 278 (C.I. 113386), a monoazo disperse dye. The document details the synthetic pathway, experimental protocols, and analytical characterization of this brilliant red dye, which finds applications in the dyeing and printing of polyester (B1180765) and its blended fabrics.[1]

Overview of Disperse Red 278

Disperse Red 278 is a synthetic organic colorant belonging to the single azo class of dyes.[1] Its chemical structure is characterized by a nitro-substituted diazonium component coupled to a substituted aniline (B41778) derivative. This structure imparts its characteristic brilliant red color and its suitability for dyeing hydrophobic fibers.[1]

Table 1: Chemical and Physical Properties of Disperse Red 278

Property	Value	Reference
C.I. Name	Disperse Red 278	[1]
C.I. Number	113386	[1]
CAS Number	68248-10-2	[1]
Molecular Formula	C₂₂H₂₅N₅O₇	[1]
Molecular Weight	471.46 g/mol	[1]
Appearance	Red Powder	[2]
Chemical Class	Monoazo	[1]

Synthesis of Disperse Red 278

The synthesis of Disperse Red 278 is a two-stage process that first involves the synthesis of the coupling component, followed by the diazotization of an aromatic amine and subsequent azo coupling.

Synthesis of the Coupling Component: 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline

The coupling component can be synthesized via a double Michael addition of 3-aminoacetanilide to methyl acrylate (B77674). This reaction adds two methoxycarbonylpropyl chains to the amino group of the aniline derivative.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-aminoacetanilide (1 equivalent) in a suitable solvent such as methanol.

• Michael Addition: To the stirred solution, add methyl acrylate (2.2 equivalents) and a catalytic amount of a base (e.g., triethylamine (B128534) or sodium methoxide).

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield the pure 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline.

Synthesis of Disperse Red 278

The final dye is synthesized through the diazotization of 4-nitroaniline (B120555) and its subsequent coupling with the previously synthesized coupling component.[1]

• Diazotization of 4-Nitroaniline:

  • In a beaker, suspend 4-nitroaniline (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (B80452) (1.1 equivalents) dropwise, ensuring the temperature remains below 5 °C.[3]

  • Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the 4-nitrobenzenediazonium (B87018) chloride solution. The completion of the reaction can be checked using starch-iodide paper.[3]

• Azo Coupling Reaction:

  • In a separate beaker, dissolve the synthesized 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline (1 equivalent) in a suitable solvent like glacial acetic acid or a mixture of an organic solvent and water.

  • Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the freshly prepared, cold diazonium salt solution to the stirred solution of the coupling component.

  • Maintain the temperature at 0-5 °C and continue stirring for 1-2 hours. The formation of a brilliant red precipitate indicates the formation of Disperse Red 278.

  • The pH of the reaction mixture can be adjusted to 4-5 by the addition of a sodium acetate solution to facilitate the coupling.

• Isolation and Purification:

  • Collect the precipitated dye by vacuum filtration.

  • Wash the solid product thoroughly with cold water to remove any unreacted salts and acids.

  • The crude dye can be further purified by recrystallization from a suitable solvent (e.g., ethanol (B145695) or a mixture of DMF and water) to obtain the final product.

  • Dry the purified Disperse Red 278 in a vacuum oven at a moderate temperature.

Characterization of Disperse Red 278

The synthesized Disperse Red 278 can be characterized using various spectroscopic and analytical techniques to confirm its structure and purity.

Table 2: Expected Characterization Data for Disperse Red 278

Technique	Expected Results
UV-Visible Spectroscopy	A strong absorption band in the visible region, typically between 490-520 nm, corresponding to the π → π* transition of the conjugated azo system. The exact λmax will depend on the solvent used.[4][5]
Fourier-Transform Infrared (FTIR) Spectroscopy	Characteristic peaks for: N=N stretching (azo group) around 1400-1450 cm⁻¹; C=O stretching (ester and amide) around 1650-1750 cm⁻¹; N-O stretching (nitro group) around 1500-1560 cm⁻¹ (asymmetric) and 1300-1370 cm⁻¹ (symmetric); C-N stretching and aromatic C=C stretching in the fingerprint region.[6][7][8][9]
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy	Aromatic protons in the range of 7.0-8.5 ppm; Protons of the ethyl chains adjacent to the nitrogen and ester groups; Methyl protons of the ester and acetyl groups.
Mass Spectrometry (MS)	The molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of 471.46. Fragmentation patterns can provide further structural information.

Diagrams

Synthesis Workflow

Caption: Synthetic pathway for Disperse Red 278.

Characterization Workflow

Caption: Workflow for the characterization of Disperse Red 278.

References

• 1. Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SATRA TM459: The Quantitative Analysis of Disperse Dyes by LC-MS [satra.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Some Monoazo Disperse Dyes Derived from Aminothienochromene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discoveryjournals.org [discoveryjournals.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to Disperse Red 278 (CAS Number: 68248-10-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, applications, and available safety information for the monoazo dye, Disperse Red 278. Due to the limited availability of in-depth experimental and biological data in the public domain, this guide also incorporates general characteristics and methodologies associated with disperse dyes to provide a broader context for research and development.

Physicochemical Properties

Disperse Red 278 is a synthetic organic colorant belonging to the monoazo class of dyes.[1] Its chemical structure is characterized by a single azo group (-N=N-) linking aromatic moieties. The key physicochemical properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	68248-10-2	[1][2][3][4][5]
Alternate CAS Number	61355-92-8	[1]
C.I. Number	113386	[1]
Chemical Formula	C₂₂H₂₅N₅O₇	[1][2][3]
Molecular Weight	471.46 g/mol	[1][2]
Appearance	Red to brilliant red powder	[3]
Synonyms	C.I. Disperse Red 278, Red C-4G, Red P-4G, beta-Alanine, N-(3-(acetylamino)-4-(2-(4-nitrophenyl)diazenyl)phenyl)-N-(3-methoxy-3-oxopropyl)-, methyl ester	[4][5]
Solubility	Very low in water

Synthesis and Manufacturing

The synthesis of Disperse Red 278 follows a typical azo coupling reaction. The manufacturing process involves two primary steps: diazotization and coupling.[6]

• Diazotization: 4-Nitrobenzenamine is treated with a source of nitrous acid (typically sodium nitrite (B80452) in an acidic medium) to form a diazonium salt.

• Azo Coupling: The resulting diazonium salt is then reacted with the coupling component, 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline, to form the final Disperse Red 278 molecule.[6]

Synthesis Pathway of Disperse Red 278

General Experimental Protocol for Azo Dye Synthesis

While a specific, detailed protocol for Disperse Red 278 is not publicly available, a general procedure for the synthesis of similar monoazo disperse dyes is as follows:

• Dissolution of the Amine: The aromatic amine (e.g., 4-nitroaniline) is dissolved in a suitable acidic solution, such as hydrochloric acid.

• Diazotization: The amine solution is cooled to 0-5°C in an ice bath. A pre-cooled aqueous solution of sodium nitrite is then added slowly while maintaining the low temperature to form the diazonium salt.

• Preparation of the Coupling Component: The coupling agent is dissolved or suspended in a suitable solvent, often with the addition of a base to facilitate the reaction.

• Coupling Reaction: The cold diazonium salt solution is added gradually to the prepared coupling component solution. The reaction mixture is stirred at a low temperature until the coupling is complete.

• Isolation and Purification: The precipitated dye is collected by filtration, washed with water to remove unreacted starting materials and byproducts, and then dried.

Applications

The primary application of Disperse Red 278 is in the dyeing and printing of hydrophobic synthetic fibers.[6] Its non-ionic nature and low water solubility make it particularly suitable for:

• Polyester (B1180765) fabrics .[2]

• Polyester/cotton blended fabrics .[6]

• Superfine polyester fibers .[6]

It is also reported to be used in the coloration of plastics and in cosmetic formulations.

General Experimental Protocol for High-Temperature Disperse Dyeing of Polyester

The following is a representative workflow for applying a disperse dye to polyester fabric:

• Preparation of the Dye Bath: A dispersion of the dye is prepared by mixing the dye powder with a dispersing agent and water. The pH of the dye bath is typically adjusted to an acidic range (pH 4.5-5.5) using a suitable acid, such as acetic acid.

• Dyeing Process: The polyester fabric is introduced into the dye bath at an initial temperature of approximately 60°C. The temperature is then gradually raised to around 130°C and held for a period of 45-60 minutes to allow for the diffusion of the dye molecules into the polymer matrix of the fibers.

• Rinsing and After-treatment: After dyeing, the bath is cooled, and the fabric is thoroughly rinsed with water to remove any unfixed dye from the surface. A reduction clearing process may be employed to improve wash fastness.

References

• 1. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278 and Red C-4G [orienchem.en.made-in-china.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. 68248-10-2｜Disperse Red 278 Red P-4G｜Colorcom Group [colorcominternational.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. worlddyevariety.com [worlddyevariety.com]

Spectroscopic Analysis of Disperse Red 278: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and analytical methodologies for the disperse dye, Disperse Red 278 (C.I. 113386). While a thorough search of publicly available scientific literature and databases did not yield specific quantitative UV-Vis and NMR spectra for Disperse Red 278, this document outlines the expected spectroscopic characteristics and provides detailed, generalized experimental protocols for the analysis of this and similar monoazo disperse dyes.

Introduction to Disperse Red 278

Disperse Red 278 is a monoazo dye characterized by its brilliant red shade.[1] It is primarily used for the dyeing and printing of polyester (B1180765) and polyester/cotton blended fabrics.[1] Its chemical structure and identifying information are summarized in Table 1.

Table 1: Chemical and Physical Properties of Disperse Red 278

Property	Value
C.I. Name	Disperse Red 278
C.I. Number	113386
CAS Number	68248-10-2
Molecular Formula	C₂₂H₂₅N₅O₇
Molecular Weight	471.46 g/mol
Chemical Class	Single Azo

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique for characterizing the color and electronic properties of dyes. The absorption of light in the visible region is responsible for the dye's color. For a red dye like Disperse Red 278, maximum absorption (λmax) is expected in the blue-green region of the spectrum.

Table 2: Expected UV-Vis Absorption Data for Disperse Red 278

Solvent	Expected λmax Range (nm)	Molar Absorptivity (ε)
Acetone	490 - 520	Data not available
Ethanol	490 - 520	Data not available
Chloroform (B151607)	500 - 530	Data not available

Note: The expected λmax range is based on typical values for similar monoazo disperse dyes. The exact value can vary depending on the solvent and the specific electronic environment of the chromophore.

Experimental Protocol for UV-Vis Analysis

A general procedure for obtaining the UV-Vis absorption spectrum of a disperse dye is as follows:

• Solvent Selection: Choose a suitable organic solvent in which the dye is soluble, such as acetone, ethanol, or chloroform. The solvent should be transparent in the visible region of the spectrum.

• Preparation of Stock Solution: Accurately weigh a small amount of the dye (e.g., 1-5 mg) and dissolve it in a known volume (e.g., 100 mL) of the chosen solvent in a volumetric flask to create a stock solution.

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find a concentration that gives an absorbance reading in the optimal range of the spectrophotometer (typically 0.2 - 1.0).

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamp to warm up.

  • Set the wavelength range for scanning (e.g., 350 - 700 nm).

  • Use the pure solvent as a blank to zero the instrument.

• Measurement:

  • Rinse a cuvette with the sample solution and then fill it.

  • Place the cuvette in the spectrophotometer and record the absorption spectrum.

  • Identify the wavelength of maximum absorbance (λmax).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic compounds. ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, respectively.

Table 3: Expected ¹H NMR Chemical Shift Ranges for Key Protons in Disperse Red 278

Proton Type	Expected Chemical Shift (δ, ppm)
Aromatic Protons	6.5 - 8.5
-N-CH₂- Protons	3.5 - 4.5
-O-CH₃ Protons	3.6 - 4.0
Acetyl -CH₃ Protons	1.9 - 2.5

Note: These are estimated ranges based on the known structure of Disperse Red 278 and typical chemical shifts for similar functional groups. The exact shifts will depend on the solvent and the specific electronic environment within the molecule.

Experimental Protocol for NMR Analysis

The following is a general protocol for obtaining the NMR spectrum of a disperse dye:

• Solvent Selection: Choose a deuterated solvent in which the dye is sufficiently soluble (e.g., deuterated chloroform (CDCl₃), deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)).

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the dye sample in 0.5 - 0.7 mL of the deuterated solvent in an NMR tube.

  • Ensure the sample is fully dissolved; sonication may be required.

  • If necessary, filter the solution to remove any particulate matter.

• NMR Spectrometer Setup:

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

  • Set the appropriate acquisition parameters (e.g., number of scans, relaxation delay).

• Data Acquisition:

  • Acquire the ¹H NMR spectrum.

  • If required, acquire other spectra such as ¹³C NMR or 2D correlation spectra (e.g., COSY, HSQC) to aid in structure elucidation.

• Data Processing:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic characterization of a disperse dye like Disperse Red 278.

Caption: General workflow for the spectroscopic analysis of a disperse dye.

Conclusion

References

• 1. worlddyevariety.com [worlddyevariety.com]

Solubility Profile of Disperse Red 278 in Organic Solvents: A Technical Guide

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility characteristics of Disperse Red 278 in organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on providing a detailed experimental protocol for determining the solubility of Disperse Red 278, alongside qualitative solubility information for structurally related compounds.

Introduction to Disperse Red 278

Disperse Red 278 is a monoazo dye used in the textile industry for dyeing polyester (B1180765) fabrics. Like other disperse dyes, it is characterized by its low water solubility and its ability to be finely dispersed in an aqueous medium for application to hydrophobic fibers. Understanding its solubility in various organic solvents is crucial for a range of applications beyond textiles, including in research and development for formulations, analytical method development, and material science.

Solubility Data

A thorough search of scientific databases and chemical literature did not yield specific quantitative solubility data for Disperse Red 278 in a range of organic solvents. However, based on the general characteristics of disperse dyes and information available for structurally similar compounds such as Disperse Red 1, a qualitative solubility profile can be inferred.

Qualitative Solubility:

Disperse dyes are generally soluble in polar aprotic solvents and some polar protic solvents, as well as aromatic hydrocarbons. For instance, Disperse Red 1 is known to be soluble in ethanol, acetone, and benzene. It is also anticipated that Disperse Red 278 would exhibit solubility in solvents such as:

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

• Acetone

• Ethanol

• Toluene

• Chloroform

The following table is provided as a template for researchers to populate with experimentally determined solubility data.

Table 1: Experimentally Determined Solubility of Disperse Red 278

Organic Solvent	Chemical Class	Molar Mass ( g/mol )	Polarity Index	Solubility (g/L) at 25°C	Observations
Acetone	Ketone	58.08	5.1
Chloroform	Halogenated	119.38	4.1
Dimethylformamide (DMF)	Amide	73.09	6.4
Dimethyl sulfoxide (DMSO)	Sulfoxide	78.13	7.2
Ethanol	Alcohol	46.07	4.3
Toluene	Aromatic HC	92.14	2.4

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of Disperse Red 278 in organic solvents using a UV-Vis spectrophotometric method. This method is widely used for colored compounds due to its sensitivity and accuracy.

Objective: To quantify the solubility of Disperse Red 278 in various organic solvents at a specified temperature (e.g., 25°C).

Materials:

• Disperse Red 278 (high purity)

• Selected organic solvents (analytical grade)

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Syringe filters (0.45 µm, solvent-compatible)

• UV-Vis spectrophotometer

• Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)

• Analytical balance

• Thermostatically controlled shaker or water bath

Methodology:

• Preparation of Calibration Curve: a. Prepare a stock solution of Disperse Red 278 of a known concentration (e.g., 100 mg/L) in the chosen organic solvent. b. From the stock solution, prepare a series of standard solutions of decreasing concentrations (e.g., 50, 25, 12.5, 6.25, 3.125 mg/L) by serial dilution. c. Determine the wavelength of maximum absorbance (λmax) of Disperse Red 278 in the specific solvent by scanning the spectrum of one of the standard solutions. d. Measure the absorbance of each standard solution at the λmax. e. Plot a graph of absorbance versus concentration to create a calibration curve. The curve should be linear and pass through the origin (or close to it). Determine the equation of the line (y = mx + c) and the correlation coefficient (R²), which should be > 0.99.

• Sample Preparation for Solubility Measurement: a. Add an excess amount of Disperse Red 278 to a known volume of the organic solvent in a sealed container (e.g., a screw-cap vial). The presence of undissolved solid is essential to ensure saturation. b. Place the container in a thermostatically controlled shaker or water bath set at the desired temperature (e.g., 25°C). c. Agitate the mixture for a sufficient time to reach equilibrium. This may take several hours to a day. It is advisable to perform preliminary experiments to determine the time required to reach equilibrium.

• Measurement and Analysis: a. After reaching equilibrium, allow the undissolved solid to settle. b. Carefully withdraw a sample of the supernatant using a pipette. To avoid aspirating solid particles, it is recommended to use a syringe fitted with a solvent-compatible 0.45 µm filter to draw the sample. c. Dilute the saturated solution with the same solvent to a concentration that falls within the linear range of the calibration curve. The dilution factor must be accurately recorded. d. Measure the absorbance of the diluted solution at the λmax. e. Using the equation from the calibration curve, calculate the concentration of the diluted solution. f. Multiply the calculated concentration by the dilution factor to determine the concentration of the saturated solution, which represents the solubility of Disperse Red 278 in that solvent at the specified temperature.

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for Disperse Red 278 and all solvents used.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of Disperse Red 278.

Caption: Experimental workflow for solubility determination.

This guide provides a framework for researchers to systematically determine the solubility of Disperse Red 278 in various organic solvents. The provided experimental protocol and workflow diagram offer a clear and structured approach to generating reliable and reproducible solubility data.

Unveiling the Photophysical intricacies of Anthraquinone-Based Dyes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Anthraquinone-based dyes, a class of compounds characterized by their core 9,10-dioxoanthracene structure, have garnered significant attention in various scientific and technological fields. Their applications span from traditional textile dyeing to advanced biomedical applications, including their use as fluorescent probes and photosensitizers in photodynamic therapy (PDT).[1] This guide provides an in-depth exploration of the core photophysical properties of these dyes, offering a valuable resource for researchers and professionals involved in their study and application, particularly in the realm of drug development.

Core Photophysical Properties

The photophysical behavior of anthraquinone (B42736) dyes is intrinsically linked to their molecular structure, particularly the nature and position of substituents on the anthraquinone core. These modifications significantly influence the dye's absorption and emission characteristics, as well as its efficiency in undergoing key photophysical processes such as intersystem crossing and the generation of reactive oxygen species.

Absorption and Emission Spectra

The electronic absorption spectra of anthraquinone derivatives are characterized by bands in the UV and visible regions. The position of the maximum absorption wavelength (λmax) is highly sensitive to the presence of electron-donating or electron-withdrawing groups.[2] For instance, the introduction of amino groups, which are strong electron donors, typically leads to a red-shift (bathochromic shift) in the absorption spectrum.[3]

Many anthraquinone derivatives, especially those with amino or hydroxyl substituents, exhibit fluorescence.[4] The efficiency of this fluorescence is quantified by the fluorescence quantum yield (Φf), which is the ratio of photons emitted to photons absorbed.[4] The Stokes shift, the difference between the absorption and emission maxima, is another important characteristic. Some novel anthraquinone fluorophores have been developed with promising large Stokes shifts.[1]

Table 1: Spectroscopic Properties of Selected Anthraquinone Dyes

Compound	Substituent(s)	Solvent	λmax (nm)	λem (nm)	Fluorescence Quantum Yield (Φf)	Reference
Anthraquinone	-	Ethanol	251	-	-	[5]
1,4-Diaminoanthraquinone	1,4-diamino	-	440-490	-	-	[6]
1,4-bis(phenylamino)anthraquinone	1,4-bis(phenylamino)	-	480-540	-	-	[6]
DRAQ5	Proprietary	Solution	-	697 (bound to DNA)	0.003	[7]
CyTRAK Orange	Proprietary	-	510	610	-	[7]
RBS3	Novel Fluorophore	Deionized Water	420	556	-	[7]
CE8	Novel Fluorophore	Deionized Water	276	406	-	[7]
NGA5	Novel Fluorophore	Deionized Water	298	480	-	[7]

Note: This table presents a selection of data. The photophysical properties of anthraquinone dyes can vary significantly with solvent polarity and other environmental factors.

Intersystem Crossing and Triplet State Formation

Upon absorption of light, a molecule is promoted to an excited singlet state (S1). From this state, it can return to the ground state (S0) via fluorescence or non-radiative decay. Alternatively, it can undergo intersystem crossing (ISC) to a longer-lived excited triplet state (T1).[8] The efficiency of this process is known as the intersystem crossing quantum yield (ΦISC). For many anthraquinone derivatives, ISC is a highly efficient process.[9]

The triplet state is crucial for the application of anthraquinone dyes as photosensitizers. Its longer lifetime allows for interaction with other molecules, particularly molecular oxygen.

Table 2: Intersystem Crossing and Triplet State Properties of Anthraquinone Derivatives

Compound	Intersystem Crossing Efficiency (ΦISC)	Triplet State Lifetime (τT)	Reference
2-substituted 9,10-anthraquinone derivative	High (kISC = 2.5 x 10^12 s^-1)	-	[9]
Diamino anthraquinone derivatives	Decent ISC efficiency	~2.5 µs	[3]
Monoamino anthraquinone derivatives	Negligible ISC	-	[3]

Singlet Oxygen Generation

The excited triplet state of an anthraquinone dye can transfer its energy to ground-state molecular oxygen (³O₂), which is naturally in a triplet state. This energy transfer results in the formation of highly reactive singlet oxygen (¹O₂), an electronically excited state of oxygen.[8] This process is a cornerstone of Type II photodynamic therapy. The efficiency of singlet oxygen production is quantified by the singlet oxygen quantum yield (ΦΔ).[10]

Table 3: Singlet Oxygen Quantum Yields of Anthraquinone-Based Photosensitizers

Photosensitizer	Singlet Oxygen Quantum Yield (ΦΔ)	Solvent	Reference
Diamino AQ derivatives	Up to 33.3%	-	[3]
DPPA (anthracene-functionalized)	21.3%	Dichloromethane	[11]

Experimental Protocols

Accurate characterization of the photophysical properties of anthraquinone-based dyes relies on standardized experimental protocols. Below are methodologies for key experiments.

Relative Fluorescence Quantum Yield Determination

The relative method is a widely used technique to determine the fluorescence quantum yield of a sample by comparing its fluorescence intensity to that of a standard with a known quantum yield.[4][12]

Materials:

• Spectrofluorometer

• UV-Vis spectrophotometer

• Fluorescence-grade solvents

• Standard fluorophore with a known quantum yield (e.g., quinine (B1679958) sulfate, rhodamine 6G)

• Sample of the anthraquinone dye

Procedure:

• Prepare a series of dilute solutions of both the standard and the sample in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[12]

• Measure the UV-Vis absorption spectra of all solutions and determine the absorbance at the chosen excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the spectrofluorometer. The excitation wavelength should be the same for both the standard and the sample.

• Integrate the area under the emission spectra for both the standard and the sample solutions.

• Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample. The resulting plots should be linear.

• Calculate the slope (gradient) of the linear fits for both the standard (Grad_std) and the sample (Grad_x).

• Calculate the fluorescence quantum yield of the sample (Φx) using the following equation:[12]

  Φx = Φstd * (Grad_x / Grad_std) * (ηx² / ηstd²)

  Where:

  • Φstd is the known quantum yield of the standard.

  • ηx and ηstd are the refractive indices of the solvents used for the sample and standard, respectively (if they are different).

Transient Absorption Spectroscopy

Transient absorption spectroscopy is a powerful technique to study the dynamics of excited states, including the formation and decay of triplet states.[13][14]

Instrumentation:

• Pump-probe transient absorption spectrometer, typically with a femtosecond or picosecond laser source.

• The laser output is split into a "pump" beam and a "probe" beam. The pump beam excites the sample, and the probe beam, often a white-light continuum, measures the change in absorbance as a function of time delay between the pump and probe pulses.[15][16]

Procedure:

• Sample Preparation: Dissolve the anthraquinone dye in a suitable solvent and place it in a cuvette. The concentration should be adjusted to have a sufficient absorbance at the pump wavelength.

• Data Acquisition:

  • The pump pulse excites the sample.

  • The probe pulse passes through the excited sample at a specific time delay.

  • The change in absorbance of the probe light is measured.

  • This process is repeated for a range of time delays, from femtoseconds to nanoseconds or longer.[14]

• Data Analysis: The resulting data is a 3D map of change in absorbance versus wavelength and time. Analysis of this data can reveal the lifetimes of excited singlet and triplet states, and the kinetics of intersystem crossing.[13]

Singlet Oxygen Detection using 1,3-Diphenylisobenzofuran (DPBF)

The generation of singlet oxygen can be monitored chemically using a probe that reacts specifically with ¹O₂. 1,3-Diphenylisobenzofuran (DPBF) is a common probe that is bleached upon reaction with singlet oxygen, leading to a decrease in its absorbance.[1][17][18]

Materials:

• UV-Vis spectrophotometer

• Light source for irradiation (e.g., laser or filtered lamp)

• Anthraquinone photosensitizer

• 1,3-Diphenylisobenzofuran (DPBF)

• Suitable solvent (e.g., ethanol/water mixture, as DPBF is not soluble in pure water)[17]

Procedure:

• Prepare a solution containing the anthraquinone photosensitizer and DPBF in the chosen solvent.

• Measure the initial absorption spectrum of the solution, paying close attention to the characteristic absorbance peak of DPBF around 410-415 nm.[1][19]

• Irradiate the solution with light of a wavelength that is absorbed by the photosensitizer but not by DPBF.

• Measure the absorption spectrum at regular time intervals during irradiation.

• Monitor the decrease in the absorbance of DPBF at its λmax. The rate of this decrease is proportional to the rate of singlet oxygen generation.

Visualizations: Pathways and Processes

Visual diagrams are indispensable tools for understanding the complex photophysical and photochemical processes involving anthraquinone-based dyes.

Caption: A simplified Jablonski diagram illustrating the key photophysical transitions for a photosensitizer.

Caption: Signaling pathway for Type II photodynamic therapy mediated by an anthraquinone photosensitizer.

Caption: A typical experimental workflow for evaluating the efficacy of an anthraquinone-based photosensitizer in vitro.

Conclusion

The photophysical properties of anthraquinone-based dyes are rich and tunable, making them highly valuable for a range of applications, especially in the biomedical field. A thorough understanding of their absorption, emission, intersystem crossing, and singlet oxygen generation capabilities is paramount for the rational design of new and improved fluorescent probes and photosensitizers for photodynamic therapy. The experimental protocols and conceptual diagrams provided in this guide serve as a foundational resource for researchers and professionals dedicated to advancing the science and application of these versatile compounds.

References

• 1. Detection of Singlet Oxygen Generation [bio-protocol.org]
• 2. Making sure you're not a bot! [opus4.kobv.de]
• 3. ifmmi.com [ifmmi.com]
• 4. benchchem.com [benchchem.com]
• 5. omlc.org [omlc.org]
• 6. researchgate.net [researchgate.net]
• 7. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. books.rsc.org [books.rsc.org]
• 11. Delivering Singlet Oxygen in Dark Condition With an Anthracene-Functionalized Semiconducting Compound for Enhanced Phototheranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.uci.edu [chem.uci.edu]
• 13. par.nsf.gov [par.nsf.gov]
• 14. Ultrafast transient absorption spectroscopy: principles and application to photosynthetic systems - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An Introduction to Processing, Fitting, and Interpreting Transient Absorption Data [jove.com]
• 16. Introduction to Transient Absorption Spectroscopy - Avantes [avantes.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. scientificarchives.com [scientificarchives.com]
• 19. Singlet oxygen formation during accelerated and hyperaccelerated corneal cross-linking: in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Disperse Red 278: An In-Depth Technical Guide to its Mechanism of Action in Dyeing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Core Mechanism of Action

The dyeing of polyester (B1180765) with Disperse Red 278 is a complex process governed by the principles of dispersion, adsorption, and diffusion. The non-ionic nature of the dye and the hydrophobic character of polyester fibers are central to this interaction. The overall mechanism can be conceptualized as the transfer of the dye from a solid dispersion in an aqueous medium to a solid solution within the fiber.

The process begins with the dispersion of the sparingly soluble Disperse Red 278 powder in water with the aid of dispersing agents. These agents ensure a fine and stable dispersion, preventing aggregation of dye particles. The dyeing process is typically carried out at high temperatures (around 130°C) and under pressure. The elevated temperature is crucial as it increases the kinetic energy of the dye molecules and swells the polyester fibers. This swelling action opens up the polymer structure, creating temporary channels that allow the dye molecules to penetrate the fiber.

Once at the fiber surface, the dye molecules are adsorbed. The driving force for this adsorption is the higher affinity of the non-polar dye molecules for the hydrophobic polyester fiber compared to the aqueous dye bath. Following adsorption, the dye molecules diffuse into the amorphous regions of the polyester fiber. Inside the fiber, the dye molecules are held in place by weak intermolecular forces, primarily van der Waals forces and hydrophobic interactions. As the fiber cools, the polymer chains return to a more compact state, physically entrapping the dye molecules within the matrix. This physical entrapment is a key reason for the good wash fastness of disperse dyes on polyester.

Physicochemical Properties of Disperse Red 278

A clear understanding of the chemical and physical properties of Disperse Red 278 is fundamental to comprehending its dyeing mechanism.

Property	Value
C.I. Name	Disperse Red 278
Chemical Class	Monoazo
Molecular Formula	C₂₂H₂₅N₅O₇
Molecular Weight	471.46 g/mol
CAS Number	68248-10-2
Manufacturing Method	Diazotization of 4-Nitrobenzenamine and coupling with 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline

Experimental Protocols

The following sections detail the experimental methodologies used to characterize the dyeing mechanism of disperse dyes like Disperse Red 278 on polyester fibers.

Determination of Dye Uptake

The percentage of dye exhaustion from the dye bath onto the fiber is a critical parameter for evaluating dyeing efficiency.

Protocol:

• Preparation of Dye Dispersion: A stock dispersion of Disperse Red 278 is prepared by pasting a known weight of the dye with a small amount of a dispersing agent and then diluting it with deionized water to a specific volume.

• Dyeing Procedure:

  • A known weight of pre-scoured polyester fabric is introduced into a high-temperature, high-pressure dyeing apparatus.

  • The dye dispersion, along with a buffering agent to maintain a pH of 4.5-5.5 (typically with acetic acid), is added to the apparatus to achieve a specific liquor ratio (e.g., 1:50).

  • The temperature is raised to the desired dyeing temperature (e.g., 110°C, 120°C, 130°C) at a controlled rate (e.g., 2°C/min).

  • Dyeing is carried out for a specific duration (e.g., 30, 60, 90, 120 minutes).

• Measurement:

  • After dyeing, the dye bath is cooled, and an aliquot of the residual dye liquor is taken.

  • The absorbance of the residual dye liquor is measured using a UV-Vis spectrophotometer at the wavelength of maximum absorbance (λmax) for Disperse Red 278.

  • The concentration of the dye in the residual liquor is determined from a pre-established calibration curve.

• Calculation: The percentage of dye exhaustion (%E) is calculated using the following formula: %E = [(C₀ - C₁) / C₀] * 100 where C₀ is the initial concentration of the dye in the bath and C₁ is the final concentration of the dye in the bath.

Adsorption Isotherms

Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the dye bath and the amount of dye adsorbed onto the fiber at a constant temperature.

Protocol:

• Dyeing at Equilibrium: A series of dyeing experiments are conducted at a constant temperature with varying initial dye concentrations. The dyeing time is extended to ensure that equilibrium is reached (typically 3-4 hours).

• Measurement: The equilibrium concentrations of the dye in the dye bath ([D]s) and on the fiber ([D]f) are determined. [D]f can be calculated from the difference between the initial and final dye bath concentrations.

• Isotherm Modeling: The experimental data are fitted to various adsorption isotherm models, such as the Langmuir, Freundlich, and Nernst models, to understand the nature of the dye-fiber interaction.

Dyeing Kinetics

The study of dyeing kinetics provides insights into the rate of dye uptake and the diffusion of the dye within the fiber.

Protocol:

• Time-Varying Dyeing: Dyeing experiments are carried out at a constant temperature, and aliquots of the dye bath are withdrawn at different time intervals.

• Measurement: The concentration of the dye in the aliquots is measured to determine the amount of dye adsorbed by the fiber at each time point.

• Kinetic Modeling: The data are used to calculate the dyeing rate constant and the half-dyeing time (t₁/₂), which is the time required to achieve 50% of the equilibrium dye uptake.

Thermodynamic Parameters

Thermodynamic studies help to determine the spontaneity and nature of the dyeing process. Key parameters include the standard affinity (Δμ°), enthalpy of dyeing (ΔH°), and entropy of dyeing (ΔS°).

Protocol:

• Equilibrium Dyeing at Different Temperatures: Dyeing experiments are performed to equilibrium at different temperatures (e.g., 110°C, 120°C, 130°C).

• Calculation of Partition Coefficient (K): The Nernst partition coefficient is calculated at each temperature using the equilibrium concentrations of the dye in the fiber and the dye bath.

• Calculation of Thermodynamic Parameters:

  • The standard affinity (Δμ°) is calculated from the partition coefficient.

  • The enthalpy of dyeing (ΔH°) is determined from the slope of a plot of ln(K) versus 1/T (van't Hoff equation). A negative ΔH° indicates an exothermic process.

  • The entropy of dyeing (ΔS°) is calculated from the relationship between Δμ°, ΔH°, and temperature. A positive ΔS° suggests an increase in randomness at the dye-fiber interface.

Quantitative Data (Illustrative)

Due to the lack of specific published data for Disperse Red 278, the following tables present illustrative quantitative data based on the behavior of similar monoazo disperse dyes on polyester.

Table 1: Effect of Temperature on Dye Exhaustion (Illustrative)

Temperature (°C)	Dyeing Time (min)	Dye Exhaustion (%)
110	60	75
120	60	85
130	60	92

Table 2: Thermodynamic Parameters of Dyeing (Illustrative)

Temperature (K)	Partition Coefficient (K)	Standard Affinity (Δμ°) (kJ/mol)	Enthalpy of Dyeing (ΔH°) (kJ/mol)	Entropy of Dyeing (ΔS°) (J/mol·K)
383.15	50	-15.8	-25.5	-25.3
393.15	40	-15.1	-25.5	-26.4
403.15	32	-14.4	-25.5	-27.5

Table 3: Fastness Properties of Disperse Red 278

Fastness Test	Standard	Rating
Light Fastness	ISO 105-B02	5-6
Washing Fastness (Staining)	ISO 105-C06	4-5
Washing Fastness (Change)	ISO 105-C06	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	4-5

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows in the dyeing process.

Caption: Mechanism of Disperse Red 278 dyeing on polyester fiber.

Caption: Experimental workflow for characterizing the dyeing mechanism.

Conclusion

The mechanism of action of Disperse Red 278 in dyeing polyester is a multi-step process driven by the dye's hydrophobic nature and the application of high temperatures. The dye's low water solubility necessitates its application as a fine dispersion, from which monomolecular dye species adsorb onto the polyester fiber surface and subsequently diffuse into the amorphous regions. The interactions within the fiber are primarily van der Waals forces and hydrophobic interactions, leading to the formation of a solid solution. While specific quantitative kinetic and thermodynamic data for Disperse Red 278 are limited, the experimental protocols and illustrative data presented in this guide provide a robust framework for understanding and investigating the dyeing behavior of this and similar disperse dyes. Further research to quantify these parameters for Disperse Red 278 would be beneficial for optimizing dyeing processes and ensuring consistent and high-quality coloration of polyester textiles.

In-depth Technical Guide: Toxicological Profile of Monoazo Disperse Dyes with a Focus on Disperse Red 278

Disclaimer: This technical guide provides a comprehensive overview of the toxicological profile of monoazo disperse dyes as a class. It is important to note that specific toxicological data for Disperse Red 278 (CAS: 68248-10-2, 61355-92-8; C.I. 113386), a monoazo dye with the chemical formula C22H25N5O7, is not extensively available in the public domain. Therefore, this guide extrapolates potential hazards based on the known toxicological properties of structurally related monoazo disperse dyes. The information presented herein is intended for researchers, scientists, and drug development professionals.

Introduction to Monoazo Disperse Dyes

Monoazo disperse dyes are a significant class of synthetic colorants characterized by a single azo bond (-N=N-) and low water solubility.[1] They are primarily used for dyeing hydrophobic synthetic fibers such as polyester, nylon, and acetate.[2][3] Their small molecular size and lipophilic nature facilitate their diffusion into the fiber matrix.[4] However, these same properties also raise toxicological concerns, as they can facilitate absorption through the skin.[4] The toxicological profile of monoazo disperse dyes is largely dictated by the nature of the aromatic amines that can be formed upon the reductive cleavage of the azo bond.[5][6]

Quantitative Toxicological Data

Comprehensive toxicological data for a wide range of monoazo disperse dyes is limited. The following tables summarize available data for some representative compounds. It is crucial to interpret this data in the context of the specific experimental conditions under which it was generated.

Table 1: Acute and Subchronic Toxicity of Selected Monoazo Disperse Dyes

Dye Name	CAS Number	Test Species	Endpoint	Value	Reference
Disperse Red 1	2872-52-8	Rat (oral)	LD50	> 2000 mg/kg bw	[6][7]
Disperse Orange 1	2581-69-3	Rat (oral)	LD50	> 2000 mg/kg bw	[7]
General Azo Dyes	N/A	Rat (oral)	LD50	Majority between 250 - 2000 mg/kg bw	[6][7]
Direct Dyes (Benzidine-based)	Various	N/A	Subchronic	Neoplastic and preneoplastic liver lesions	[8]

Note: Data for direct dyes is included to highlight the toxicity of metabolites (benzidine) that can be formed from some azo dyes.

Table 2: Genotoxicity of Selected Monoazo Disperse Dyes

Dye Name	Test System	Metabolic Activation (S9)	Result	Reference
Disperse Red 1	Ames Test (S. typhimurium)	With & Without	Positive	[9]
Disperse Red 1	Human Lymphocytes (Micronucleus)	N/A	Positive	[9]
Disperse Red 1	HepG2 Cells (Micronucleus)	N/A	Positive	[9]
Disperse Orange 1	Ames Test (S. typhimurium)	With & Without	Positive	[9]
Disperse Orange 1	Human Lymphocytes (Micronucleus)	N/A	Positive	[9]
Disperse Orange 1	HepG2 Cells (Micronucleus)	N/A	Positive	[9]
Disperse Blue 291	HepG2 Cells (Comet Assay & Micronucleus)	N/A	Positive	[2]

Table 3: Skin Sensitization Potential of Selected Monoazo Disperse Dyes

Dye Name	Assay	Vehicle	EC3 Value (%)	Potency	Reference
Disperse Blue 106	LLNA	AOO	0.01	Potent	[10]
Disperse Red 1	Modified LLNA	N/A	3	Moderate	[11]
Disperse Orange 37	Modified LLNA	N/A	10	Weak	[11]
Disperse Yellow 3	Modified LLNA	N/A	>30	Very Weak	[11]

EC3: Estimated concentration needed to produce a three-fold increase in lymphocyte proliferation. LLNA: Local Lymph Node Assay. AOO: Acetone/Olive Oil.

Experimental Protocols

Bacterial Reverse Mutation Test (Ames Test) - OECD Guideline 471

The bacterial reverse mutation test, or Ames test, is widely used to assess the mutagenic potential of chemicals.[12][13][14][15][16]

Principle: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in the genes required for histidine or tryptophan synthesis, respectively. These mutations serve as targets for potential mutagens. The test evaluates the ability of a substance to induce reverse mutations, restoring the functional capability of the bacteria to synthesize the essential amino acid and thus to grow on a minimal medium.[13][14]

Methodology:

• Strains: A set of bacterial strains is selected to detect different types of mutations (e.g., base-pair substitutions and frameshifts). Common strains include S. typhimurium TA98, TA100, TA1535, and TA1537, and E. coli WP2 uvrA.[12]

• Metabolic Activation: The test is performed both with and without an exogenous metabolic activation system (S9 mix), typically derived from the liver of rats pre-treated with an enzyme inducer like Aroclor 1254. This is crucial for detecting pro-mutagens that require metabolic activation.[13]

• Exposure:

  • Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (if used) are combined in molten top agar (B569324) and poured onto minimal glucose agar plates.[14]

  • Pre-incubation Method: The test substance, bacterial culture, and S9 mix are incubated together before being mixed with the top agar and plated.[14]

• Incubation: Plates are incubated at 37°C for 48-72 hours.[14]

• Scoring: The number of revertant colonies on the test plates is counted and compared to the number of spontaneous revertant colonies on the negative control plates. A dose-related increase in revertant colonies, typically at least a two-fold increase over the background, is considered a positive result.[12]

Skin Sensitization: Local Lymph Node Assay (LLNA): BrdU-ELISA - OECD Guideline 442B

The LLNA is an in vivo assay used to assess the skin sensitization potential of a substance.[17][18][19][20][21] The BrdU-ELISA method is a non-radioactive alternative to the traditional LLNA.[17][19][21]

Principle: The assay measures the proliferation of lymphocytes in the auricular lymph nodes draining the site of application of the test substance as an indicator of a sensitization response. Increased proliferation is quantified by measuring the incorporation of 5-bromo-2-deoxyuridine (BrdU), a thymidine (B127349) analog, into the DNA of proliferating cells.[17][19][21]

Methodology:

• Animals: Typically, female CBA/J or BALB/c mice are used.[17]

• Dose Groups: A minimum of three concentrations of the test substance, a negative control (vehicle), and a positive control are used, with at least four animals per group.[19]

• Application: The test substance is applied to the dorsal surface of each ear for three consecutive days.[17]

• BrdU Administration: On day 5, all animals are injected with BrdU.[17]

• Lymph Node Excision: On day 6, the animals are euthanized, and the draining auricular lymph nodes are excised.[19]

• Cell Proliferation Measurement:

  • A single-cell suspension of lymph node cells is prepared.[19]

  • The amount of incorporated BrdU is quantified using an ELISA-based method with an anti-BrdU antibody.[17]

• Data Analysis: The results are expressed as a Stimulation Index (SI), which is the ratio of the mean BrdU incorporation in the test group to that in the negative control group. A substance is classified as a sensitizer (B1316253) if the SI is ≥ 1.6.[17][19] The EC3 value, the concentration that produces an SI of 3, is calculated to determine the sensitizing potency.[22][23]

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of toxicity for monoazo disperse dyes involves their metabolic activation to reactive intermediates that can cause genotoxicity and other adverse effects.

Azo Dye Metabolism and Carcinogenesis

The carcinogenicity of many azo dyes is not due to the parent compound but rather to the aromatic amines released upon reductive cleavage of the azo bond.[5][6] This process can occur in the liver and, significantly, by the intestinal microbiota.[5]

Caption: Metabolic activation pathway of azo dyes leading to carcinogenesis.

Experimental Workflow for Skin Sensitization Assessment

The assessment of skin sensitization potential typically follows a structured workflow, from initial screening to in vivo testing.

Caption: A typical experimental workflow for assessing the skin sensitization potential of a substance.

Conclusion

While a complete toxicological profile for Disperse Red 278 is not currently available, the data from other monoazo disperse dyes indicate several potential areas of concern. The primary toxicological endpoints of concern for this class of dyes are skin sensitization and genotoxicity, the latter being mediated by the metabolic activation of the parent dye to carcinogenic aromatic amines. The provided experimental protocols offer standardized methods for evaluating these risks. Further research is warranted to determine the specific toxicological properties of Disperse Red 278 and to fill the existing data gaps for the broader class of monoazo disperse dyes. This will enable a more accurate risk assessment for individuals exposed to these compounds in both occupational and consumer settings.

References

• 1. Synthesis of New Monoazo Disperse Dyes for Dyeing Polyester Fabric Using Two Different Dyeing Methods: Demonstration of Their Antibacterial and Anticancer Activities [mdpi.com]
• 2. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. www2.mst.dk [www2.mst.dk]
• 4. Investigating Sensitization Activity of Azobenzene Disperse Dyes via the Direct Peptide Reactivity Assay (DPRA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]
• 8. Thirteen-week subchronic toxicity studies of Direct Blue 6, Direct Black 38, and Direct Brown 95 dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Potency and risk assessment of a skin-sensitizing disperse dye using the local lymph node assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Study of the sensitising potential of various textile dyes using a biphasic murine local lymph node assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. nib.si [nib.si]
• 13. biosafe.fi [biosafe.fi]
• 14. laboratuar.com [laboratuar.com]
• 15. oecd.org [oecd.org]
• 16. oecd.org [oecd.org]
• 17. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 18. oecd.org [oecd.org]
• 19. PrimoVeNde [librarysearch.library.utoronto.ca]
• 20. oecd.org [oecd.org]
• 21. catalog.labcorp.com [catalog.labcorp.com]
• 22. rivm.nl [rivm.nl]
• 23. rivm.nl [rivm.nl]

Unraveling the Biodegradation of Disperse Red 278: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanisms and experimental methodologies behind the biodegradation of azo dyes, with a specific focus on Disperse Red 278. As the scientific community intensifies its efforts to find sustainable solutions for environmental remediation, understanding the microbial degradation of synthetic dyes is paramount. This document provides a comprehensive overview of the enzymatic pathways, key microbial players, and the analytical techniques required to study and engineer these bioremediation processes.

Introduction to Azo Dye Biodegradation

Azo dyes represent the largest class of synthetic colorants used in a multitude of industries, including textiles, printing, and cosmetics. Their chemical stability, while desirable for dyeing processes, poses a significant environmental challenge as they are recalcitrant to conventional wastewater treatment methods. The core of their structure is the azo bond (-N=N-), which is the primary target for microbial degradation.

The biodegradation of azo dyes is typically a two-stage process. The initial and rate-limiting step is the reductive cleavage of the azo bond, a reaction catalyzed by enzymes known as azoreductases. This process, which usually occurs under anaerobic or microaerophilic conditions, results in the decolorization of the dye and the formation of aromatic amines. While these amines are often colorless, they can be more toxic than the parent dye molecule. The second stage involves the aerobic degradation of these aromatic amines by various oxidoreductases, such as laccases and peroxidases, leading to their mineralization into less harmful compounds, carbon dioxide, and water.

Biodegradation Pathway of Disperse Red 278

Disperse Red 278 is a monoazo dye with the chemical formula C₂₂H₂₅N₅O₇. Based on the general principles of azo dye biodegradation and the specific structure of Disperse Red 278, a putative degradation pathway is proposed. The initial step involves the enzymatic cleavage of the azo bond by azoreductase, yielding two primary aromatic amine intermediates. Subsequently, these intermediates undergo further enzymatic modifications, such as deamination, hydroxylation, and ring cleavage, under aerobic conditions, ultimately leading to compounds that can enter central metabolic pathways.

Figure 1: Proposed biodegradation pathway of Disperse Red 278.

Quantitative Data on Disperse Azo Dye Degradation

The efficiency of microbial degradation of disperse azo dyes is influenced by several factors, including the microbial species or consortium, pH, temperature, initial dye concentration, and the presence of co-substrates. The following tables summarize quantitative data from studies on the degradation of disperse red azo dyes by bacterial consortia, providing a comparative overview of their performance under different conditions.

Table 1: Decolorization Efficiency of Disperse Red Dyes by Bacterial Consortia

Disperse Dye	Bacterial Consortium	Condition	Incubation Time (h)	Initial Dye Conc. (mg/L)	Decolorization (%)	Reference
Disperse Red 78	Providencia rettgeri & Pseudomonas sp.	Microaerophilic	18	100	98	[1]
Disperse Red 78	Providencia rettgeri & Pseudomonas sp.	Sequential microaerophilic/aerobic	18	100	98	[1]
Disperse Red 1	Bacterial Consortium	Anaerobic	60	-	80
Disperse Red	Rhizosphere Bacterial Consortium	Sequential anaerobic/aerobic	94 (anaerobic) + aerobic	-	98.47	[2][3]

Table 2: Effect of Physicochemical Parameters on Disperse Red 78 Decolorization

Parameter	Condition	Decolorization (%)	Reference
pH	5.0	~70	[1]
7.0	>95	[1]
9.0	~85	[1]
Temperature (°C)	25	~80	[1]
30	>95	[1]
40	~90	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the study of azo dye biodegradation.

Microbial Culture and Acclimatization

• Isolation of Microorganisms: Bacterial or fungal strains can be isolated from contaminated sites such as textile industry effluents or dye-contaminated soil.

• Culture Medium: A suitable nutrient broth or agar (B569324) medium is used for the initial cultivation of the isolates. For bacteria, Nutrient Broth is commonly used.

• Acclimatization: To enhance the degradation capability, microorganisms are gradually acclimatized to the target dye. This is achieved by progressively increasing the concentration of the dye in the culture medium over several transfers.

Decolorization Assay

This experiment quantifies the removal of color from the dye solution, which is an indicator of the cleavage of the azo bond.

• Inoculation: A specific volume of the acclimatized microbial culture is inoculated into a defined volume of sterile nutrient broth containing the azo dye at a known concentration.

• Incubation: The flasks are incubated under specific conditions (e.g., static for microaerophilic or shaking for aerobic) at a controlled temperature and pH.

• Sampling: Aliquots of the culture medium are withdrawn at regular time intervals.

• Centrifugation: The collected samples are centrifuged to separate the microbial biomass from the supernatant.

• Spectrophotometric Analysis: The absorbance of the supernatant is measured at the maximum wavelength (λmax) of the dye using a UV-Vis spectrophotometer.

• Calculation: The percentage of decolorization is calculated using the following formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Figure 2: Experimental workflow for a decolorization assay.

Analysis of Biodegradation Products

To confirm the degradation of the dye and identify the resulting metabolites, various analytical techniques are employed.

• Sample Preparation: The supernatant from the decolorized culture is extracted with a suitable organic solvent (e.g., ethyl acetate) to isolate the degradation products.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to separate the components of the extracted sample.[4] A C18 column is commonly used with a mobile phase gradient of methanol (B129727) and water.[4] The elution profile is monitored using a Diode Array Detector (DAD) or a Mass Spectrometer (MS).

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is employed to identify volatile and semi-volatile organic compounds in the extracted sample. The mass spectra of the separated compounds are compared with libraries (e.g., NIST) for identification.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis is used to identify the functional groups present in the parent dye and its degradation products. The disappearance of the azo bond peak (-N=N-) and the appearance of new peaks corresponding to other functional groups (e.g., -NH₂, -OH) provide evidence of biodegradation.

Key Enzymes in Azo Dye Biodegradation

The enzymatic machinery of microorganisms is central to the degradation of azo dyes. Understanding the roles of these enzymes is crucial for optimizing bioremediation strategies.

• Azoreductases: These are the primary enzymes responsible for the initial reductive cleavage of the azo bond.[5] They are typically flavin-dependent or flavin-independent and can function under both anaerobic and aerobic conditions, although their activity is often higher in the absence of oxygen.[5]

• Laccases: These multi-copper oxidases catalyze the oxidation of a wide range of phenolic and non-phenolic compounds, including the aromatic amines formed after azo bond cleavage.[6] They use molecular oxygen as the final electron acceptor.[6]

• Peroxidases: This group of enzymes, including Lignin Peroxidase (LiP) and Manganese Peroxidase (MnP), also plays a role in the oxidation of aromatic amines. They require hydrogen peroxide as a co-substrate for their catalytic activity.

• NADH-DCIP Reductase: This enzyme is also implicated in the decolorization process, contributing to the reduction of the azo dye.

Conclusion and Future Perspectives

The biodegradation of azo dyes like Disperse Red 278 offers a promising and environmentally friendly alternative to conventional physicochemical treatment methods. The synergistic action of different microbial enzymes in sequential anaerobic and aerobic processes is key to achieving complete mineralization of these complex pollutants. Future research should focus on the isolation and engineering of novel microbial strains with enhanced dye-degrading capabilities, the optimization of bioreactor designs for efficient wastewater treatment, and a deeper understanding of the metabolic pathways involved in the degradation of a wider range of azo dyes. The integration of multi-omics approaches, such as genomics, transcriptomics, and proteomics, will undoubtedly accelerate the development of robust and scalable bioremediation technologies for a cleaner and more sustainable future.

References

• 1. Biodegradation and detoxification of textile azo dyes by bacterial consortium under sequential microaerophilic/aerobic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of Azo-dye (Disperse Red) Using Rhizosphere Bacterial Consortium | Global Research in Environment and Sustainability [hspublishing.org]
• 3. jofamericanscience.org [jofamericanscience.org]
• 4. The Identification of Polyester Fibers Dyed with Disperse Dyes for Forensic Purposes [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ijcmas.com [ijcmas.com]

Protocols & Analytical Methods

Application Notes and Protocols: Hypothetical Use of Disperse Red 278 as a Fluorescent Probe for Cellular Imaging

Disclaimer: The following application notes and protocols are presented as a hypothetical framework for the investigation of Disperse Red 278 as a potential molecular probe for cellular imaging. As of the current scientific literature, Disperse Red 278 is primarily recognized as a textile dye, and its application in cellular imaging has not been established.[1] Significant research and validation are required to determine its suitability, efficacy, and safety for this purpose. The photophysical and cellular properties described herein are largely hypothetical and serve as a guide for experimental design.

Introduction

Disperse Red 278 is a monoazo dye with the molecular formula C₂₂H₂₅N₅O₇.[1][2] It is traditionally used for dyeing synthetic fabrics like polyester (B1180765) due to its hydrophobicity and ability to diffuse into nonpolar environments.[1] These characteristics suggest a potential, yet unexplored, application in cell biology as a fluorescent probe for visualizing lipid-rich structures or other hydrophobic compartments within cells, similar to other solvatochromic dyes like Nile Red.[3] This document outlines a series of hypothetical protocols to systematically evaluate Disperse Red 278 as a potential fluorescent cellular probe.

Hypothetical Photophysical Properties

The fluorescence of many dyes is highly dependent on the polarity of their environment. Based on its chemical structure, it is hypothesized that Disperse Red 278 may exhibit enhanced fluorescence in nonpolar environments. The following table summarizes hypothetical photophysical data in various solvents.

Property	Dichloromethane	DMSO	Ethanol	PBS (pH 7.4)
Excitation Max (nm)	~550	~540	~535	~530
Emission Max (nm)	~630	~650	~660	~670
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~45,000	~40,000	~38,000	~35,000
Quantum Yield (Φ)	~0.60	~0.15	~0.10	~0.05

Proposed Mechanism of Action

It is postulated that Disperse Red 278 may function as a solvatochromic fluorescent probe. In aqueous environments, such as the cytoplasm, the dye is expected to exist in a low-fluorescence state. Upon partitioning into nonpolar environments, such as intracellular lipid droplets, a conformational change or altered electronic state could lead to a significant increase in fluorescence quantum yield, allowing for the specific visualization of these structures.

Caption: Proposed mechanism of Disperse Red 278 fluorescence in a cellular context.

Experimental Protocols

Preparation of Stock Solutions

• Reagent: Disperse Red 278 powder

• Solvent: Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • Prepare a 1 mg/mL stock solution of Disperse Red 278 in high-quality, anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C, protected from light. Aliquot to avoid repeated freeze-thaw cycles.

Staining Protocol for Adherent Cells

Caption: Experimental workflow for staining adherent cells with Disperse Red 278.

• Cell Preparation: Seed cells on sterile glass coverslips in a multi-well plate and culture until they reach 70-80% confluency.

• Preparation of Staining Solution:

  • Dilute the Disperse Red 278 stock solution in pre-warmed, serum-free cell culture medium to a final working concentration. A starting range of 0.1 to 10 µM is recommended for initial optimization.

• Staining:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with pre-warmed phosphate-buffered saline (PBS), pH 7.4.

  • Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed PBS to remove excess dye.

• Imaging:

  • Mount the coverslip onto a microscope slide with a suitable mounting medium.

  • Image immediately using a fluorescence microscope equipped with appropriate filters (e.g., TRITC/Rhodamine filter set).

Staining Protocol for Suspension Cells

• Cell Preparation: Harvest cells and centrifuge at 300 x g for 5 minutes. Resuspend the cell pellet in pre-warmed, serum-free medium at a density of 1 x 10⁶ cells/mL.

• Staining: Add the Disperse Red 278 stock solution to the cell suspension to achieve the desired final concentration (0.1 - 10 µM). Incubate for 15-30 minutes at 37°C with gentle agitation, protected from light.

• Washing: Centrifuge the stained cells at 300 x g for 5 minutes. Discard the supernatant and resuspend the pellet in fresh PBS. Repeat the wash step twice.

• Analysis: Resuspend the final cell pellet in PBS for analysis by flow cytometry or fluorescence microscopy.

Quantitative Data Summary

The following tables provide recommended starting parameters for experiments. These are generalized recommendations and should be optimized for each specific application.

Table 1: Recommended Staining Parameters

Parameter	Recommended Range	Notes
Stock Solution Concentration	1 mg/mL in DMSO	Prepare fresh and protect from light.
Working Concentration	0.1 - 10 µM in serum-free medium	Titration is essential to find the optimal concentration for your cell type and application.
Cell Density (Suspension)	1 x 10⁶ cells/mL
Cell Confluency (Adherent)	70-80%
Incubation Time	15 - 30 minutes	Longer incubation times may increase background fluorescence and cytotoxicity.
Incubation Temperature	37°C
Wash Buffer	PBS (pH 7.4)

Table 2: Hypothetical Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No/Weak Signal	Dye concentration too low; Incubation time too short; Inappropriate filter set.	Increase dye concentration and/or incubation time; Verify microscope filter specifications.
High Background	Dye concentration too high; Insufficient washing; Dye precipitation.	Decrease dye concentration; Increase number of wash steps; Filter the staining solution before use.
Cell Death	Dye cytotoxicity.	Perform a cytotoxicity assay (e.g., MTT or Trypan Blue) to determine the optimal non-toxic concentration.

Logical Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues in cell staining.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278, Red C-4G | Made-in-China.com [m.made-in-china.com]
• 3. Nile red: a selective fluorescent stain for intracellular lipid droplets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Staining Polyester Fibers with C.I. Disperse Red 278

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 278, also identified by its Colour Index (C.I.) number 113386 and CAS number 68248-10-2, is a monoazo disperse dye utilized for coloring hydrophobic fibers, most notably polyester (B1180765).[1][2] Its molecular structure, characterized by the absence of ionizing groups, results in low aqueous solubility, a defining feature of disperse dyes.[3] The staining of polyester fibers with Disperse Red 278 is achieved through a high-temperature dyeing process where the dye, in a fine dispersion, penetrates the amorphous regions of the polyester polymer. This document provides a detailed protocol for the application of Disperse Red 278 to polyester fibers, along with its chemical and physical properties and expected performance data.

Chemical and Physical Properties of Disperse Red 278

Property	Value	Reference
C.I. Name	Disperse Red 278	[1]
C.I. Number	113386	[1]
CAS Number	68248-10-2	[2]
Chemical Class	Monoazo	[2]
Molecular Formula	C22H25N5O7	[2]
Molecular Weight	471.46 g/mol	[2]
Appearance	Red Powder	[4]
Aqueous Solubility	Low (typical for disperse dyes)	[3]

Experimental Protocol: High-Temperature Exhaust Dyeing of Polyester Fibers

This protocol outlines the standard high-temperature, high-pressure (HTHP) exhaust dyeing method for applying Disperse Red 278 to polyester fibers. This method is widely used to ensure deep and uniform coloration with good fastness properties.

3.1. Materials and Equipment

• Polyester fiber substrate (e.g., fabric, yarn)

• C.I. Disperse Red 278

• Dispersing agent (e.g., a lignosulfonate-based or naphthalene (B1677914) sulfonate condensate product)

• Acetic acid (or a suitable buffer system) to adjust pH

• Sodium hydrosulfite (reducing agent for clearing)

• Sodium hydroxide (B78521) (for reduction clearing)

• High-temperature, high-pressure laboratory dyeing apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

• Magnetic stirrer and hot plate

• pH meter

• Spectrophotometer (for dye uptake analysis, optional)

3.2. Procedure

3.2.1. Scouring of Polyester Substrate

Before dyeing, it is crucial to remove any oils, waxes, and other impurities from the polyester fibers that could hinder dye uptake.

• Prepare a scouring bath containing a non-ionic detergent (e.g., 1-2 g/L) and sodium carbonate (e.g., 1 g/L).

• Immerse the polyester substrate in the bath at a liquor-to-goods ratio of approximately 20:1.

• Heat the bath to 60-70°C and maintain for 20-30 minutes with gentle agitation.

• Rinse the substrate thoroughly with hot water, followed by a cold water rinse.

• Allow the scoured polyester to dry completely.

3.2.2. Dye Bath Preparation

• Calculate the required amount of Disperse Red 278 based on the desired depth of shade (e.g., 1-3% on weight of fiber, o.w.f.).

• Create a paste of the dye powder with a small amount of a dispersing agent and tepid water.

• Add this paste to the main dye bath volume with continuous stirring to ensure a fine and stable dispersion.

• Add a dispersing agent to the dye bath (e.g., 1 g/L).

• Adjust the pH of the dye bath to a weakly acidic range of 4.5-5.5 using acetic acid.[5]

3.2.3. Dyeing Process

• Place the scoured polyester substrate into the high-temperature dyeing apparatus.

• Add the prepared dye bath, ensuring a liquor-to-goods ratio of 10:1 to 20:1.

• Begin agitation and gradually raise the temperature of the dye bath to 130°C over a period of 30-45 minutes.[5]

• Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation within the polyester fibers.[5]

• After the dyeing cycle, cool the apparatus down to 70-80°C before draining the dye bath.

3.2.4. Reduction Clearing (Post-treatment)

This step is essential for removing unfixed dye from the fiber surface, which significantly improves the wash and crock fastness of the dyed material.

• Prepare a clearing solution containing 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide.

• Treat the dyed polyester in this solution at 70-80°C for 15-20 minutes.

• Rinse the substrate thoroughly with hot water.

• Neutralize the fabric with a dilute solution of acetic acid.

• Perform a final rinse with cold water and allow the dyed polyester to dry.

Quantitative Data

4.1. Colorfastness Properties of Disperse Red 278 on Polyester

The following table summarizes the typical colorfastness performance of Disperse Red 278 on polyester fibers when dyed according to the recommended protocol. The ratings are based on the ISO 105 standards, where a rating of 5 indicates excellent fastness and 1 indicates poor fastness.

Fastness Test	ISO Standard	Rating	Fading	Staining	Reference
Light Fastness	ISO 105-B02	5	-	-	[2]
Washing Fastness	ISO 105-C06	5	5	5	[2]
Perspiration Fastness	ISO 105-E04	5	5	5	[2]
Ironing Fastness	ISO 105-X11	5	5	4-5	[2]

4.2. Representative Dye Uptake Data for Monoazo Disperse Dyes on Polyester

Dyeing Temperature (°C)	Dyeing Time (min)	Expected Exhaustion (%)
120	60	85 - 90
130	60	> 90
140	60	> 95

Note: Actual exhaustion rates can vary depending on the specific dye concentration, liquor ratio, and characteristics of the polyester substrate. Dye exhaustion for disperse dyes on polyester can range from 43.6% to 92.5%, depending on the specific dye and conditions.[6] The fixation of disperse dyes in a thermosol process can be around 75-90%.[5]

Visualizations

Caption: Experimental workflow for staining polyester fibers.

Caption: Key factors influencing the dyeing of polyester.

References

• 1. China Biggest C.I. Disperse Red 278 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Disperse red 278 TDS|Disperse red 278 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 5. textilelearner.net [textilelearner.net]
• 6. researchgate.net [researchgate.net]

Application Note: High-Sensitivity HPLC-MS/MS Method for the Detection of Disperse Red 278

Abstract

This application note details a robust and sensitive method for the detection and quantification of Disperse Red 278 in textile matrices using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS). Disperse Red 278 is a monoazo dye used in the textile industry for dyeing polyester (B1180765) and its blends.[1][2] Due to the potential health and environmental concerns associated with certain azo dyes, a reliable analytical method for its monitoring is crucial. This protocol provides a comprehensive workflow, from sample preparation to data acquisition and analysis, suitable for research, quality control, and regulatory compliance laboratories.

Introduction

Disperse dyes are a class of synthetic colorants with low water solubility, making them ideal for dyeing hydrophobic fibers such as polyester.[3] Disperse Red 278, with the chemical formula C₂₂H₂₅N₅O₇ and a molecular weight of 471.46 g/mol , belongs to the monoazo class of dyes.[1][4] The manufacturing process involves the diazotization of 4-Nitrobenzenamine and its subsequent coupling with 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline.[1] The potential for azo dyes to cleave into carcinogenic aromatic amines has led to regulatory scrutiny of these compounds in consumer products. Therefore, sensitive and specific analytical methods are required for their accurate determination. HPLC-MS/MS offers high selectivity and sensitivity, making it the technique of choice for the analysis of trace levels of such dyes in complex matrices.

Experimental Protocols

Sample Preparation (from Textile Matrix)

A simple and efficient solvent extraction method is employed for the isolation of Disperse Red 278 from textile samples.

Materials:

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (LC-MS grade)

• Textile sample

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

Procedure:

• Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

• Place the sample into a 50 mL conical tube.

• Add 20 mL of methanol.[5]

• Sonicate the sample in an ultrasonic bath at 50-70°C for 30 minutes.[5][6]

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Based on the structure of Disperse Red 278 (a monoazo dye), the following parameters are proposed. It is recommended to optimize these parameters on the specific instrument being used.

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Nebulizer Gas	Nitrogen, 45 psi
Drying Gas Flow	8 L/min

Multiple Reaction Monitoring (MRM) Transitions:

For a robust analysis, it is essential to determine the precursor and product ions for Disperse Red 278. The protonated molecule [M+H]⁺ is expected to be the precursor ion. Based on its molecular weight of 471.46, the precursor ion would have an m/z of approximately 472.47. The fragmentation of the precursor ion in the collision cell will yield specific product ions. Common fragmentation pathways for azo dyes involve the cleavage of the azo bond.

It is highly recommended to perform a product ion scan on a standard of Disperse Red 278 to confirm the exact masses of the precursor and product ions and to optimize the collision energy for each transition.

Proposed MRM Transitions (to be confirmed experimentally):

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
472.47	To be determined	100	To be optimized
472.47	To be determined	100	To be optimized

Data Presentation

Quantitative data should be summarized in clear and structured tables.

Table 1: HPLC Retention Time

Analyte	Retention Time (min)
Disperse Red 278	To be determined

Table 2: MRM Transition Data and Optimized MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)
Disperse Red 278	472.47	To be determined	To be optimized	To be determined	To be optimized

Visualizations

An experimental workflow diagram is provided below to illustrate the logical steps of the analytical protocol.

Caption: Experimental workflow for the analysis of Disperse Red 278.

Conclusion

The HPLC-MS/MS method described in this application note provides a selective and sensitive approach for the determination of Disperse Red 278 in textile samples. The detailed protocol for sample preparation and the outlined instrumental parameters offer a solid foundation for laboratories to develop and validate their own analytical methods for the monitoring of this and other similar disperse dyes. The use of MRM ensures a high degree of certainty in the identification and quantification of the analyte, which is critical for regulatory compliance and consumer safety. It is imperative to experimentally determine the optimal MRM transitions and collision energies for Disperse Red 278 to achieve the highest level of sensitivity and specificity.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. New Nitro Diazo Dye Vanillin Derivatives, Synthesis and Characterization | Al-Nahrain Journal of Science [anjs.edu.iq]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Cytotoxicity Assessment of Disperse Red 278 in HepG2 Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disperse dyes are a class of synthetic colorants with low water solubility, widely used in the textile industry. Due to their persistence and potential for bioaccumulation, there is growing concern about their toxic effects on human health and the environment. Disperse Red 278 is one such dye whose cytotoxic profile requires thorough evaluation. This document provides a comprehensive set of protocols to assess the cytotoxicity of Disperse Red 278 in the human hepatoma cell line, HepG2, a well-established in vitro model for studying liver cell toxicity. The following sections detail the methodologies for evaluating cell viability, membrane integrity, induction of oxidative stress, and apoptosis.

Data Presentation

The following tables summarize hypothetical quantitative data for the cytotoxicity assessment of Disperse Red 278 in HepG2 cells. These tables are intended to serve as a template for presenting experimental results.

Table 1: Cell Viability Assessment by MTT Assay

Concentration of Disperse Red 278 (µg/mL)	Cell Viability (%) after 24h	Cell Viability (%) after 48h	IC50 (µg/mL) after 48h
0 (Control)	100 ± 4.5	100 ± 5.1	-
10	92 ± 3.8	85 ± 4.2
25	78 ± 5.1	65 ± 3.9
50	55 ± 4.2	48 ± 3.5	52.5
100	35 ± 3.9	28 ± 2.7
200	18 ± 2.5	15 ± 2.1

Table 2: Cell Membrane Integrity Assessment by LDH Assay

Concentration of Disperse Red 278 (µg/mL)	LDH Release (% of Maximum) after 48h
0 (Control)	5 ± 1.2
10	15 ± 2.1
25	30 ± 3.5
50	55 ± 4.8
100	78 ± 5.9
200	92 ± 6.3

Table 3: Oxidative Stress Assessment by ROS Measurement

Concentration of Disperse Red 278 (µg/mL)	Relative ROS Levels (Fold change vs. Control) after 24h
0 (Control)	1.0 ± 0.1
10	1.8 ± 0.2
25	3.2 ± 0.4
50	5.5 ± 0.6
100	8.1 ± 0.9
200	10.5 ± 1.2

Table 4: Apoptosis Assessment by Annexin V/PI Staining and Flow Cytometry

Concentration of Disperse Red 278 (µg/mL)	Early Apoptotic Cells (%) after 48h	Late Apoptotic/Necrotic Cells (%) after 48h	Total Apoptotic Cells (%) after 48h
0 (Control)	2.1 ± 0.5	1.5 ± 0.3	3.6 ± 0.8
25	15.4 ± 2.1	5.2 ± 0.9	20.6 ± 3.0
50	28.9 ± 3.5	12.8 ± 1.7	41.7 ± 5.2
100	35.2 ± 4.1	25.6 ± 3.3	60.8 ± 7.4

Experimental Protocols

Cell Culture and Maintenance

The human hepatoma cell line, HepG2, is utilized for these studies.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: Cells are passaged upon reaching 80-90% confluency. The medium is aspirated, cells are washed with Phosphate-Buffered Saline (PBS), and then incubated with a suitable dissociation reagent (e.g., Trypsin-EDTA) until detached. Fresh culture medium is added, and the cell suspension is centrifuged. The cell pellet is resuspended in fresh medium and seeded into new culture flasks.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[1][2]

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Prepare various concentrations of Disperse Red 278 in culture medium. Replace the existing medium with 100 µL of the treatment solutions and incubate for 24 or 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[3]

• Formazan (B1609692) Solubilization: Aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control (untreated) cells.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells, indicating a loss of cell membrane integrity.[4][5][6][7][8]

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a catalyst). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[6]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[4][6]

• Controls: Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Calculation: Percentage cytotoxicity is calculated as: ((Experimental Value - Spontaneous Release) / (Maximum Release - Spontaneous Release)) * 100.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses a cell-permeable fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA), to measure intracellular ROS levels.[9][10][11]

• Cell Seeding and Treatment: Seed HepG2 cells in a 96-well black plate and treat with Disperse Red 278 as described for the MTT assay.

• Loading with H2DCFDA: After treatment, remove the medium and wash the cells with PBS. Add 100 µL of 10 µM H2DCFDA in serum-free medium to each well and incubate for 30 minutes at 37°C in the dark.[9][11]

• Fluorescence Measurement: Wash the cells twice with PBS. Add 100 µL of PBS to each well and measure the fluorescence intensity using a fluorescence microplate reader with excitation at 485 nm and emission at 535 nm.

Apoptosis Assay using Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[12][13][14]

• Cell Seeding and Treatment: Seed HepG2 cells in 6-well plates. After 24 hours, treat with various concentrations of Disperse Red 278 for 48 hours.

• Cell Harvesting: Collect both floating and adherent cells. Adherent cells are detached using a gentle cell scraper or trypsin. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

Experimental Workflow

Caption: Experimental workflow for cytotoxicity assessment.

Proposed Signaling Pathway for Disperse Red 278-Induced Apoptosis

Caption: Proposed apoptosis signaling pathway.

Logical Relationship of Experimental Assays

Caption: Interrelationship of cytotoxicity assays.

References

• 1. 4.3. MTT Assay for Cell Viability [bio-protocol.org]
• 2. japsonline.com [japsonline.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 6. cellbiologics.com [cellbiologics.com]
• 7. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 8. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.jp]
• 9. Intracellular Reactive Oxygen Species (ROS) Detection [bio-protocol.org]
• 10. assaygenie.com [assaygenie.com]
• 11. Regulation of the Intracellular ROS Level Is Critical for the Antiproliferative Effect of Quercetin in the Hepatocellular Carcinoma Cell Line HepG2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Flow cytometry for cell apoptosis analysis [bio-protocol.org]
• 13. researchgate.net [researchgate.net]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Ames Test: Evaluating the Mutagenicity of Disperse Red 278

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the mutagenic potential of the azo dye, Disperse Red 278, using the bacterial reverse mutation assay, commonly known as the Ames test. This assay is a widely used and internationally accepted method for identifying substances that can cause genetic mutations.[1][2]

Introduction

The Ames test is a biological assay that evaluates the mutagenic potential of chemical compounds.[1] It utilizes specific strains of bacteria, typically Salmonella typhimurium, that are auxotrophic for a particular amino acid, meaning they cannot synthesize it and require it for growth.[1][2][3] The test assesses the ability of a test substance to cause a reverse mutation, allowing the bacteria to regain the ability to synthesize the required amino acid and subsequently grow on a minimal medium lacking it.[1][4] A positive result indicates that the substance is mutagenic and may have carcinogenic potential.[2]

Disperse Red 278 is a brilliant red azo dye used for dyeing polyester (B1180765) and polyester/cotton blended fabrics.[5][6] Given the widespread use of azo dyes and the potential for human exposure, assessing their genotoxicity is a critical component of safety evaluation.

Principle of the Ames Test

The Ames test employs strains of Salmonella typhimurium that possess mutations in the genes responsible for histidine biosynthesis.[1][2][3] These strains are unable to grow in a histidine-deficient environment. When these bacteria are exposed to a mutagenic agent, the agent can cause a secondary mutation that reverses the original mutation, restoring the gene's function. These "revertant" bacteria can then synthesize their own histidine and form visible colonies on a histidine-free agar (B569324) plate.[1][4]

Many chemicals are not directly mutagenic but become so after being metabolized by enzymes in the body. To mimic this metabolic activation, the test is often performed in the presence of a liver extract from rats (S9 fraction), which contains a mixture of metabolic enzymes.[3][7]

Materials and Methods

3.1. Bacterial Strains

A minimum of five strains of bacteria are recommended for the Ames test to detect different types of mutations. Commonly used Salmonella typhimurium strains include:

• TA98: Detects frameshift mutagens.

• TA100: Detects base-pair substitution mutagens.

• TA1535: Detects base-pair substitution mutagens.

• TA1537: Detects frameshift mutagens.

• TA102 or E. coli WP2 uvrA: Detects oxidative and other mutagens.

3.2. Reagents and Media

• Disperse Red 278 (CAS: 68248-10-2)

• Solvent for Disperse Red 278 (e.g., Dimethyl sulfoxide (B87167) - DMSO)

• Positive Controls (without S9 mix): Sodium azide (B81097) (for TA100, TA1535), 2-nitrofluorene (B1194847) (for TA98)

• Positive Controls (with S9 mix): 2-aminoanthracene (B165279) (for all strains)

• Negative Control (Solvent)

• S9 fraction (from Aroclor 1254 or phenobarbital/β-naphthoflavone-induced rat liver)

• S9 Cofactor Mix (NADP, Glucose-6-phosphate, MgCl2, KCl, Sodium Phosphate (B84403) Buffer)

• Nutrient Broth

• Minimal Glucose Agar (Vogel-Bonner Medium E with 2% glucose)

• Top Agar (0.6% Agar, 0.5% NaCl, 0.05 mM L-histidine, 0.05 mM D-biotin)

3.3. Experimental Protocol

The following protocol outlines the plate incorporation method, a widely used approach for the Ames test.

3.3.1. Preparation of Bacterial Cultures

• Inoculate each bacterial strain into a separate flask containing nutrient broth.

• Incubate overnight at 37°C with shaking until the cultures reach a density of approximately 1-2 x 10⁹ cells/mL.

3.3.2. Preparation of Test Substance and Controls

• Prepare a stock solution of Disperse Red 278 in a suitable solvent (e.g., DMSO).

• Perform serial dilutions to obtain a range of test concentrations. A preliminary toxicity test is recommended to determine the appropriate concentration range.

• Prepare solutions of the positive and negative controls.

3.3.3. Ames Test Procedure (with and without S9 Metabolic Activation)

• To sterile test tubes, add the following in order:

  • Without S9 mix: 0.1 mL of bacterial culture, 0.1 mL of the test substance dilution (or control), and 0.5 mL of phosphate buffer.

  • With S9 mix: 0.1 mL of bacterial culture, 0.1 mL of the test substance dilution (or control), and 0.5 mL of S9 mix.

• Pre-incubate the tubes at 37°C for 20-30 minutes with gentle shaking.

• Add 2.0 mL of molten top agar (kept at 45°C) to each tube.

• Vortex briefly and pour the entire contents onto the surface of a minimal glucose agar plate.

• Gently tilt and rotate the plate to ensure even distribution of the top agar.

• Allow the top agar to solidify completely.

• Incubate the plates in the dark at 37°C for 48-72 hours.[3]

3.4. Data Collection and Analysis

• After incubation, count the number of revertant colonies on each plate.

• Record the colony counts for each concentration of Disperse Red 278, as well as for the positive and negative controls.

• A positive result is generally defined as a dose-dependent increase in the number of revertant colonies that is at least double the background (negative control) count.

Data Presentation

The following table is a template for presenting the results of the Ames test for Disperse Red 278.

Bacterial Strain	Metabolic Activation (S9)	Concentration of Disperse Red 278 (µ g/plate )	Mean Number of Revertant Colonies ± SD	Mutagenicity Ratio (Test/Control)
TA98	Without	0 (Solvent Control)	1.0
Conc. 1
Conc. 2
Conc. 3
Conc. 4
Conc. 5
Positive Control
With	0 (Solvent Control)	1.0
Conc. 1
Conc. 2
Conc. 3
Conc. 4
Conc. 5
Positive Control
TA100	Without	0 (Solvent Control)	1.0
Conc. 1
Conc. 2
Conc. 3
Conc. 4
Conc. 5
Positive Control
With	0 (Solvent Control)	1.0
Conc. 1
Conc. 2
Conc. 3
Conc. 4
Conc. 5
Positive Control
(Repeat for all other tested strains)

Visualization of Experimental Workflow

Caption: Workflow of the Ames Test Plate Incorporation Method.

Signaling Pathway and Logical Relationships

Caption: Logical relationships in the Ames Test for mutagenicity.

Conclusion

The Ames test is a fundamental assay for the initial screening of the mutagenic potential of chemical substances like Disperse Red 278. A positive result in this test is an indicator of potential carcinogenicity and would typically trigger further investigation using in vitro and in vivo mammalian cell genotoxicity assays. It is crucial to perform this test under standardized conditions with appropriate controls to ensure the validity and reliability of the results.

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. Ames test - Wikipedia [en.wikipedia.org]
• 3. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 4. xenometrix.ch [xenometrix.ch]
• 5. China Biggest C.I. Disperse Red 278 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Microbial Mutagenicity Assay: Ames Test [bio-protocol.org]

Application Notes and Protocols for In Vitro Genotoxicity Assessment of Disperse Red 278

Disclaimer: No publicly available data from in vitro genotoxicity studies specifically for Disperse Red 278 were identified. The following application notes and protocols are based on standardized OECD (Organisation for Economic Co-operation and Development) guidelines for testing chemical substances and data from studies on structurally related azo dyes, such as Disperse Red 1. The presented data are hypothetical and for illustrative purposes only.

Introduction

Disperse Red 278 is a disperse azo dye used in the textile industry. Azo dyes have been a subject of toxicological concern due to their potential to be metabolized into carcinogenic aromatic amines. Therefore, a thorough in vitro genotoxicity assessment is crucial to evaluate the potential of Disperse Red 278 to cause DNA and chromosomal damage. A standard battery of in vitro tests is recommended by regulatory agencies to assess the genotoxic potential of chemical substances.[1][2] This typically includes a bacterial reverse mutation test (Ames test), an in vitro mammalian cell micronucleus test, and an in vitro mammalian chromosomal aberration test.[1][2][3]

Data Summary (Hypothetical)

The following tables summarize hypothetical quantitative data for the in vitro genotoxicity assessment of Disperse Red 278.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) - Hypothetical Data

Test Strain	Metabolic Activation (S9)	Concentration (µ g/plate )	Mean Revertant Colonies ± SD	Mutation Ratio	Genotoxicity Conclusion
TA98	-	0 (Vehicle Control)	25 ± 4	1.0	Negative
5	28 ± 5	1.1	Negative
10	30 ± 6	1.2	Negative
50	35 ± 7	1.4	Negative
100	48 ± 8	1.9	Equivocal
500	60 ± 10	2.4	Positive
+	0 (Vehicle Control)	30 ± 5	1.0	Negative
5	33 ± 6	1.1	Negative
10	45 ± 8	1.5	Negative
50	75 ± 12	2.5	Positive
100	150 ± 20	5.0	Positive
500	Cytotoxic	-	-
TA100	-	0 (Vehicle Control)	120 ± 15	1.0	Negative
...	...	...	...
+	0 (Vehicle Control)	130 ± 18	1.0	Negative
...	...	...	...

Table 2: In Vitro Mammalian Cell Micronucleus Test - Hypothetical Data

Cell Line	Metabolic Activation (S9)	Concentration (µg/mL)	% Micronucleated Cells ± SD	% Cytotoxicity	Genotoxicity Conclusion
CHO-K1	-	0 (Vehicle Control)	1.2 ± 0.3	0	Negative
10	1.5 ± 0.4	5	Negative
25	2.0 ± 0.5	15	Negative
50	3.5 ± 0.8	30	Positive
100	5.8 ± 1.2	55	Positive
+	0 (Vehicle Control)	1.4 ± 0.4	0	Negative
10	1.8 ± 0.5	8	Negative
25	3.0 ± 0.7	25	Positive
50	6.2 ± 1.5	60	Positive
100	Cytotoxic	>70	-

Table 3: In Vitro Mammalian Chromosomal Aberration Test - Hypothetical Data

Cell Line	Metabolic Activation (S9)	Concentration (µg/mL)	% Cells with Aberrations ± SD	Mitotic Index (%)	Genotoxicity Conclusion
Human Lymphocytes	-	0 (Vehicle Control)	2.1 ± 0.5	15	Negative
25	2.5 ± 0.6	14	Negative
50	4.8 ± 1.0	12	Positive
100	8.2 ± 1.5	8	Positive
+	0 (Vehicle Control)	2.3 ± 0.6	16	Negative
25	3.0 ± 0.8	14	Negative
50	7.5 ± 1.8	10	Positive
100	12.1 ± 2.2	6	Positive

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)

This protocol is based on the OECD Test Guideline 471.[4]

Objective: To assess the potential of Disperse Red 278 and its metabolites to induce gene mutations in bacteria.

Materials:

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• Escherichia coli strain (e.g., WP2 uvrA)

• Disperse Red 278

• Vehicle (e.g., DMSO)

• Positive controls (e.g., Sodium Azide, 2-Nitrofluorene, Benzo[a]pyrene)

• S9 fraction from induced rat liver

• Cofactor solution (NADP, G6P)

• Minimal glucose agar (B569324) plates

• Top agar

Procedure:

• Preparation of Test Substance: Dissolve Disperse Red 278 in a suitable vehicle to the desired concentrations.

• Bacterial Culture: Grow bacterial strains overnight in nutrient broth to reach a density of 1-2 x 10⁹ cells/mL.

• Metabolic Activation: Prepare the S9 mix by combining the S9 fraction with the cofactor solution.

• Plate Incorporation Method:

  • To a test tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test substance solution (or control), and 0.5 mL of the S9 mix (for activated tests) or buffer (for non-activated tests).

  • Incubate the mixture for 20-30 minutes at 37°C.

  • Add 2 mL of molten top agar to the tube, vortex briefly, and pour the contents onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate.

• Data Analysis: A positive result is defined as a concentration-related increase in the number of revertant colonies to at least twice the background (vehicle control) value.

Ames Test Experimental Workflow

In Vitro Mammalian Cell Micronucleus Test

This protocol is based on the OECD Test Guideline 487.[2][5]

Objective: To detect the potential of Disperse Red 278 to induce micronuclei in cultured mammalian cells. Micronuclei are formed from chromosome fragments or whole chromosomes that lag behind at anaphase during cell division.

Materials:

• Mammalian cell line (e.g., CHO-K1, V79, TK6) or primary human lymphocytes

• Disperse Red 278

• Vehicle (e.g., DMSO)

• Positive controls (e.g., Mitomycin C, Colchicine)

• S9 fraction and cofactors

• Culture medium and supplements

• Cytochalasin B (for cytokinesis block)

• Fixative (e.g., methanol:acetic acid)

• Staining solution (e.g., Giemsa, DAPI)

Procedure:

• Cell Culture: Culture the cells to an appropriate density.

• Exposure: Treat the cells with various concentrations of Disperse Red 278, vehicle control, and positive controls, both with and without metabolic activation (S9).

• Cytokinesis Block: Add Cytochalasin B to the cultures to block cytokinesis and allow for the accumulation of binucleated cells.

• Harvesting: Harvest the cells at a time point equivalent to 1.5-2.0 normal cell cycle lengths after the start of treatment.

• Slide Preparation: Prepare slides by cytocentrifugation or dropping the cell suspension onto slides.

• Staining: Stain the slides with an appropriate DNA stain.

• Scoring: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Cytotoxicity Assessment: Determine the cytotoxicity of the test substance, for example, by calculating the Replication Index (RI) or Relative Increase in Cell Count (RICC).

• Data Analysis: A positive result is indicated by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

In Vitro Micronucleus Test Workflow

In Vitro Mammalian Chromosomal Aberration Test

This protocol is based on the OECD Test Guideline 473.[6][7][8]

Objective: To identify substances that cause structural chromosomal aberrations in cultured mammalian cells.

Materials:

• Mammalian cell line (e.g., CHO, V79) or primary human lymphocytes

• Disperse Red 278

• Vehicle (e.g., DMSO)

• Positive controls (e.g., Mitomycin C, Cyclophosphamide)

• S9 fraction and cofactors

• Culture medium and supplements

• Metaphase arresting agent (e.g., Colcemid)

• Hypotonic solution (e.g., KCl)

• Fixative (e.g., methanol:acetic acid)

• Staining solution (e.g., Giemsa)

Procedure:

• Cell Culture: Initiate cell cultures and grow until they are actively dividing. For human lymphocytes, stimulate division with a mitogen.

• Exposure: Treat the cultures with at least three analyzable concentrations of Disperse Red 278, vehicle, and positive controls, both with and without metabolic activation.

• Metaphase Arrest: Add a metaphase-arresting substance to the cultures before harvesting.

• Harvesting: Harvest the cells at an appropriate time after treatment.

• Slide Preparation: Treat the cells with a hypotonic solution, fix them, and drop the cell suspension onto microscope slides.

• Staining: Stain the slides with Giemsa.

• Scoring: Analyze at least 300 well-spread metaphases per concentration for chromosomal aberrations.

• Mitotic Index: Determine the mitotic index to assess cytotoxicity.

• Data Analysis: A positive result is characterized by a statistically significant, dose-dependent increase in the percentage of cells with structural chromosomal aberrations.

Chromosomal Aberration Test Workflow

Potential Signaling Pathways for Azo Dye Genotoxicity

The genotoxicity of azo dyes is often linked to their metabolic activation into reactive intermediates.

Azo Dye Genotoxicity Pathway

References

• 1. OECD Test Guidelines for Genetic Toxicology - ISS [iss.it]
• 2. ukaat.org.uk [ukaat.org.uk]
• 3. ovid.com [ovid.com]
• 4. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current status and future challenges of genotoxicity OECD Test Guidelines for nanomaterials: a workshop report - PMC [pmc.ncbi.nlm.nih.gov]
• 6. criver.com [criver.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. Chromosome Aberration Test - Eurofins Medical Device Testing [eurofins.com]

Application Note: High-Throughput Screening of Disperse Red 278 Cytotoxicity Using the Neutral Red Assay

Abstract

This application note details a robust and reproducible method for assessing the in vitro cytotoxicity of the textile dye, Disperse Red 278, utilizing the Neutral Red (NR) uptake assay. The protocol is optimized for a 96-well plate format, making it suitable for high-throughput screening applications in toxicological studies and for evaluating the safety of industrial chemicals. The principle of the assay is based on the ability of viable, healthy cells to incorporate and accumulate the supravital dye Neutral Red within their lysosomes.[1][2][3] A decrease in the uptake of the dye is directly proportional to a reduction in cell viability, providing a quantitative measure of cytotoxicity.[1][4]

Introduction

Disperse Red 278 is a monoazo dye used extensively in the textile industry for dyeing and printing polyester (B1180765) and polyester-cotton blend fabrics.[5][6][7] Given its widespread use, there is a need to evaluate its potential cytotoxic effects. The Neutral Red assay is a well-established, sensitive, and cost-effective method for determining cell viability and cytotoxicity.[1][8] This assay relies on the active transport of the Neutral Red dye and its accumulation in the lysosomes of living cells.[9][10] Toxic substances that impair cell membrane integrity or lysosomal function will result in a decreased uptake of the dye.[2][11] This application note provides a detailed protocol for the use of the Neutral Red assay to determine the cytotoxic potential of Disperse Red 278 on a selected cell line.

Principle of the Method

The Neutral Red assay is a cell viability assay that relies on the ability of viable cells to take up and store the Neutral Red dye in their lysosomes.[3][9][10] The dye is a weak cationic supravital stain that penetrates cell membranes through non-ionic passive diffusion and concentrates in the lysosomes, where the internal pH is acidic.[2] In damaged or dead cells, the ability to retain the dye is lost due to compromised plasma and lysosomal membranes. After an incubation period, the cells are washed to remove any unincorporated dye. The dye is then extracted from the viable cells using a solubilization solution, and the amount of dye is quantified by measuring the absorbance at a specific wavelength (typically 540 nm).[4][9][10] A dose-dependent decrease in absorbance indicates the cytotoxic effect of the test substance.

Materials and Reagents

• Disperse Red 278 (CAS No. 68248-10-2)[7][12][13]

• Selected cell line (e.g., human hepatoma HepG2, human keratinocytes, or other relevant cell line)

• Cell Culture Medium (appropriate for the chosen cell line)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• Neutral Red solution (e.g., 0.33% in DPBS)

• Neutral Red Assay Fixative (e.g., 0.1% CaCl2 in 0.5% Formaldehyde)

• Neutral Red Assay Solubilization Solution (e.g., 1% Acetic acid in 50% Ethanol)

• 96-well flat-bottom cell culture plates

• Microplate reader capable of measuring absorbance at 540 nm

• Positive control (e.g., Doxorubicin)[9][10]

• Vehicle control (e.g., DMSO, if used to dissolve Disperse Red 278)

Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific cell line and laboratory conditions.

1. Cell Seeding: a. Culture the selected cells to approximately 80% confluency.[10] b. Harvest the cells using Trypsin-EDTA and perform a cell count to determine cell viability (should be >95%). c. Dilute the cells in complete culture medium to a final concentration of 5 x 10⁴ cells/mL. d. Seed 100 µL of the cell suspension into each well of a 96-well plate (resulting in 5,000 cells/well). e. Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.[4]

2. Preparation of Test Compound: a. Prepare a stock solution of Disperse Red 278 in a suitable solvent (e.g., DMSO). b. Prepare serial dilutions of the Disperse Red 278 stock solution in cell culture medium to achieve the desired final concentrations. The final solvent concentration should not exceed a non-toxic level (typically ≤0.5%).[9]

3. Treatment of Cells: a. After 24 hours of incubation, carefully remove the medium from the wells. b. Add 100 µL of the various concentrations of Disperse Red 278 to the respective wells. c. Include wells for a vehicle control (medium with the same concentration of solvent used for the dye) and a positive control (a known cytotoxic agent). d. Also include blank wells containing medium without cells to serve as a background control. e. Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

4. Neutral Red Staining: a. Following the incubation period, remove the treatment medium. b. Add 100 µL of pre-warmed Neutral Red staining solution to each well. c. Incubate the plate for 2-3 hours at 37°C in a 5% CO₂ incubator to allow for dye uptake by viable cells.[1]

5. Washing and Dye Extraction: a. After the incubation with Neutral Red, carefully remove the staining solution. b. Gently wash the cells with 150 µL of PBS to remove any unincorporated dye.[4] c. Remove the PBS and add 150 µL of the Neutral Red Solubilization Solution to each well.[4] d. Place the plate on a shaker for 10 minutes to ensure complete solubilization of the dye.[4]

6. Data Acquisition and Analysis: a. Measure the absorbance of each well at 540 nm using a microplate reader. b. Subtract the average absorbance of the blank wells from the absorbance of all other wells. c. Calculate the percentage of cell viability for each treatment concentration using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100 d. Plot the percentage of cell viability against the concentration of Disperse Red 278 to generate a dose-response curve. e. From the dose-response curve, determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Data Presentation

The quantitative data from the Neutral Red assay should be summarized in a clear and structured table for easy comparison.

Disperse Red 278 Conc. (µg/mL)	Mean Absorbance (540 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.250	0.085	100%
1	1.180	0.070	94.4%
10	0.950	0.065	76.0%
25	0.630	0.050	50.4%
50	0.310	0.040	24.8%
100	0.150	0.025	12.0%
Positive Control	0.100	0.020	8.0%

IC50 Value: Approximately 24.8 µg/mL (hypothetical value)

Visualizations

Caption: Experimental workflow for the Neutral Red cytotoxicity assay.

Caption: Potential signaling pathways for azo dye-induced cytotoxicity.

Conclusion

The Neutral Red assay is a reliable and efficient method for evaluating the cytotoxicity of Disperse Red 278. This application note provides a comprehensive protocol that can be adapted for various cell lines and experimental setups. The results obtained from this assay can be used to determine the toxic potential of this widely used textile dye and to inform risk assessments. While the cytotoxic effects of some azo dyes have been linked to the generation of reactive oxygen species and subsequent cellular damage, further investigation is required to elucidate the specific mechanisms of Disperse Red 278 cytotoxicity.[14][15]

References

• 1. Neutral red uptake assay for the estimation of cell viability/cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neutral Red Uptake Assay | RE-Place [re-place.be]
• 3. Neutral Red Uptake Assay to Assess Cytotoxicity In Vitro | Springer Nature Experiments [experiments.springernature.com]
• 4. qualitybiological.com [qualitybiological.com]
• 5. Disperse red 278 TDS|Disperse red 278 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 6. China Biggest C.I. Disperse Red 278 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. researchgate.net [researchgate.net]
• 9. assaygenie.com [assaygenie.com]
• 10. abcam.co.jp [abcam.co.jp]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. 68248-10-2｜Disperse Red 278 Red P-4G｜Colorcom Group [colorcominternational.com]
• 13. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278 and Red C-4G [orienchem.en.made-in-china.com]
• 14. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Note: Leaching Studies of Disperse Red 278 from Dyed Textiles

Abstract

This document provides a comprehensive protocol for studying the leaching of Disperse Red 278 from dyed textiles. Disperse dyes, including Disperse Red 278, are widely used for coloring synthetic fibers like polyester (B1180765) due to their water-insolubility and ability to sublime into the fiber.[1][2][3] However, residual dye on the fiber surface can leach out during washing or through contact with sweat, posing potential health risks such as allergic contact dermatitis and environmental concerns.[4][5] This application note details the methodology for simulating leaching conditions, quantifying the extracted dye using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and presenting the data in a structured format for researchers and scientists.

Introduction

Disperse Red 278 is a monoazo brilliant red dye used for dyeing and printing on polyester and polyester/cotton blends.[1][3] Due to the dyeing process, unfixed dye particles can remain on the fabric surface.[6] These particles have the potential to migrate from the textile matrix into the surrounding environment under specific conditions, such as during laundering or through perspiration. The leaching of such dyes is a significant concern as certain disperse dyes are known sensitizers and can cause allergic reactions upon skin contact.[4][5]

Therefore, quantifying the amount of dye that leaches from textiles is crucial for assessing the safety and quality of dyed fabrics. This protocol outlines a systematic approach to perform leaching studies by exposing dyed textiles to simulated environmental conditions and subsequently quantifying the concentration of Disperse Red 278 in the leachate.

Chemical Information: Disperse Red 278

Property	Value	Reference
C.I. Name	Disperse Red 278	[1]
CAS Number	68248-10-2	[1][7]
Molecular Formula	C₂₂H₂₅N₅O₇	[1][7]
Molecular Weight	471.46 g/mol	[1][3]

| Structure Class | Single Azo |[1] |

Experimental Protocols

Protocol 1: Leaching Simulation in Artificial Sweat

This protocol simulates the leaching of Disperse Red 278 from a textile sample into human sweat.

Materials:

• Textile dyed with Disperse Red 278

• Acidic Artificial Sweat Solution (ISO 105-E04 or AATCC Test Method 15)

• Shaking water bath or orbital shaker with temperature control

• 100 mL Erlenmeyer flasks

• Scissors or fabric punch

• Analytical balance

• 15 mL polypropylene (B1209903) centrifuge tubes

• Centrifuge

• 0.45 µm syringe filters

Procedure:

• Cut a 4 cm x 4 cm swatch from the textile dyed with Disperse Red 278.

• Weigh the fabric swatch accurately and record the weight.

• Place the swatch into a 100 mL Erlenmeyer flask.

• Add 50 mL of pre-heated acidic artificial sweat solution to the flask.

• Place the flask in a shaking water bath set to 37°C (human body temperature) and 100 rpm.

• Incubate for 4 hours with continuous agitation.

• After incubation, carefully remove the fabric swatch.

• Transfer the leachate solution to a 15 mL centrifuge tube.

• Centrifuge at 7500 rpm for 10 minutes to pellet any suspended fibers or particulates.[8]

• Filter the supernatant through a 0.45 µm syringe filter into a clean autosampler vial for analysis.

• Prepare a blank sample by following the same procedure without the fabric swatch.

Protocol 2: Quantification of Leached Disperse Red 278 by LC-MS/MS

This protocol describes the analytical method for determining the concentration of Disperse Red 278 in the collected leachate.

Materials & Equipment:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

• C18 reverse-phase HPLC column

• Disperse Red 278 analytical standard

• Acetonitrile (ACN), HPLC grade[8]

• Water, HPLC grade

• Ammonium (B1175870) formate

• Autosampler vials

Procedure:

• Standard Preparation: Prepare a stock solution of Disperse Red 278 (100 µg/mL) in acetonitrile. From the stock solution, create a series of calibration standards ranging from 1 ng/mL to 500 ng/mL by serial dilution.

• LC-MS/MS Conditions (Example):

  • Mobile Phase A: Water with 5 mM ammonium formate

  • Mobile Phase B: Acetonitrile with 5 mM ammonium formate

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 10 µL

  • Gradient: Start at 20% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[9]

• MS/MS Parameters:

  • Optimize MS parameters by direct infusion of a Disperse Red 278 standard.

  • Select precursor ion (Q1) and at least two product ions (Q3) for Multiple Reaction Monitoring (MRM).

  • Note: Specific m/z values must be determined experimentally.

• Analysis:

  • Inject the prepared calibration standards to generate a calibration curve.

  • Inject the filtered leachate samples (from Protocol 2.1) and the blank sample.

  • Quantify the concentration of Disperse Red 278 in the samples by comparing their peak areas to the calibration curve.

• Calculation:

  • Calculate the total mass of leached dye (in µg).

  • Express the final result as µg of leached dye per gram of fabric (µg/g).

Data Presentation

Quantitative results from the leaching studies should be organized into clear tables to facilitate comparison and analysis. The following tables are examples of how to structure the collected data.

Table 1: Leaching of Disperse Red 278 in Artificial Sweat

Sample ID	Fabric Weight (g)	Leachate Volume (mL)	Measured Concentration (ng/mL)	Total Leached Dye (µg)	Leached Dye per Gram of Fabric (µg/g)
Textile A-1	1.05	50	85.2	4.26	4.06
Textile A-2	1.07	50	91.4	4.57	4.27
Textile A-3	1.06	50	88.6	4.43	4.18
Average	1.06	50	88.4	4.42	4.17

| Blank | N/A | 50 | < LOD* | N/A | N/A |

*LOD: Limit of Detection

Table 2: Effect of Leaching Time on Dye Migration

Leaching Time (hours)	Average Leached Dye (µg/g)	Standard Deviation
1	1.54	0.12
2	2.78	0.21
4	4.17	0.25
8	5.32	0.33

| 24 | 6.15 | 0.41 |

Visualizations

Diagrams are essential for illustrating experimental processes and relationships.

Caption: Experimental workflow for the leaching and quantification of Disperse Red 278.

Caption: Key factors influencing the leaching of disperse dyes from textile matrices.

Conclusion

This application note provides a robust and reliable framework for studying the leaching of Disperse Red 278 from textiles. The described protocols for leaching simulation and LC-MS/MS quantification allow for the precise determination of dye migration under conditions simulating consumer use. The data generated from these studies is vital for risk assessment, quality control, and the development of safer and more durable dyed textiles. By standardizing the testing procedure, researchers can effectively compare results across different materials and finishing processes, contributing to enhanced product safety for consumers.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse red 278 TDS|Disperse red 278 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 3. China Biggest C.I. Disperse Red 278 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 4. What Are the Health Risks of Textile Dyes? → Question [pollution.sustainability-directory.com]
• 5. images.fibre2fashion.com [images.fibre2fashion.com]
• 6. ijarbs.com [ijarbs.com]
• 7. 68248-10-2 CAS MSDS (Disperse Red 278) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]
• 9. The characterization of disperse dyes in polyester fibers using DART mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of Disperse Red 278 for Biological Assays

Welcome to the technical support center for Disperse Red 278. This guide provides researchers, scientists, and drug development professionals with essential information for effectively solubilizing and utilizing Disperse Red 278 in biological assays. Given the hydrophobic nature of this azo dye, achieving a stable and soluble form in aqueous-based biological systems is critical for obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 278 and why is its solubility a concern for biological assays?

Disperse Red 278 is a monoazo dye with the chemical formula C₂₂H₂₅N₅O₇ and a molecular weight of 471.46 g/mol .[1][2] It is classified as a disperse dye, meaning it has low water solubility and is typically used to dye synthetic fibers like polyester. For biological assays, which are predominantly conducted in aqueous media (e.g., cell culture media, buffers), the hydrophobicity of Disperse Red 278 presents a significant challenge. Poor solubility can lead to dye precipitation, inaccurate concentration measurements, and potential artifacts in experimental results.

Q2: What are the recommended solvents for preparing a stock solution of Disperse Red 278?

Q3: What is the maximum concentration of DMSO that is safe for most cell lines?

High concentrations of DMSO can be toxic to cells. As a general guideline, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally at or below 0.1% (v/v). Most cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity, but it is always best practice to perform a vehicle control experiment to assess the effect of the solvent on your specific cell line and assay.

Q4: My Disperse Red 278 precipitates when I add the DMSO stock solution to my aqueous-based medium. What can I do?

This is a common issue known as "salting out," which occurs when a compound that is soluble in an organic solvent is introduced into an aqueous solution where it is poorly soluble. To mitigate this, you can try the following:

• Serial Dilution: Perform intermediate dilutions of your high-concentration DMSO stock solution in DMSO before the final dilution into your aqueous medium.

• Vortexing/Mixing: Add the DMSO stock solution to your aqueous medium dropwise while vigorously vortexing or stirring to promote rapid dispersion.

• Warming: Gently warming the aqueous medium to 37°C before adding the dye solution can sometimes help maintain solubility.

• Use of Surfactants: For certain applications, a low concentration of a non-ionic surfactant (e.g., Tween® 20, Pluronic® F-68) may help to stabilize the dye in the aqueous solution. However, the compatibility of the surfactant with your specific assay must be verified.

Q5: Are there any known biological activities or cellular pathways affected by Disperse Red 278?

Direct studies on the specific cellular effects of Disperse Red 278 are limited. However, as an azo dye, its biological activity may be related to the reductive cleavage of the azo bond (-N=N-). This process can be mediated by cellular enzymes or the local microenvironment, leading to the formation of aromatic amines. Some aromatic amines are known to be genotoxic and carcinogenic. Therefore, potential cellular pathways to investigate could include those related to xenobiotic metabolism, oxidative stress, DNA damage response, and apoptosis. Studies on other disperse dyes, such as Disperse Red 1 and Disperse Red 13, have shown that they can induce cytotoxic and genotoxic effects.

Troubleshooting Guide

This guide addresses common problems encountered when working with Disperse Red 278 in biological assays.

Problem	Possible Cause	Suggested Solution
Visible particles or cloudiness in the stock solution (in organic solvent).	The concentration of Disperse Red 278 exceeds its solubility limit in the chosen solvent.	- Prepare a more dilute stock solution.- Gently warm the solution (e.g., in a 37°C water bath) and sonicate to aid dissolution.- Ensure you are using a fresh, anhydrous, high-purity grade of the organic solvent.
Precipitation of the dye upon addition to aqueous medium.	Rapid change in solvent polarity ("salting out").	- Perform serial dilutions of the stock solution in the organic solvent before adding to the aqueous medium.- Add the dye solution to the aqueous medium slowly while vortexing or stirring.- Ensure the final concentration of the organic solvent in the aqueous medium is as low as possible while maintaining solubility.
Inconsistent or non-reproducible results in biological assays.	- Incomplete dissolution of the dye.- Degradation of the dye in the experimental medium.- Interaction of the dye with components of the medium (e.g., serum proteins).	- Filter the stock solution through a 0.22 µm syringe filter to remove any undissolved particles.- Prepare fresh dilutions of the dye immediately before each experiment.- Assess the stability of the dye in your specific assay medium over the time course of your experiment.- Consider reducing the serum concentration in your cell culture medium during the treatment period, if your cells can tolerate it.
High background or autofluorescence in imaging-based assays.	Aggregation of the dye molecules leading to fluorescent precipitates.	- Lower the final concentration of Disperse Red 278 in the assay.- Ensure complete dissolution by following the recommended solubilization protocol.- Include appropriate controls (e.g., unstained cells, vehicle-treated cells) to determine the baseline fluorescence.

Experimental Protocols

Protocol 1: Determination of Disperse Red 278 Solubility in Organic Solvents

Objective: To estimate the solubility of Disperse Red 278 in a chosen organic solvent (e.g., DMSO).

Materials:

• Disperse Red 278 powder

• Anhydrous, high-purity DMSO (or other organic solvent)

• Vortex mixer

• Microcentrifuge

• Spectrophotometer

Methodology:

• Prepare a series of vials with a known, small amount of Disperse Red 278 powder (e.g., 1 mg).

• To the first vial, add a small, precise volume of DMSO (e.g., 100 µL) to create a high-concentration slurry.

• Vortex the vial vigorously for 2-3 minutes.

• Visually inspect the solution for any undissolved particles.

• If undissolved particles are present, add an additional known volume of DMSO (e.g., 10 µL) and vortex again.

• Repeat step 5 until the solution becomes clear, indicating complete dissolution.

• Record the total volume of DMSO added to dissolve the known mass of Disperse Red 278.

• Calculate the estimated solubility in mg/mL.

• For a more quantitative measurement, prepare a saturated solution by adding an excess of Disperse Red 278 to a known volume of DMSO.

• Vortex thoroughly and allow it to equilibrate for several hours.

• Centrifuge the suspension at high speed to pellet the undissolved dye.

• Carefully collect the supernatant and measure its absorbance at the λmax of Disperse Red 278.

• Determine the concentration using a standard curve prepared with known concentrations of the dye.

Protocol 2: Preparation of a Disperse Red 278 Stock Solution and Working Solutions for Cell-Based Assays

Objective: To prepare a concentrated stock solution of Disperse Red 278 in DMSO and dilute it for use in cell-based assays.

Materials:

• Disperse Red 278 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Sterile, pre-warmed cell culture medium

Methodology:

• Stock Solution Preparation (e.g., 10 mM):

  • Calculate the mass of Disperse Red 278 needed to prepare a 10 mM stock solution in a desired volume of DMSO (Molecular Weight = 471.46 g/mol ).

  • Weigh the calculated amount of Disperse Red 278 powder and place it in a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous, high-purity DMSO.

  • Vortex the tube vigorously until the dye is completely dissolved. If necessary, gentle warming (37°C) and sonication can be used.

  • Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

• Working Solution Preparation:

  • Thaw an aliquot of the 10 mM stock solution at room temperature.

  • Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations for your experiment.

  • When diluting, add the dye stock solution to the medium while gently vortexing to ensure rapid and uniform mixing.

  • Ensure the final DMSO concentration in the culture medium is below the cytotoxic level for your cells (typically ≤ 0.1%).

  • Prepare fresh working solutions for each experiment.

Visualizations

Caption: Experimental workflow for preparing and using Disperse Red 278 in biological assays.

Caption: Troubleshooting logic for Disperse Red 278 solubility issues.

Caption: Potential signaling pathway for Disperse Red 278-induced cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of Disperse Red 278 and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of Disperse Red 278 and its potential metabolites.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of azo dyes like Disperse Red 278.

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Peak Tailing: Interaction of basic analytes with acidic silanol (B1196071) groups on the column, column overload, or use of an inappropriate mobile phase pH.[1][2] - Peak Fronting: Column overload, or the sample is dissolved in a solvent stronger than the mobile phase.[1][2]	- For Tailing: Use a high-purity silica (B1680970) column, add a basic modifier like triethylamine (B128534) (TEA) to the mobile phase, or lower the mobile phase pH to suppress silanol ionization.[1] Reduce the sample concentration.[3] - For Fronting: Dilute the sample or dissolve it in the initial mobile phase.[3]
Inconsistent Retention Times	Fluctuations in mobile phase composition, unstable column temperature, inconsistent pump flow rate, or insufficient column equilibration time.[1][4][5]	Ensure the mobile phase is well-mixed and degassed.[6] Use a column oven to maintain a constant temperature.[7] Check the pump for leaks and verify the flow rate.[4][6] Allow sufficient time for column equilibration between runs.[5]
High Backpressure	Blockage in the system (e.g., clogged inline filter, guard column, or column inlet frit), or precipitation of buffer salts in the mobile phase.[6][8][9]	Systematically isolate the source of the high pressure by removing components (e.g., column, guard column) one at a time.[9] If the column is blocked, try back-flushing it.[6] Ensure mobile phase components are miscible and buffers are fully dissolved.[1][6]
No Peaks or Low Sensitivity	Incorrect detector wavelength, detector lamp issue, system leak, or sample degradation.[2][5][6]	Verify the detector wavelength is set to the absorbance maximum of Disperse Red 278. Check the detector lamp status and intensity. Perform a leak check throughout the system.[6] Prepare fresh standards and samples.
Ghost Peaks	Contaminants in the mobile phase, sample carryover from the injector, or late-eluting compounds from a previous injection.[1]	Use high-purity HPLC-grade solvents.[6] Implement a robust needle wash protocol for the autosampler.[1] Extend the gradient run time or add a column flushing step after each injection.[1]
Baseline Noise or Drift	Air bubbles in the pump or detector, contaminated mobile phase, or detector lamp nearing the end of its life.[2][5][8]	Degas the mobile phase thoroughly.[6] Flush the system with a strong solvent to remove contaminants.[6] Monitor the detector lamp energy and replace if necessary.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for Disperse Red 278?

A1: For a non-polar compound like Disperse Red 278, a reversed-phase HPLC method is a suitable starting point. You can begin with a C18 column and a gradient elution using acetonitrile (B52724) and water as the mobile phase. The initial gradient can be run from a low to a high concentration of acetonitrile to determine the approximate elution time of the parent dye.

Q2: How should I prepare my sample for HPLC analysis?

A2: Sample preparation is crucial to protect the HPLC column and ensure accurate results. A common technique for complex matrices is Solid-Phase Extraction (SPE) to remove interferences and concentrate the analytes.[10][11] For simpler matrices, a "dilute and shoot" approach after filtering the sample through a 0.22 µm filter may be sufficient.[3]

Q3: What detection wavelength should I use for Disperse Red 278?

A3: To determine the optimal detection wavelength, you should measure the UV-Vis spectrum of a standard solution of Disperse Red 278. The wavelength of maximum absorbance (λmax) will provide the highest sensitivity for detection.

Q4: How can I confirm the identity of potential metabolites?

A4: While HPLC with UV detection can separate potential metabolites, it does not provide structural information for identification. For this purpose, interfacing the HPLC system with a mass spectrometer (LC-MS) is the preferred method.[12] The mass-to-charge ratio and fragmentation pattern can be used to elucidate the structures of the metabolites.

Q5: What are the expected metabolites of Disperse Red 278?

A5: Azo dyes like Disperse Red 278 are known to undergo biotransformation, primarily through the reductive cleavage of the azo bond (-N=N-). This process can lead to the formation of aromatic amines.[13] Further metabolism may involve hydroxylation, N-acetylation, or conjugation reactions.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for extracting Disperse Red 278 and its metabolites from a biological matrix, such as plasma.

• Sample Pre-treatment:

  • To 1 mL of plasma, add 2 mL of acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Collect the supernatant.[10]

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge.

  • Condition the cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.[10]

• Sample Loading:

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar interferences.

• Elution:

  • Elute the analytes with 3 mL of methanol or acetonitrile.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for HPLC analysis.[10]

Protocol 2: Example Reversed-Phase HPLC Method

This is a starting point for the separation of Disperse Red 278 and its metabolites. Optimization will be required.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Acetonitrile

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: Diode Array Detector (DAD) monitoring at the λmax of Disperse Red 278.

Data Presentation

Table 1: Example HPLC Methods for Azo Dyes

Parameter	Method 1 (for Para-Red)[14]	Method 2 (for Disperse Dyes)[15]
Column	C18	ZORBAX ODS (C18)
Mobile Phase	Deionized water (with KH2PO4) and Methanol (with tetraethylammonium (B1195904) bromide)	Acetonitrile:Water (60:40, v/v) with CTAB
Elution Type	Isocratic	Isocratic
Flow Rate	1.0 mL/min	0.5 mL/min
Detection	UV Detector	Diode Array Detector

Visualizations

Caption: Experimental workflow for HPLC analysis of Disperse Red 278.

Caption: Troubleshooting flowchart for common HPLC issues.

Caption: Hypothetical metabolic pathway of Disperse Red 278.

References

• 1. hplc.eu [hplc.eu]
• 2. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 3. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 5. youtube.com [youtube.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. longdom.org [longdom.org]
• 8. aelabgroup.com [aelabgroup.com]
• 9. rheniumgroup.co.il [rheniumgroup.co.il]
• 10. benchchem.com [benchchem.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. High-performance liquid chromatography-mass spectrometry (HPLC-MS)-based drug metabolite profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The azo dye Disperse Red 13 and its oxidation and reduction products showed mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jcsp.org.pk [jcsp.org.pk]
• 15. staff-old.najah.edu [staff-old.najah.edu]

Technical Support Center: Disperse Red 278 Microscopy Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize photobleaching of Disperse Red 278 in microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a problem for Disperse Red 278?

A1: Photobleaching is the irreversible photochemical destruction of a fluorescent molecule, like Disperse Red 278, upon exposure to excitation light.[1][2] This process leads to a gradual fading of the fluorescent signal, which can compromise image quality, limit observation time, and skew quantitative data.[1] For dyes like Disperse Red 278, an azo dye, this can occur through reactions with molecular oxygen when the dye is in an excited state.[3][4]

Q2: My Disperse Red 278 signal is fading very quickly. What are the immediate steps I can take?

A2: To immediately address rapid photobleaching, you should minimize the sample's exposure to the excitation light.[1][5][6] This can be achieved by:

• Reducing Excitation Intensity: Lower the laser power or use neutral density filters to decrease the intensity of the illumination source.[1][5]

• Minimizing Exposure Time: Use the shortest possible exposure time that still provides a sufficient signal-to-noise ratio.[7]

• Closing the Shutter: Only expose the sample to light when actively acquiring an image. Use the microscope's shutter to block the light path at all other times.[7][8]

• Focusing with Transmitted Light: Locate your region of interest using transmitted light (e.g., brightfield or DIC) before switching to fluorescence to capture the image.[1][5]

Q3: What are antifade reagents and can they help with Disperse Red 278?

A3: Antifade reagents are chemical cocktails included in mounting media that protect fluorophores from photobleaching.[9] They often work by scavenging reactive oxygen species that can damage the dye molecules in their excited state.[3] While specific data for Disperse Red 278 is limited, using an antifade mounting medium is a standard and highly effective method to enhance the photostability of most fluorophores and is strongly recommended.[5][10]

Q4: Which commercial antifade reagent is best for Disperse Red 278?

A4: The effectiveness of an antifade reagent can be dye-specific.[5] Without published data for Disperse Red 278, the optimal choice is not known. It is recommended to empirically test a few different formulations to find the one that performs best in your experimental setup. A selection of commonly used antifade reagents is provided in the table below.

Troubleshooting Guide

This guide addresses specific issues you may encounter when using Disperse Red 278 in microscopy.

Issue 1: Rapid and complete loss of signal in the illuminated area.

Potential Cause	Troubleshooting Steps
Excessive Excitation Power	Reduce the laser or lamp intensity to the lowest level that provides a usable signal. Consider using a neutral density filter.[1]
Long Exposure Times	Decrease the camera exposure time. If the signal becomes too weak, consider increasing the detector gain or using a more sensitive camera.[7]
Absence of Antifade Reagent	Mount your sample in a suitable antifade mounting medium.[9][10] If you are already using one, consider trying a different formulation.
Sub-optimal Imaging Buffer	Ensure your imaging buffer has a pH between 7.0 and 8.5, as extreme pH can affect dye stability.

Issue 2: Weak initial signal, making it difficult to reduce exposure.

Potential Cause	Troubleshooting Steps
Low Dye Concentration	Optimize the staining protocol to ensure sufficient labeling of the target structure.
Inefficient Filter Sets	Ensure your microscope's excitation and emission filters are well-matched to the spectral profile of Disperse Red 278.
Poor Objective Lens	Use a high numerical aperture (NA) objective to collect as much emitted light as possible.
Detector Settings	Increase the gain or binning on your camera to enhance signal detection, but be mindful of potential increases in noise.[1]

Data and Protocols

Comparison of Commercial Antifade Mounting Media

The performance of these reagents with Disperse Red 278 should be experimentally verified.

Antifade Reagent	Key Features	Curing Time	Refractive Index (Cured)
ProLong Gold / Diamond	Hard-setting, high-performance antifade.[9]	24 hours	~1.47
Vectashield / Vectashield HardSet	Available in non-setting and hard-setting formulations.	HardSet: ~24 hours	~1.45
SlowFade Gold / Diamond	Non-setting, for immediate imaging.[9]	N/A (non-setting)	~1.42 (Glycerol-based)
Fluoromount-G	Aqueous, non-setting mounting medium.	N/A (non-setting)	~1.4
MightyMount	Available in aqueous (non-setting) and hard-setting formulations with and without DAPI.[11]	Hardset: ~24 hours	~1.45

Experimental Protocol: Evaluating Antifade Reagent Efficacy for Disperse Red 278

This protocol provides a framework for quantitatively comparing the effectiveness of different antifade reagents.

Objective: To determine the relative photostability of Disperse Red 278 when mounted in different antifade media.

Materials:

• Samples stained with Disperse Red 278 (prepare multiple identical samples).

• A selection of antifade mounting media to be tested (e.g., ProLong Gold, Vectashield, SlowFade Gold).

• Control mounting medium (e.g., buffered glycerol (B35011) without antifade).

• Microscope slides and coverslips.

• Fluorescence microscope with a camera and software capable of time-lapse imaging and intensity measurement.

Methodology:

• Sample Preparation:

  • Mount your identically stained samples using each of the different antifade reagents, plus one control.

  • Follow the manufacturer's instructions for curing if using a hard-setting medium.[9]

  • Label each slide clearly.

• Microscope Setup:

  • Turn on the microscope and allow the light source to stabilize.

  • Select an appropriate objective lens (e.g., 40x or 60x oil immersion).

  • Set the excitation and emission filters for Disperse Red 278.

  • Choose a region of interest with consistent staining intensity across all samples.

• Image Acquisition Protocol:

  • Set the camera parameters (exposure time, gain, binning) to achieve a good signal-to-noise ratio without saturating the detector. Crucially, keep these settings identical for all samples. [1]

  • Set the excitation light intensity to a fixed level that induces photobleaching over a reasonable time frame (e.g., 1-2 minutes). Keep this intensity constant for all samples.

  • Configure the software for a time-lapse experiment. Acquire an image every 5-10 seconds for a total of 2-5 minutes.

• Data Analysis:

  • For each time-lapse series, select a region of interest (ROI) within the stained area.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Normalize the intensity values by dividing each value by the initial intensity at time zero.

  • Plot the normalized intensity versus time for each antifade reagent. The resulting curves represent the photobleaching rate.

  • The antifade reagent that results in the slowest decay of fluorescence intensity is the most effective under these conditions.

Visual Guides

Caption: General mechanism of dye photobleaching and the role of antifade reagents.

References

• 1. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. Photobleaching - Wikipedia [en.wikipedia.org]
• 3. Bleaching‐Resistant Super‐Resolution Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Expressions Microscopy Primer: Fluorescence - Photobleaching - Interactive Tutorial [micro.magnet.fsu.edu]
• 5. news-medical.net [news-medical.net]
• 6. bitesizebio.com [bitesizebio.com]
• 7. precipoint.com [precipoint.com]
• 8. biocompare.com [biocompare.com]
• 9. Mounting Media and Antifades | Thermo Fisher Scientific - US [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. MightyMount™ Antifade Fluorescence Mounting Medium (aqueous) | Hello Bio [hellobio.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of Disperse Red 278

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Disperse Red 278.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it affect the analysis of Disperse Red 278?

A1: A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting substances from the sample matrix.[1][2] For Disperse Red 278, a hydrophobic molecule (LogP ≈ 4.5), matrix components from textile samples or other complex matrices can suppress or enhance its signal during LC-MS/MS analysis, leading to inaccurate quantification.[3]

Q2: What are the common signs of matrix effects in my LC-MS/MS data for Disperse Red 278?

A2: Common signs include:

• Poor reproducibility of analyte response in replicate injections.

• A significant difference in the signal intensity of Disperse Red 278 between a pure solvent standard and a matrix-spiked standard.

• Inconsistent peak areas for quality control (QC) samples.

• A shift in the retention time of Disperse Red 278 in the presence of the matrix.

Q3: What are the primary strategies to mitigate matrix effects for Disperse Red 278?

A3: The main strategies involve:

• Effective Sample Preparation: To remove interfering matrix components.[4]

• Chromatographic Separation: To separate Disperse Red 278 from matrix interferences.

• Matrix-Matched Calibration: To compensate for unavoidable matrix effects.

Q4: Which sample preparation technique is best for Disperse Red 278?

A4: The optimal technique depends on the sample matrix. For textile samples, solvent extraction with methanol (B129727) is a common starting point.[2] For more complex matrices or to achieve lower detection limits, Solid-Phase Extraction (SPE) is often more effective at removing interferences compared to Liquid-Liquid Extraction (LLE) or simple protein precipitation.[4]

Q5: How can I optimize my LC method to reduce matrix effects for Disperse Red 278?

A5: To optimize your LC method, consider:

• Column Chemistry: Use a column that provides good retention and separation for a hydrophobic molecule like Disperse Red 278 (e.g., a C18 column).

• Mobile Phase Gradient: A well-optimized gradient can help separate the analyte from co-eluting matrix components.

• Flow Rate: Adjusting the flow rate can sometimes improve separation efficiency.

Troubleshooting Guides

Problem: Low Signal Intensity or Complete Signal Loss for Disperse Red 278

Possible Cause: Significant ion suppression due to co-eluting matrix components.

Troubleshooting Workflow:

Troubleshooting signal suppression for Disperse Red 278.

Solutions:

• Confirm Instrument Performance: Inject a neat (in pure solvent) standard of Disperse Red 278 to ensure the LC-MS/MS system is functioning correctly.

• Improve Sample Cleanup: If the neat standard shows a good signal, the issue is likely matrix-related. Enhance your sample preparation method. For instance, if you are using a simple methanol extraction, consider implementing a Solid-Phase Extraction (SPE) protocol.

• Optimize Chromatography: Adjust the mobile phase gradient to better separate Disperse Red 278 from the regions of ion suppression. A post-column infusion experiment can help identify these regions.

• Dilute the Sample: If the concentration of Disperse Red 278 is high enough, diluting the sample extract can reduce the concentration of interfering matrix components. However, this will also reduce the analyte signal.

• Use a Different Ionization Source: If available, consider trying Atmospheric Pressure Chemical Ionization (APCI), as it can be less susceptible to matrix effects than Electrospray Ionization (ESI) for certain compounds.

Problem: Poor Reproducibility of Disperse Red 278 Peak Areas

Possible Cause: Inconsistent matrix effects from sample to sample.

Troubleshooting Workflow:

Improving reproducibility in Disperse Red 278 analysis.

Solutions:

• Use an Internal Standard (IS): The use of a stable isotope-labeled (SIL) internal standard for Disperse Red 278 is the most effective way to correct for signal variability. If a SIL-IS is not available, a structural analog can be used, but it should be tested to ensure it behaves similarly to the analyte.

• Standardize Sample Preparation: Ensure that every step of your sample preparation procedure is consistent across all samples, standards, and quality controls.

• Matrix-Matched Calibrants: Prepare your calibration standards and QCs in a blank matrix that is as similar as possible to your samples. This helps to normalize the matrix effects across the entire analytical run.

Data Presentation

The following tables summarize the impact of matrix effects on disperse dyes, which can be indicative of the behavior of Disperse Red 278.

Table 1: Matrix Effect on Various Disperse Dyes at Different Concentrations in a Textile Matrix

Disperse Dye	Matrix Effect at 10 ng/mL (%)	Matrix Effect at 50 ng/mL (%)
Disperse Red 17	31.0 - 50.9	31.0 - 50.9
Disperse Blue 124	31.0 - 50.9	31.0 - 50.9
Disperse Blue 35	31.0 - 50.9	31.0 - 50.9
Disperse Yellow 49	31.0 - 50.9	31.0 - 50.9
Disperse Orange 37	42.1 - 49.5	71.3 - 87.7
Disperse Blue 7	74.2 - 120.9	141.3 - 257.3 (Ion Enhancement)

Data adapted from a study on 47 synthetic dyes, demonstrating that matrix effects can be concentration-dependent and can lead to either ion suppression (<100%) or enhancement (>100%).[2]

Experimental Protocols

Protocol 1: Sample Preparation of Textile Samples by Solvent Extraction

This protocol is a general method for the extraction of disperse dyes from textile matrices.

• Sample Weighing: Accurately weigh approximately 1 gram of the textile sample, cut into small pieces.

• Extraction: Add 20 mL of methanol to the sample in a suitable container.

• Ultrasonication: Place the container in an ultrasonic bath at 50°C for 30 minutes.[2]

• Centrifugation: Centrifuge the extract at 10,000 rpm for 10 minutes.[2]

• Filtration: Filter the supernatant through a 0.22 µm PTFE filter.[2]

• Evaporation and Reconstitution: Evaporate the filtrate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase (e.g., 1 mL of 50:50 acetonitrile:water).

Protocol 2: Solid-Phase Extraction (SPE) for Cleaner Extracts

This protocol can be used as a cleanup step after the initial solvent extraction to further reduce matrix interference.

• SPE Cartridge Selection: Choose an SPE cartridge with a sorbent that has a high affinity for hydrophobic compounds like Disperse Red 278 (e.g., a C18 or a polymeric reversed-phase sorbent).

• Conditioning: Condition the SPE cartridge according to the manufacturer's instructions, typically with methanol followed by water.

• Loading: Load the reconstituted sample extract from Protocol 1 onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent mixture (e.g., 5-10% methanol in water) to remove polar interferences while retaining Disperse Red 278.

• Elution: Elute Disperse Red 278 from the cartridge with a strong solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Method Parameters (Starting Point)

• LC Column: C18, 100 x 2.1 mm, 1.8 µm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: Start with a lower percentage of Mobile Phase B and ramp up to a high percentage to elute the hydrophobic Disperse Red 278.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive mode

• MRM Transitions: To be determined by infusing a standard of Disperse Red 278. Given its molecular weight of 471.46, the precursor ion would likely be [M+H]+ at m/z 472.5. Product ions would need to be optimized.

Disperse Red 278 Physicochemical Properties

Property	Value
Molecular Formula	C₂₂H₂₅N₅O₇[5][6][7]
Molecular Weight	471.46 g/mol [5][6][7]
LogP	~4.5[3]

This high LogP value confirms the hydrophobic nature of Disperse Red 278, making it suitable for reversed-phase chromatography and indicating a higher likelihood of interaction with nonpolar matrix components.[3]

References

• 1. academic.oup.com [academic.oup.com]
• 2. lcms.cz [lcms.cz]
• 3. 分散红278 | Disperse Red 278 | CAS 61355-92-8 | Fluorescent Dye | 美国InvivoChem [invivochem.cn]
• 4. benchchem.com [benchchem.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278 and Red C-4G [orienchem.en.made-in-china.com]
• 7. 68248-10-2 CAS MSDS (Disperse Red 278) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Enhancing the Fluorescent Quantum Yield of Anthraquinone Dyes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting and enhancing the fluorescent quantum yield (QY) of anthraquinone (B42736) dyes.

Frequently Asked Questions (FAQs)

Q1: What is fluorescent quantum yield (QY) and why is it important?

The fluorescent quantum yield (Φf) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed by a sample.[1] This value, ranging from 0 to 1 (or 0% to 100%), is a critical parameter for characterizing fluorescent materials. A high quantum yield is often essential for applications requiring bright fluorescent probes, such as in bio-imaging and sensing assays.[2]

Q2: Why do many anthraquinone dyes exhibit low quantum yields?

The inherent structure of the anthraquinone core contributes to low fluorescence. Anthraquinone itself is colorless and non-fluorescent.[3] Its low QY is often attributed to efficient intersystem crossing to the triplet state and other non-radiative decay pathways. The introduction of electron-donating substituents is necessary to induce fluorescence.[3][4] However, even with these modifications, factors like intramolecular vibrations, solvent interactions, and aggregation can lead to quenching, reducing the overall quantum yield.[5][6][7][8]

Q3: What are the primary strategies to enhance the QY of anthraquinone dyes?

Several strategies can be employed to increase the fluorescence efficiency of anthraquinone derivatives:

• Structural Modification: Introducing electron-donating groups such as amino (-NH2) or hydroxyl (-OH) groups at the 1, 4, 5, or 8-positions of the anthraquinone core can significantly enhance fluorescence.[3][9] The type, number, and position of these substituents allow for the tuning of photophysical properties.[4][10][11]

• Solvent Selection: The choice of solvent can have a profound impact on the QY.[4][12][13] Solvent polarity and the potential for hydrogen bonding can alter the energy levels of the excited state, influencing the balance between radiative (fluorescence) and non-radiative decay.[4][12][14]

• Aggregation-Induced Emission (AIE): While aggregation typically causes fluorescence quenching for many dyes, some anthraquinone derivatives can be designed to exhibit AIE.[15][16] In the aggregated state, intramolecular motions are restricted, which blocks non-radiative decay channels and opens up a radiative pathway, leading to enhanced emission.[17]

• Host-Guest Chemistry: Encapsulating the anthraquinone dye within a host molecule, such as a calixarene, can shield it from quenchers and restrict conformational flexibility, thereby increasing the quantum yield.[12]

Q4: How is fluorescent quantum yield measured experimentally?

There are two primary methods for measuring QY:

• The Comparative (Relative) Method: This is the most common technique and involves comparing the fluorescence of the unknown sample to a standard with a known quantum yield.[18] Assuming both solutions have identical absorbance at the same excitation wavelength, the ratio of their integrated fluorescence intensities is proportional to the ratio of their quantum yields.[18]

• The Absolute Method: This method directly measures the photons emitted and absorbed, typically using an integrating sphere to capture all emitted light.[1] While more complex, it does not require a reference standard.

Troubleshooting Guide

Q5: My measured quantum yield is significantly lower than expected. What are the common causes and solutions?

A low quantum yield can stem from several issues. Use the following points to troubleshoot your experiment:

• Issue: Aggregation-Caused Quenching (ACQ)

  • Cause: At high concentrations, dye molecules can aggregate, which often leads to self-quenching and a reduction in fluorescence.[19]

  • Solution: Prepare a dilution series of your sample. Absorbance values should ideally be between 0.02 and 0.1 at the excitation wavelength in a standard 10 mm cuvette to prevent inner filter effects and quenching.[18]

• Issue: Presence of Quenchers

  • Cause: External quenching agents in the solvent or sample can deactivate the excited state. Common quenchers include dissolved oxygen, heavy atoms, and impurities.[5][6][7][8][19]

  • Solution: Use high-purity, spectroscopic grade solvents. Check solvents for background fluorescence before use. If oxygen quenching is suspected, degas the solution by bubbling an inert gas like nitrogen or argon through it.

• Issue: Inappropriate Solvent Environment

  • Cause: The solvent can significantly influence non-radiative decay pathways.[4][19] For example, solvents that facilitate intermolecular hydrogen bonding can sometimes decrease the QY.[4]

  • Solution: Experiment with a range of solvents with varying polarities and hydrogen-bonding capabilities to find the optimal environment for your specific dye.[14][20]

• Issue: Photodegradation

  • Cause: Anthraquinone dyes, like many fluorophores, can be susceptible to photochemical degradation upon prolonged exposure to the excitation light source.[2][19][21]

  • Solution: Minimize the sample's exposure time to the light source. Always use freshly prepared solutions and store them in the dark.

• Issue: Incorrect Measurement Technique

  • Cause: Errors in sample preparation, instrument calibration, or data analysis can lead to an inaccurate QY value.[19]

  • Solution: Ensure that the excitation and emission slit widths are identical for all measurements of the sample and the standard. Verify the calibration of your spectrophotometer and spectrofluorometer. Double-check all steps in the calculation.

Q6: I'm observing an unexpected shift in the fluorescence emission wavelength. What could be the reason?

• Cause: Solvatochromism

  • Explanation: This is a common phenomenon where the emission maximum shifts depending on the polarity of the solvent.[14][20] A linear correlation is often observed between the emission maxima and the solvent polarity parameter (E T N).[14] This is an inherent property of the dye and not necessarily a problem.

  • Action: Document the solvent used. If consistency is required, use the same solvent for all related experiments.

• Cause: pH Changes

  • Explanation: If your anthraquinone derivative has ionizable substituents like hydroxyl groups, a change in the solution's pH can cause deprotonation, which alters the electronic structure and thus the fluorescence characteristics.[19]

  • Action: Use a buffered solution to maintain a constant pH if your dye is pH-sensitive.

Data Presentation

Table 1: Effect of Substituents and Solvents on Anthraquinone Derivative Fluorescence

This table summarizes photophysical data for newly synthesized anthraquinone α-aminophosphonates, illustrating the impact of different substituents and solvents on their fluorescence maxima and quantum yields.

Compound	Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Quantum Yield (Φf)
2a	Benzene	488	584	0.005
Toluene	486	588	0.006
Chloroform	484	610	0.010
Acetonitrile	473	622	0.008
Ethanol	465	628	0.011
2b	Benzene	482	586	0.004
Toluene	480	592	0.005
Chloroform	478	612	0.008
Acetonitrile	468	624	0.006
Ethanol	466	626	0.009
2c	Benzene	470	590	0.002
Toluene	468	594	0.003
Chloroform	465	615	0.005
Acetonitrile	455	626	0.004
Ethanol	452	628	0.006

Data synthesized from a comparative study on new fluorescent anthraquinone derivatives.[22] Note the diminished fluorescence intensity and lower quantum yields for these specific anthraquinone derivatives compared to related benzanthrone (B145504) compounds.[14][22]

Experimental Protocols

Protocol 1: Measurement of Relative Fluorescence Quantum Yield

This protocol details the widely used comparative method for determining the QY of a sample relative to a known standard.[4][18]

Materials:

• Test sample (anthraquinone dye)

• Quantum yield standard (e.g., Quinine Sulfate in 0.5 M H₂SO₄, Rhodamine 6G in ethanol)

• Spectroscopic grade solvents

• UV-Vis spectrophotometer

• Calibrated spectrofluorometer

• 10 mm path length quartz cuvettes

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the test sample and the standard in the same solvent, if possible. If different solvents are required, their refractive indices must be known.

  • From the stock solutions, prepare a series of five dilutions for both the test sample and the standard. The concentrations should be adjusted to yield absorbance values between 0.02 and 0.1 at the chosen excitation wavelength.[18]

• Absorbance Measurement:

  • Choose an excitation wavelength at which both the sample and standard absorb light.

  • Using the UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the sample and the standard.

  • Note the precise absorbance value at the excitation wavelength for each solution.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer. Ensure the excitation and emission slit widths are identical for all measurements.

  • Record the corrected fluorescence emission spectrum for each of the prepared solutions.

  • Integrate the area under each fluorescence spectrum to obtain the integrated fluorescence intensity.

• Data Analysis:

  • For both the test sample and the standard, create a plot of integrated fluorescence intensity (Y-axis) versus absorbance (X-axis).

  • Perform a linear regression for each data set to obtain the slope (gradient, Grad).

  • Calculate the quantum yield of the test sample (Φx) using the following equation: Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²) Where:

    • Φst is the known quantum yield of the standard.

    • Gradx and Gradst are the gradients from the plots for the sample and standard, respectively.

    • ηx and ηst are the refractive indices of the sample and standard solutions. This term becomes 1 if the same solvent is used for both.

Protocol 2: Inducing and Observing Aggregation-Induced Emission (AIE)

This protocol provides a general method to test if a compound exhibits AIE characteristics.

Materials:

• Anthraquinone derivative soluble in a "good" solvent (e.g., DMSO, THF).

• A "poor" solvent in which the dye is insoluble (e.g., water).

• Spectrofluorometer.

Procedure:

• Prepare a stock solution of the dye in the "good" solvent (e.g., 1 mM in DMSO).

• Prepare a series of solvent/anti-solvent mixtures with increasing fractions of the "poor" solvent (e.g., 0%, 10%, 20%... 90% water in DMSO).

• To each mixture, add a small aliquot of the dye stock solution to maintain a constant final dye concentration.

• Gently mix and allow the solutions to equilibrate.

• Measure the fluorescence emission spectrum for each mixture.

• Plot the fluorescence intensity at the emission maximum against the percentage of the "poor" solvent. A significant increase in fluorescence intensity at high fractions of the poor solvent indicates AIE behavior.[16]

Visualizations

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 3. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
• 4. d-nb.info [d-nb.info]
• 5. Dynamics of the fluorescence quenching of 1,4-dihydroxy-, 1-amino-4-hydroxy- and 1,4-diamino-9, 10-anthraquinones by aromatic hydrocarbons - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 6. old.joam.inoe.ro [old.joam.inoe.ro]
• 7. researchgate.net [researchgate.net]
• 8. chalcogen.ro [chalcogen.ro]
• 9. researchgate.net [researchgate.net]
• 10. Anthraquinone and its derivatives as sustainable materials for electrochemical applications – a joint experimental and theoretical investigation of th ... - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP01717B [pubs.rsc.org]
• 11. dial.uclouvain.be [dial.uclouvain.be]
• 12. Spectral investigations on 2,3-bis(chloromethyl)-1,4- anthraquinone: solvent effects and host-guest interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The solvent effect on the photodeprotection of anthraquinone protected carboxylic acid unravelled by time-resolved spectroscopic studies - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Aggregation-induced phosphorescence of an anthraquinone based emitter - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Aggregation-induced emission - Wikipedia [en.wikipedia.org]
• 18. chem.uci.edu [chem.uci.edu]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 22. A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus | MDPI [mdpi.com]

Technical Support Center: Stabilizing Disperse Red 278 for Aqueous Toxicology Testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disperse Red 278 in aqueous solutions for toxicology testing.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Red 278 and why is it difficult to work with in aqueous solutions?

Disperse Red 278 is a monoazo dye with the chemical formula C₂₂H₂₅N₅O₇ and a molecular weight of 471.46.[1][2][3] It is characterized as a red powder.[4][5] Like other disperse dyes, it is poorly soluble in water, which can lead to the formation of unstable suspensions, particle aggregation, and precipitation during experiments.[6][7][8] This inherent low aqueous solubility presents a significant challenge for achieving the consistent and accurate dosing required in toxicology studies.[9][10]

Q2: My Disperse Red 278 solution is precipitating during my experiment. What are the common causes and solutions?

Precipitation of Disperse Red 278 is a common issue stemming from its low water solubility. Several factors can contribute to this:

• Concentration Exceeds Solubility Limit: The concentration of Disperse Red 278 in your stock or final solution may be too high for the aqueous environment.

• Inadequate Stabilization: The method used to disperse the dye may not be sufficient to maintain a stable suspension over the duration of the experiment.

• Changes in Solution Composition: Dilution of a stock solution prepared with a co-solvent into an aqueous medium can cause the dye to crash out.

• Temperature Fluctuations: Changes in temperature can affect the solubility and stability of the dye dispersion.[8]

Solutions:

• Reduce Concentration: If possible, lower the concentration of Disperse Red 278 to within its solubility range in the chosen vehicle.

• Optimize Stabilization Method: Experiment with different stabilizing agents such as surfactants or co-solvents, or a combination of both.

• Particle Size Reduction: Reducing the particle size of the dye can improve its dissolution rate and stability.[9][11]

Q3: I am observing inconsistent results in my toxicology assays. Could this be related to the Disperse Red 278 formulation?

Yes, inconsistent results are a likely consequence of a poorly stabilized Disperse Red 278 formulation. If the dye is not uniformly dispersed, the actual concentration delivered to the test system can vary between experiments, leading to unreliable data. Aggregation of dye particles can also affect its bioavailability and interaction with biological systems.

Q4: What are the recommended methods for preparing a stable aqueous dispersion of Disperse Red 278?

Several methods can be employed to prepare stable aqueous dispersions of poorly soluble compounds like Disperse Red 278. The most common approaches for laboratory-scale preparations include:

• Co-solvent Method: Dissolving the dye in a water-miscible organic solvent before adding it to the aqueous medium.

• Surfactant Dispersion Method: Using surfactants to form micelles that encapsulate the hydrophobic dye molecules, allowing them to be dispersed in water.[9][12]

• Combined Approach: A combination of co-solvents and surfactants can often provide enhanced stability.

Detailed protocols for these methods are provided in the "Experimental Protocols" section below.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Dye Precipitation in Stock Solution	Concentration is too high for the chosen solvent system.	Decrease the concentration of Disperse Red 278. / Try a different co-solvent or surfactant, or a combination.
Dye Precipitates Upon Dilution	The co-solvent concentration becomes too low to maintain solubility in the final aqueous solution.	Increase the concentration of surfactant in the final dilution. / Prepare a more concentrated stock in a stronger solvent system and perform a smaller, more rapid dilution into the final medium while vortexing.
Color of the Solution is Uneven	Incomplete dispersion of the dye particles.	Increase sonication time or energy. / Increase the concentration of the dispersing agent. / Consider particle size reduction of the dry powder before preparation.
Inconsistent Absorbance Readings	Dye particles are settling over time.	Re-disperse the solution by vortexing or sonicating immediately before taking a measurement. / Improve the stability of the dispersion by optimizing the concentration of the stabilizing agent.
Formation of Large Aggregates	Poor dispersion stability.	Use a combination of dispersing agents (e.g., an ionic and a non-ionic surfactant).[13] / Prepare fresh solutions for each experiment.

Quantitative Data Summary

The following table provides typical concentration ranges for common stabilizing agents used for poorly soluble compounds. These are starting points, and optimization for Disperse Red 278 is recommended.

Stabilizing Agent	Type	Typical Starting Concentration Range (% w/v or v/v)	Notes
Dimethyl Sulfoxide (DMSO)	Co-solvent	0.1 - 5% (final concentration in assay)	Ensure the final concentration is not toxic to the test system.
Ethanol	Co-solvent	1 - 10%	Can be prone to evaporation; ensure proper sealing.
Tween® 80	Non-ionic Surfactant	0.01 - 1%	Widely used, generally low toxicity.[9]
Sodium Dodecyl Sulfate (SDS)	Anionic Surfactant	0.01 - 0.5%	Can denature proteins at higher concentrations.
Pluronic® F-68	Non-ionic Surfactant	0.1 - 2%	Good for stabilizing suspensions.
β-Cyclodextrins	Complexing Agent	1 - 10 mM	Can form inclusion complexes to enhance solubility.[6]

Experimental Protocols

Protocol 1: Preparation of Disperse Red 278 Aqueous Dispersion using a Co-solvent

• Weighing: Accurately weigh the required amount of Disperse Red 278 powder.

• Initial Solubilization: In a glass vial, add a small volume of a suitable water-miscible organic solvent (e.g., DMSO, ethanol).

• Dissolution: Vortex or sonicate the mixture until the dye is completely dissolved.

• Aqueous Dilution: While vortexing, slowly add the dissolved dye concentrate to the aqueous medium (e.g., buffer, cell culture media) to achieve the final desired concentration.

• Final Dispersion: If necessary, briefly sonicate the final solution to ensure uniform dispersion.

Protocol 2: Preparation of Disperse Red 278 Aqueous Dispersion using a Surfactant

• Surfactant Solution Preparation: Prepare a stock solution of the chosen surfactant (e.g., 10% w/v Tween® 80 in water).

• Dye-Surfactant Slurry: Weigh the Disperse Red 278 powder and place it in a glass vial. Add a small amount of the surfactant stock solution to create a paste or slurry.

• Mixing: Mix thoroughly with a spatula or by vortexing to ensure the dye particles are well-wetted.

• Aqueous Dilution: Slowly add the aqueous medium in small portions while continuously vortexing or sonicating.

• Volume Adjustment: Bring the solution to the final volume with the aqueous medium and sonicate until a uniform dispersion is achieved.

Visualizations

Caption: Workflow for preparing Disperse Red 278 solutions.

Caption: Troubleshooting flowchart for precipitation issues.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278, Red C-4G | Made-in-China.com [m.made-in-china.com]
• 3. China Biggest C.I. Disperse Red 278 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 4. Disperse red 278 TDS|Disperse red 278 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 5. colorkem.com [colorkem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jcsp.org.pk [jcsp.org.pk]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Dyeing properties of disperse dyes - dispersion stability - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]

Technical Support Center: Minimizing Spectral Overlap with Disperse Red 278

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Disperse Red 278 in multicolor imaging experiments. Our focus is to help you minimize spectral overlap and obtain high-quality, reliable data.

Disclaimer: The spectral characteristics of Disperse Red 278 are not widely documented for fluorescence microscopy applications. For the purpose of this guide, we will be working with a hypothetical but representative spectral profile for Disperse Red 278, with an approximate excitation maximum at 560 nm and an emission maximum at 610 nm . This profile is based on the general characteristics of red-emitting anthraquinone-based dyes.

Frequently Asked Questions (FAQs)

Q1: What is spectral overlap and why is it a concern when using Disperse Red 278?

Spectral overlap, also known as bleed-through or crosstalk, occurs when the emission spectrum of one fluorophore is detected in the channel designated for another.[1][2] Disperse Red 278, with its emission in the red part of the spectrum, can have a broad emission tail that extends into the detection range of other red or far-red dyes. This can lead to false-positive signals and inaccurate quantification of fluorescence intensity.[1]

Q2: Which common fluorophores are most likely to have spectral overlap with Disperse Red 278?

Fluorophores with emission spectra close to or overlapping with the hypothetical emission of Disperse Red 278 (~610 nm) are the primary concern. Based on their spectral properties, you should be cautious when pairing Disperse Red 278 with dyes like TRITC , Alexa Fluor 568 , Cy3.5 , and to a lesser extent, Texas Red .

Q3: How can I choose the best filter set to minimize spectral overlap with Disperse Red 278?

Selecting the right filter set is crucial. A standard TRITC/Cy3 filter set is a good starting point. However, for optimal separation, consider a custom filter set with a narrower bandpass emission filter centered around the peak emission of your second fluorophore to exclude the emission tail of Disperse Red 278.

Troubleshooting Guide

Problem 1: I see a signal in my TRITC/Alexa Fluor 568 channel even when I'm only exciting Disperse Red 278.

This is a classic case of emission bleed-through. Here’s how to troubleshoot:

• Run Single-Color Controls: This is the most critical step. Prepare a sample stained only with Disperse Red 278 and image it through all the channels you plan to use in your multicolor experiment.[3][4] Any signal detected in other channels is bleed-through.

• Optimize Your Filter Set: If you have a filter wheel, try using a narrower bandpass filter for the channel detecting the other red dye. For example, a filter that cuts off more of the shorter wavelength red light might reduce the bleed-through from Disperse Red 278.

• Sequential Scanning: If you are using a confocal microscope, switch from simultaneous to sequential scanning.[5] This involves exciting and detecting each fluorophore one at a time, which completely eliminates emission crosstalk.

• Compensation: If sequential scanning is not an option, you will need to perform spectral unmixing or compensation. This is a mathematical correction that subtracts the contribution of Disperse Red 278's emission from the other channels.[3][6]

Problem 2: My signals for Disperse Red 278 and a spectrally close dye (e.g., TRITC) are not well-separated.

• Check Your Fluorophore Concentrations: High concentrations of fluorophores can worsen spectral overlap. Titrate your antibodies or dyes to use the lowest concentration that provides a good signal-to-noise ratio.

• Choose Fluorophores with Narrower Emission Spectra: When designing your experiment, if you have flexibility, opt for modern dyes that tend to have narrower emission peaks, which can reduce overlap.

• Use a Spectral Imaging System: Advanced microscopy systems can capture the entire emission spectrum for each pixel in your image. This allows for more accurate spectral unmixing to separate the signals from highly overlapping fluorophores.

Data Presentation: Spectral Properties of Disperse Red 278 and Potentially Overlapping Fluorophores

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Recommended Laser Line (nm)	Common Filter Set
Disperse Red 278 (Hypothetical)	~560	~610	561	TRITC/Cy3
TRITC	544 - 560	570 - 590	561	TRITC/Cy3[7][8][9][10]
Alexa Fluor 568	578 - 579	603	561	TRITC/Cy3[11][12]
Cy3.5	579 - 581	591 - 596	561	TRITC/Cy3[13][14][15]
Texas Red	586 - 596	603 - 615	594	Texas Red[16][17][18][19]

Experimental Protocols

Protocol 1: Performing Single-Color Controls for Compensation

• Prepare Single-Stained Samples: For each fluorophore in your multicolor panel, including Disperse Red 278, prepare a separate sample stained with only that single fluorophore. It is also essential to have an unstained control sample to determine the level of autofluorescence.

• Acquire Images: Using the same settings (laser power, gain, etc.) that you will use for your fully stained sample, acquire an image of each single-stained control. Make sure to capture images in all of the channels you will be using.

• Create a Compensation Matrix: Use your imaging software's compensation tool. The software will use the single-color control images to calculate the percentage of signal from each fluorophore that bleeds into the other channels.

• Apply Compensation: Apply the calculated compensation matrix to your multicolor image. The software will then mathematically subtract the bleed-through, providing a more accurate representation of the signal from each fluorophore.

Mandatory Visualizations

Caption: Conceptual diagram of spectral overlap from Disperse Red 278 into the TRITC channel.

Caption: Workflow for troubleshooting spectral overlap with Disperse Red 278.

References

• 1. Spectral Overlap - Flow Core – Syracuse University [flowcore.syr.edu]
• 2. CrossTalk | Scientific Volume Imaging [svi.nl]
• 3. miltenyibiotec.com [miltenyibiotec.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. benchchem.com [benchchem.com]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. TRITC (Tetramethylrhodamine isothiocyanate) | TdB Labs [tdblabs.se]
• 8. Spectrum [TRITC (Tetramethylrhodamine-isothiocyanate)] | AAT Bioquest [aatbio.com]
• 9. Spectral properties of tetramethylrhodamine (TRITC). | AAT Bioquest [aatbio.com]
• 10. optolongfilter.com [optolongfilter.com]
• 11. Spectrum [Alexa Fluor 568] | AAT Bioquest [aatbio.com]
• 12. FluoroFinder [app.fluorofinder.com]
• 13. Cyanine3.5 Dye | AxisPharm [axispharm.com]
• 14. Spectrum [Cy3.5 (Cyanine-3.5)] | AAT Bioquest [aatbio.com]
• 15. FluoroFinder [app.fluorofinder.com]
• 16. Texas Red - Wikipedia [en.wikipedia.org]
• 17. Spectrum [Texas Red] | AAT Bioquest [aatbio.com]
• 18. grokipedia.com [grokipedia.com]
• 19. FluoroFinder [app.fluorofinder.com]

Addressing poor dye uptake in Disperse Red 278 staining protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during staining protocols with Disperse Red 278. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve issues related to poor dye uptake and inconsistent staining results.

Troubleshooting Guide: Poor Dye Uptake

Low staining intensity or uneven color distribution with Disperse Red 278 can stem from several factors in the experimental protocol. This guide provides a systematic approach to identifying and resolving these common issues.

Question: My staining with Disperse Red 278 is weak or inconsistent. What are the potential causes and how can I fix it?

Answer: Poor staining with Disperse Red 278 is often related to suboptimal dyeing conditions or inadequate preparation of the substrate. The following table summarizes the key parameters influencing dye uptake and provides recommended starting points and troubleshooting actions.

Table 1: Key Parameters for Optimizing Disperse Red 278 Staining

Parameter	Recommended Range	Potential Issue if Deviated	Troubleshooting Action
Temperature	120°C - 130°C (for polyester)	Insufficient fiber swelling, leading to poor dye penetration and weak staining.[1][2]	Ensure the dyeing equipment can reach and maintain the target temperature. Verify temperature with a calibrated thermometer. Increase temperature within the recommended range.
pH of Dyebath	4.5 - 5.5	Altered dye solubility and fiber surface charge, resulting in reduced dye uptake.[2][3][4][5]	Use a pH meter to accurately measure and adjust the dyebath pH using acetic acid or a suitable buffer system.[6]
Dispersing Agent	Manufacturer's recommendation	Dye aggregation and precipitation, causing spotting and uneven staining.[7][8][9][10]	Use a high-quality dispersing agent compatible with Disperse Red 278. Ensure it is well-dissolved in the dyebath before adding the dye.[6]
Substrate Preparation	Thoroughly scoured and rinsed	Residual oils, sizes, or other contaminants on the substrate surface can inhibit dye absorption, leading to patchy staining.[11][12]	Implement a rigorous pre-treatment protocol to clean the substrate. This typically involves washing with a non-ionic detergent.[6][12]
Dye Dispersion	Fine, stable dispersion	Large dye particles will not effectively penetrate the substrate, resulting in low color yield.[13]	Prepare a pre-dispersion of the dye powder in a small amount of water and dispersing agent before adding it to the main dyebath.[14]

Experimental Workflow for Troubleshooting Poor Dye Uptake

The following diagram illustrates a logical workflow for diagnosing and addressing poor staining results with Disperse Red 278.

Caption: Troubleshooting workflow for poor Disperse Red 278 staining.

Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of Disperse Red 278 and what substrates is it suitable for?

A1: Disperse Red 278 is a monoazo disperse dye with the chemical formula C22H25N5O7.[15][16] It is a non-ionic dye with low water solubility, designed for coloring hydrophobic synthetic fibers.[1] Its primary application is the dyeing and printing of polyester (B1180765) and polyester/cotton blended fabrics.[15][16][17][18]

Q2: Why is a dispersing agent necessary for Disperse Red 278 staining?

A2: Due to its low water solubility, Disperse Red 278 needs to be applied as a fine aqueous dispersion.[2][5] Dispersing agents are crucial for preventing the dye particles from clumping together (aggregating) in the dyebath.[7][9][10] A stable dispersion ensures an even distribution of the dye, leading to uniform coloration and preventing spots on the substrate.[8][19]

Q3: Can I use Disperse Red 278 for staining at temperatures below 100°C?

A3: While standard high-temperature dyeing for polyester is performed at 120-130°C, dyeing at lower temperatures (around 100°C) is possible with the use of a "carrier".[1][20] Carriers are chemical agents that swell the polyester fibers, allowing for dye penetration at lower temperatures.[5] However, this method is less common and may have environmental considerations.[6]

Q4: How does pH affect the staining performance of Disperse Red 278?

A4: The pH of the dyebath significantly influences the staining process. For disperse dyes like Disperse Red 278 on polyester, a slightly acidic pH of 4.5-5.5 is optimal.[4][5] This acidic environment helps to maintain the stability of the dye dispersion and ensures the proper surface charge on the polyester fiber, which facilitates dye uptake.[3] Deviations from this pH range can lead to reduced dye exhaustion and inconsistent results.

Q5: My stained samples show good color, but the color rubs off easily. What is the cause?

A5: Poor rubbing fastness is often due to unfixed dye particles on the surface of the substrate. This can be caused by dye recrystallization upon cooling or an excess of dye that did not penetrate the fibers.[21] To resolve this, a post-dyeing treatment called "reduction clearing" is recommended. This process removes surface dye and improves the fastness properties of the staining.[6]

Experimental Protocols

Protocol 1: Standard High-Temperature Staining of Polyester Fabric with Disperse Red 278

This protocol describes a standard laboratory procedure for dyeing polyester fabric.

Materials:

• Polyester fabric (scoured)

• Disperse Red 278

• Dispersing agent

• Acetic acid

• High-temperature dyeing apparatus

• Beakers, graduated cylinders, and a magnetic stirrer

• pH meter

Procedure:

• Fabric Preparation: Ensure the polyester fabric is properly scoured to remove any impurities. A common method is to wash the fabric with a 1-2 g/L solution of a non-ionic detergent at 60-70°C for 15-20 minutes, followed by thorough rinsing with hot and then cold water.[14]

• Dyebath Preparation:

  • Prepare a dyebath with a liquor ratio of 1:10 (e.g., for 10 grams of fabric, use 100 mL of water).

  • Add the dispersing agent (typically 1 g/L) to the water and stir until dissolved.[5]

  • In a separate container, create a paste of the required amount of Disperse Red 278 (e.g., 1-3% on weight of fabric) with a small amount of water and dispersing agent.[6][14]

  • Add the dye paste to the dyebath and stir to ensure a uniform dispersion.

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[5][6]

• Dyeing Process:

  • Introduce the polyester fabric to the dyebath at room temperature.

  • Gradually raise the temperature of the dyebath to 130°C over 30-40 minutes.[6]

  • Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion into the fibers.[6]

  • Slowly cool the dyebath to 70-80°C.[14]

• Post-Dyeing Rinsing:

  • Remove the fabric from the dyebath and rinse with hot water, followed by a cold water rinse.

Protocol 2: Reduction Clearing for Improved Fastness

This optional but recommended step is performed after dyeing to remove surface dye.

Materials:

• Dyed polyester fabric

• Sodium hydrosulfite

• Sodium hydroxide

• Heating and stirring apparatus

Procedure:

• Prepare a clearing bath containing 2 g/L of sodium hydrosulfite and 2 g/L of sodium hydroxide.[6]

• Immerse the dyed and rinsed fabric in this bath.

• Heat the bath to 70-80°C and treat the fabric for 15-20 minutes.[6]

• Rinse the fabric thoroughly with hot water and then cold water.

• Neutralize the fabric with a dilute solution of acetic acid if necessary, followed by a final cold water rinse.

• Dry the fabric.

Signaling Pathway and Logical Relationship Diagrams

The following diagram illustrates the key factors influencing the successful uptake of Disperse Red 278 into a polyester fiber.

Caption: Factors influencing Disperse Red 278 dye uptake.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. What is Disperse Dyeing? A Complete Guide to Dyeing Synthetics [colourinn.in]
• 3. What are the effects of pH on the dyeing of Disperse Violet? - Blog [etowndyes.com]
• 4. Textile Knowledge : Disperse dyeing effected by ph [textileengg.blogspot.com]
• 5. textilelearner.net [textilelearner.net]
• 6. autumnchem.com [autumnchem.com]
• 7. The Use of Dispersing Agents in Textile Industries [colourinn.in]
• 8. textilelearner.net [textilelearner.net]
• 9. Understanding the Role of Dispersing Agents in Dyeing Processes-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 10. texauxchemicals.com [texauxchemicals.com]
• 11. fsw.cc [fsw.cc]
• 12. Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics [georgeweil.com]
• 13. Parameters affecting the dye adsorption of polyester dyeing with disperse dyes | PPTX [slideshare.net]
• 14. benchchem.com [benchchem.com]
• 15. China Biggest C.I. Disperse Red 278 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 16. worlddyevariety.com [worlddyevariety.com]
• 17. Disperse red 278 TDS|Disperse red 278 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 18. colorkem.com [colorkem.com]
• 19. textileindustry.net [textileindustry.net]
• 20. researchgate.net [researchgate.net]
• 21. Common quality problems with dispersion dyeing - Exhibition - Fujian Titex Textiles Industrial Co., Ltd [titextextiles.com]

Troubleshooting Disperse Red 278 degradation during sample preparation

This technical support guide provides troubleshooting information for researchers, scientists, and drug development professionals working with Disperse Red 278. It addresses common issues related to dye degradation during sample preparation for analytical studies.

Frequently Asked Questions (FAQs)

Q1: My Disperse Red 278 stock solution, prepared in methanol (B129727), has changed from a brilliant red to a yellowish-orange color after a few days of storage at room temperature. What could be the cause?

A1: This color change is likely due to the degradation of the Disperse Red 278 molecule. As a monoazo dye, the central azo bond (-N=N-) is susceptible to cleavage, which disrupts the chromophore responsible for its red color.[1][2][3] Additionally, the ester groups in the molecule can undergo hydrolysis, especially if there is any residual water or acidic/basic contaminants in the methanol. To mitigate this, it is recommended to prepare fresh stock solutions and store them in a cool, dark place for no longer than 24-48 hours. If longer storage is necessary, store at -20°C and protect from light.

Q2: I am observing unexpected peaks in my HPLC/UPLC-MS analysis of a sample containing Disperse Red 278. How can I identify if these are degradation products?

A2: Unexpected peaks can arise from impurities in the original dye lot or from degradation during sample preparation and storage. To identify degradation products, a forced degradation study is recommended.[4][5][6] This involves intentionally exposing a pure sample of Disperse Red 278 to various stress conditions such as acid, base, oxidation, and light. Analysis of these stressed samples by UPLC-MS/MS can help identify the mass-to-charge ratios (m/z) of potential degradation products. The primary degradation pathway for azo dyes involves the reductive cleavage of the azo bond, leading to the formation of aromatic amines.[1][2] Based on the structure of Disperse Red 278, you would expect to see the formation of 4-nitroaniline (B120555) and 3-(N,N-bis(3-methoxy-3-oxopropyl)amino)acetylaniline.

Q3: What are the optimal conditions for preparing and storing samples of Disperse Red 278 to minimize degradation?

A3: To minimize degradation, samples should be prepared fresh whenever possible. Use high-purity solvents such as methanol or acetonitrile (B52724).[7] If the sample is extracted from a matrix, ensure the final pH of the solution is neutral to slightly acidic, as azo dyes can be unstable under alkaline conditions.[8] Store samples in amber vials to protect them from light and at low temperatures (4°C for short-term storage, -20°C or lower for long-term storage) to slow down potential degradation reactions.

Q4: I am seeing a significant decrease in the peak area of Disperse Red 278 in my chromatograms over a series of injections from the same vial. What could be causing this instability in the autosampler?

A4: A progressive decrease in the peak area suggests that Disperse Red 278 is degrading in the sample vial within the autosampler. This could be due to prolonged exposure to light or elevated temperatures in the autosampler tray. It is also possible that the solvent composition is not optimal for stability. Ensure the autosampler tray is temperature-controlled (set to a low temperature, e.g., 4°C) and use amber vials. If the problem persists, consider preparing smaller batches of your sample to be analyzed immediately after preparation.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Action
Sample solution changes color (e.g., from red to yellow/orange)	Azo bond cleavage and/or hydrolysis of ester groups.	Prepare fresh solutions before use. Store stock solutions at -20°C in the dark. Avoid alkaline pH.
Appearance of unexpected peaks in the chromatogram	Degradation of the dye or impurities in the starting material.	Perform a forced degradation study to identify potential degradation products. Check the purity of the dye standard.
Poor peak shape or splitting	Poor solubility in the mobile phase or interaction with the column.	Ensure the sample is fully dissolved in the initial mobile phase. Consider using a different organic modifier (e.g., acetonitrile instead of methanol).
Loss of signal intensity over time	Adsorption of the dye to the sample vial or tubing. Degradation in the autosampler.	Use silanized glass vials. Keep the autosampler temperature low (e.g., 4°C). Analyze samples as quickly as possible after preparation.
Inconsistent retention time	Fluctuation in mobile phase composition or temperature. Column degradation.	Ensure proper mixing and degassing of the mobile phase. Use a column thermostat. Check column performance with a standard mixture.

Experimental Protocols

Protocol 1: Sample Preparation from a Solid Matrix (e.g., Textile Fabric)

• Weigh approximately 1 gram of the finely cut textile sample into a 50 mL conical tube.[7]

• Add 20 mL of methanol to the tube.[7]

• Sonicate the sample for 30 minutes at 50°C.[7]

• Centrifuge the sample at 10,000 rpm for 10 minutes.[7]

• Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean vial.[7]

• If necessary, evaporate the solvent under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase for UPLC-MS/MS analysis.[7]

Protocol 2: UPLC-MS/MS Analysis of Disperse Red 278

This is a proposed method based on common practices for disperse dye analysis.

• Instrumentation: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).[7]

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • Start with 10% B, hold for 1 minute.

  • Ramp to 95% B over 8 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 10% B and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS/MS Detection (Multiple Reaction Monitoring - MRM):

  • Ionization Mode: Positive ESI

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Disperse Red 278	472.2	151.1	25
4-Nitroaniline	139.0	93.1	20
3-(N,N-bis(3-methoxy-3-oxopropyl)amino)acetylaniline	337.2	204.1	15

Potential Degradation Pathways

Disperse Red 278, as a monoazo dye, can degrade through several mechanisms, primarily through the cleavage of the azo bond and hydrolysis of its ester groups.

Diagram 1: Inferred Degradation Pathway of Disperse Red 278

Caption: Inferred degradation pathways of Disperse Red 278.

Diagram 2: Experimental Workflow for Troubleshooting

Caption: Workflow for troubleshooting Disperse Red 278 degradation.

References

• 1. Systematic Evaluation of Biodegradation of Azo Dyes by Microorganisms: Efficient Species, Physicochemical Factors, and Enzymatic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microbial Degradation of Azo Dyes: Approaches and Prospects for a Hazard-Free Conversion by Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Forced Degradation Studies | Semantic Scholar [semanticscholar.org]
• 5. longdom.org [longdom.org]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. rjptonline.org [rjptonline.org]

Technical Support Center: Optimizing Disperse Red 278 Extraction from Environmental Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimized extraction of Disperse Red 278 from environmental matrices.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction of Disperse Red 278 from environmental samples.

Issue 1: Low or No Recovery of Disperse Red 278 from Water Samples using Solid-Phase Extraction (SPE)

Potential Cause	Recommended Solution
Inappropriate Sorbent Selection	Disperse Red 278 is a hydrophobic dye. Use reversed-phase sorbents like C18 or a polymeric sorbent for effective retention.
Incorrect Sample pH	The pH of the water sample can affect the charge and polarity of the dye. Adjust the sample pH to a neutral or slightly acidic range (pH 6-7) to enhance adsorption onto the sorbent.[1]
Insufficient Sample Loading Flow Rate	A high flow rate can prevent efficient interaction between the dye and the sorbent. Optimize the loading flow rate to a slower speed to allow for adequate retention.
Ineffective Elution Solvent	The chosen solvent may not be strong enough to desorb the dye from the sorbent. Use a polar solvent like acetonitrile (B52724) or methanol (B129727), potentially with a small amount of modifier (e.g., formic acid) to improve elution efficiency.
Analyte Breakthrough	The sorbent capacity may be exceeded. Ensure the amount of sorbent is sufficient for the expected concentration of the dye in the sample.

Issue 2: Poor Extraction Efficiency of Disperse Red 278 from Soil or Sediment Samples

Potential Cause	Recommended Solution
Strong Analyte-Matrix Interactions	Disperse Red 278 can bind strongly to organic matter in soil and sediment. Pre-treatment of the sample, such as air-drying and grinding to a fine powder, can increase the surface area for extraction.
Inadequate Extraction Solvent	A single solvent may not be sufficient to overcome matrix interactions. Use a solvent mixture with varying polarities, such as acetone/dichloromethane or methanol/acetonitrile.
Insufficient Extraction Time or Energy	The dye may not have enough time or energy to partition from the matrix into the solvent. Increase the extraction time for methods like Soxhlet or increase the power/temperature for Microwave-Assisted Extraction (MAE) and Ultrasonic-Assisted Extraction (UAE).
Matrix Effects Suppressing Analyte Signal	Co-extracted matrix components can interfere with the analytical measurement, leading to artificially low recovery values.[2] Implement a clean-up step after extraction, such as dispersive solid-phase extraction (dSPE) with sorbents like PSA or C18, to remove interfering compounds.[3]

Issue 3: Inconsistent and Irreproducible Results

Potential Cause	Recommended Solution
Sample Heterogeneity	Environmental samples can be highly heterogeneous. Ensure thorough homogenization of the sample before taking a subsample for extraction.
Variable Moisture Content	The amount of water in soil and sediment samples can affect extraction efficiency. Air-dry samples to a consistent weight before extraction or determine the moisture content and report results on a dry-weight basis.
Instrumental Variability	Ensure the analytical instrument (e.g., HPLC-UV) is properly calibrated and maintained. Use an internal standard to correct for variations in injection volume and instrument response.
Incomplete Solvent Evaporation and Reconstitution	If a solvent evaporation and reconstitution step is used, ensure the sample is completely dry before redissolving in the mobile phase. Incomplete reconstitution can lead to poor peak shape and inconsistent results.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of Disperse Red 278 to consider for extraction?

A1: Disperse Red 278 is a hydrophobic monoazo dye. Its low water solubility and tendency to adsorb to solid matrices are critical factors. Extraction methods should be designed to overcome these properties, typically by using organic solvents and energy-assisted techniques.

Q2: Which extraction technique is best for Disperse Red 278 from environmental samples?

A2: The optimal technique depends on the sample matrix and available resources.

• Solid-Phase Extraction (SPE) is well-suited for water samples, offering good concentration and cleanup.[4][5][6]

• Microwave-Assisted Extraction (MAE) is a rapid and efficient method for solid samples like soil and sediment, using less solvent than traditional methods.[7][8][9]

• Ultrasonic-Assisted Extraction (UAE) is another effective technique for solid samples that uses ultrasonic waves to enhance extraction.

Q3: How can I quantify the amount of Disperse Red 278 in my extracts?

A3: High-Performance Liquid Chromatography (HPLC) with a UV-Vis detector is a common and reliable method for quantifying Disperse Red 278.[10][11] A C18 column is typically used with a mobile phase consisting of a mixture of acetonitrile and water.

Q4: What are matrix effects and how can I minimize them?

A4: Matrix effects occur when other components in the sample extract interfere with the analysis of the target analyte, leading to inaccurate results.[2] To minimize matrix effects, you can:

• Improve sample cleanup: Use techniques like SPE or dSPE to remove interfering compounds.[3]

• Use matrix-matched calibration: Prepare your calibration standards in a blank sample matrix that is similar to your samples.[3]

• Employ an internal standard: This can help to compensate for signal suppression or enhancement.

Data Presentation

Table 1: Comparison of Extraction Methods for Azo Dyes from Solid Matrices

Extraction Method	Typical Solvent(s)	Advantages	Disadvantages	Reported Recovery Ranges for Similar Dyes
Soxhlet Extraction	Toluene, Hexane/Acetone	Exhaustive extraction, well-established	Time-consuming, large solvent consumption	70-95%
Ultrasonic-Assisted Extraction (UAE)	Methanol, Acetonitrile	Faster than Soxhlet, lower solvent consumption	May not be exhaustive, requires specific equipment	80-105%
Microwave-Assisted Extraction (MAE)	Acetone/Hexane, Dichloromethane/Acetone	Very fast, low solvent consumption, high efficiency	Requires specialized equipment, potential for analyte degradation at high temperatures	85-110%[12][13]
Solid-Phase Extraction (SPE) (for soil/sediment extracts)	Methanol, Acetonitrile	Provides cleanup and concentration	Can be complex to optimize, potential for sorbent-analyte interactions	70-109%[14]

Note: Recoveries are highly matrix and analyte dependent. This table provides a general comparison.

Experimental Protocols

Protocol 1: Microwave-Assisted Extraction (MAE) of Disperse Red 278 from Soil/Sediment

• Sample Preparation: Air-dry the soil/sediment sample and grind it to a fine, homogeneous powder.

• Extraction:

  • Weigh approximately 2 g of the prepared sample into a microwave extraction vessel.

  • Add 20 mL of an acetone/dichloromethane (1:1, v/v) solvent mixture.

  • Seal the vessel and place it in the microwave extractor.

  • Ramp the temperature to 100°C over 5 minutes and hold for 15 minutes.

• Cooling and Filtration:

  • Allow the vessel to cool to room temperature.

  • Filter the extract through a 0.45 µm PTFE syringe filter.

• Concentration and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of acetonitrile/water (1:1, v/v) for HPLC analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Disperse Red 278 from Water

• Sample Preparation: Filter the water sample through a 0.45 µm glass fiber filter to remove suspended solids. Adjust the pH to 6.5 with a suitable buffer.

• Cartridge Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load 100 mL of the prepared water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any polar interferences.

• Drying: Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the retained Disperse Red 278 with 5 mL of acetonitrile.

• Analysis: The eluate can be directly injected into the HPLC or concentrated and reconstituted if necessary.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Microwave-assisted rapid extraction of red dye from Caesalpinia sappan heartwood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. staff-old.najah.edu [staff-old.najah.edu]
• 11. researchgate.net [researchgate.net]
• 12. Microwave-assisted extraction combined with dispersive liquid-liquid microextraction as a new approach to determination of chlorophenols in soil and sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. Optimization and comparison of several extraction methods for determining perfluoroalkyl substances in abiotic environmental solid matrices using liquid chromatography-mass spectrometry [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Azo Dye Cytotoxicity with a Focus on Disperse Red 278

For Researchers, Scientists, and Drug Development Professionals

Introduction to Azo Dye Cytotoxicity

Azo dyes represent the largest class of synthetic colorants used in a variety of industries, including textiles, food, and cosmetics. Their chemical structure is characterized by one or more azo groups (-N=N-). The biotransformation of some azo dyes can lead to the formation of aromatic amines, which are known to have mutagenic and carcinogenic properties. Understanding the cytotoxic potential of these dyes is crucial for assessing their risk to human health and the environment.

Comparative Cytotoxicity Data

While specific IC₅₀ values for Disperse Red 278 were not found in the available literature, the following table summarizes the cytotoxic effects of other azo dyes on a glioblastoma (GB) cell line, providing a point of reference for their potential toxicity.

Table 1: Comparative IC₅₀ Values of Various Azo Dyes on a Human Glioblastoma Cell Line

Azo Dye	IC₅₀ at 3 Days (µM)	IC₅₀ at 7 Days (µM)	Reference
Methyl Orange	26.47	13.88	[1]
Sudan I	60.86	12.48	[1]
Alizarin Yellow	> 100	> 100	[1]
Butter yellow	> 100	> 100	[1]
Lithol Rubine B	> 100	> 100	[1]
Methyl Red	> 100	> 100	[1]

Note: The study on glioblastoma cells indicated that at equimolar concentrations, some azo dyes induced a more cytotoxic effect than the chemotherapy drug temozolomide (B1682018) (TMZ)[1].

Experimental Protocols for Cytotoxicity and Genotoxicity Assessment

Several standard assays are employed to evaluate the cytotoxic and genotoxic potential of chemical compounds like azo dyes. Below are detailed protocols for three commonly used methods.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The concentration of the formazan, which is dissolved in a solubilizing solution, is measured spectrophotometrically and is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Expose the cells to various concentrations of the azo dye for a specific duration (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: After the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ value (the concentration of the dye that inhibits 50% of cell growth) can then be determined.

MTT Assay Experimental Workflow

Comet Assay for DNA Damage

The Comet Assay, or single-cell gel electrophoresis, is a sensitive technique for detecting DNA damage at the level of individual cells.

Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing fragments and strand breaks, migrates away from the nucleus, forming a "comet" shape. The length and intensity of the comet tail are proportional to the extent of DNA damage.

Protocol:

• Cell Preparation: After treatment with the azo dye, harvest the cells and resuspend them in a low-melting-point agarose solution.

• Slide Preparation: Pipette the cell-agarose suspension onto a microscope slide pre-coated with normal melting point agarose and cover with a coverslip. Allow the agarose to solidify.

• Lysis: Immerse the slides in a lysis solution (containing high salt and detergents) to break down the cell and nuclear membranes, leaving the DNA as nucleoids.

• Alkaline Unwinding and Electrophoresis: Place the slides in an electrophoresis tank filled with an alkaline buffer to unwind the DNA. Apply an electric field to allow the negatively charged DNA to migrate towards the anode.

• Neutralization and Staining: Neutralize the slides with a buffer and stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and analyze the images with specialized software to quantify the extent of DNA damage (e.g., tail length, percentage of DNA in the tail).

Ames Test for Mutagenicity

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

Principle: The test uses several strains of the bacterium Salmonella typhimurium that have mutations in the genes involved in histidine synthesis, rendering them unable to grow in a histidine-free medium. The mutagenicity of a substance is assessed by its ability to cause a reverse mutation (reversion) that allows the bacteria to regain the ability to synthesize histidine and grow on a histidine-deficient agar (B569324) plate.

Protocol:

• Bacterial Culture: Grow the Salmonella tester strains overnight in a nutrient broth.

• Exposure: Mix the bacterial culture with the test azo dye at various concentrations. A liver extract (S9 fraction) can be added to simulate metabolic activation in mammals.

• Plating: Pour the mixture onto a minimal glucose agar plate lacking histidine.

• Incubation: Incubate the plates at 37°C for 48 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A significant increase in the number of revertant colonies on the test plates compared to the negative control plates indicates that the substance is mutagenic.

Signaling Pathways in Azo Dye-Induced Cytotoxicity

Azo dyes can induce cytotoxicity through various mechanisms, including the induction of apoptosis (programmed cell death). Apoptosis can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways. Both pathways converge on the activation of a cascade of proteases called caspases, which execute the dismantling of the cell.

The intrinsic pathway is particularly relevant to chemical-induced toxicity. It is regulated by the Bcl-2 family of proteins, which includes pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL). Cellular stress, such as that induced by toxic chemicals, can lead to the activation of pro-apoptotic proteins, which then trigger the release of cytochrome c from the mitochondria. Cytochrome c, in turn, activates a cascade of caspases, leading to apoptosis.

Azo Dye-Induced Intrinsic Apoptosis

Conclusion

This guide provides a comparative framework for understanding the cytotoxicity of azo dyes. While specific data for Disperse Red 278 remains elusive in the current body of scientific literature, the provided information on other azo dyes, coupled with detailed experimental protocols and an overview of the apoptotic signaling pathway, offers valuable insights for researchers in the field. Further investigation into the cytotoxic profile of Disperse Red 278 is warranted to complete a comprehensive risk assessment.

References

• 1. Induction of Caspase-Mediated Apoptosis in HepG2 Liver Carcinoma Cells Using Mutagen–Antioxidant Conjugated Self-Assembled Novel Carbazole Nanoparticles and In Silico Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Disperse Red 278 Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Disperse Red 278, a synthetic azo dye commonly used in the textile industry. The accurate determination of this compound in various matrices is crucial for quality control, regulatory compliance, and safety assessment. This document outlines the performance of a primary high-sensitivity method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and compares it with alternative techniques, namely High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA) and Thin-Layer Chromatography (TLC) with Densitometry.

Method Performance Comparison

The selection of an appropriate analytical method depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following tables summarize the quantitative performance of a validated LC-MS/MS method for a structurally similar dye, Disperse Red 1, and provides a representative comparison with typical performance data for HPLC-PDA and a validated TLC-Densitometry method for another red azo dye, Ponceau 4R.

Table 1: Comparison of Analytical Method Performance for Red Azo Dye Quantification

Parameter	LC-MS/MS (for Disperse Red 1)[1]	HPLC-PDA (Typical)	TLC-Densitometry (for Ponceau 4R)[2]
Linearity (r²)	>0.993	>0.99	0.994
Limit of Detection (LOD)	0.02 – 1.35 ng/mL	Typically in the low ng/mL to µg/mL range	0.8306 µg/mL[2]
Limit of Quantification (LOQ)	0.06 – 4.09 ng/mL	Typically in the ng/mL to µg/mL range	2.7687 µg/mL[2]
Accuracy (% Recovery)	81.8% – 114.1%	95% - 105%	108.17%[2]
Precision (%RSD)	1.1% – 16.3%	< 5%	1.11% (intra-day), 2.69% (inter-day)[2]
Specificity	High (based on MRM transitions)	Moderate to High	Moderate

Experimental Protocols

Detailed methodologies for the primary and alternative analytical techniques are provided below. These protocols are based on established methods for the analysis of disperse and other azo dyes.[1][3][4]

Primary Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and selectivity, making it ideal for trace-level quantification of Disperse Red 278 in complex matrices like textiles.

1. Sample Preparation (Textile Matrix)

• Accurately weigh 1.0 g of the textile sample.

• Extract the dye with 20 mL of methanol (B129727) in an ultrasonic bath at 50°C for 30 minutes.[1]

• Centrifuge the extract at 10,000 rpm for 10 minutes.[1]

• Filter the supernatant through a 0.22 µm PTFE filter.[1]

• Evaporate the solvent and reconstitute the residue in a suitable volume of the initial mobile phase.[1]

2. Chromatographic Conditions

• Instrument: UHPLC system coupled to a triple quadrupole mass spectrometer.[1]

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).[1]

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B).[1]

• Flow Rate: 0.3 mL/min.[1]

• Injection Volume: 5 µL.

3. Mass Spectrometric Detection

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for disperse dyes.

• Detection Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of Disperse Red 278.

Alternative Method 1: High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA)

HPLC-PDA is a robust and widely available technique suitable for routine quality control applications where high sensitivity is not the primary requirement.

1. Sample Preparation

• Follow the same extraction procedure as for LC-MS/MS.

2. Chromatographic Conditions

• Instrument: HPLC system with a PDA detector.

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: PDA detection at the maximum absorption wavelength (λmax) of Disperse Red 278.

Alternative Method 2: Thin-Layer Chromatography (TLC) with Densitometry

TLC-Densitometry is a cost-effective method for the quantification of dyes and can be used for screening multiple samples simultaneously.

1. Sample Preparation

• Extract the dye from the sample matrix using a suitable solvent.

• Concentrate the extract to a small volume.

2. TLC Conditions

• Stationary Phase: Silica gel 60 F254 TLC plates.[5]

• Mobile Phase: A mixture of organic solvents, such as ethanol:butanol:water (4:5:5).[2]

• Application: Apply a defined volume of the sample and standard solutions as bands onto the TLC plate.

• Development: Develop the plate in a chromatographic chamber until the solvent front reaches a predetermined height.

3. Densitometric Analysis

• Instrument: TLC scanner (densitometer).

• Detection: Measure the absorbance or fluorescence of the separated spots at the λmax of Disperse Red 278.

• Quantification: Correlate the peak area of the sample spot with a calibration curve prepared from standards.

Visualizing the Analytical Workflow

To better understand the logical flow of validating an analytical method for Disperse Red 278 quantification, the following diagrams illustrate the key stages and relationships.

Workflow for Analytical Method Validation

Decision Pathway for Method Selection

References

• 1. lcms.cz [lcms.cz]
• 2. Development and Validation of Thin Layer Chromatograpy-Densitometry Method for Determinationa and Quantification of Sinthetic Red Coloring Agent in Sauce Sambel Sachet - Neliti [neliti.com]
• 3. lcms.cz [lcms.cz]
• 4. mdpi.com [mdpi.com]
• 5. Development and validation of TLC-densitometry method for quantification of tetraprenyltoluquinone in the stem bark hexane extract of Garcinia cowa roxb - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Potential Immunoassay Cross-Reactivity: A Guide for Researchers Using Disperse Red 278

For Immediate Release

Researchers and drug development professionals employing immunoassays must consider the potential for cross-reactivity from various chemical compounds, which can lead to inaccurate quantification of target analytes. This guide provides a comparative overview of the potential for Disperse Red 278, a common monoazo dye, to exhibit cross-reactivity in immunoassays. Due to a lack of specific published data on Disperse Red 278's immunoassay interference, this guide focuses on the theoretical potential for cross-reactivity based on its structural class and provides a framework for experimental validation.

Understanding the Potential for Cross-Reactivity

Disperse Red 278 belongs to the azo dye class, compounds characterized by one or more azo groups (-N=N-). While widely used in the textile industry, the introduction of such compounds into biological samples could potentially interfere with immunoassay results. The mechanism of interference can be multifactorial, including non-specific binding to antibodies or other assay components, or structural similarity to the target analyte or other critical reagents. Azo dyes have been noted to interact with antibodies and other proteins, which can lead to either false positive or false negative results.[1]

Comparison with Alternative Fluorophores

In immunoassays requiring a fluorescent tracer, the choice of dye is critical to minimize potential interference. While Disperse Red 278 is not a typical fluorescent probe for immunoassays, understanding the properties of commonly used alternatives can inform assay development and troubleshooting.

Fluorophore Class	Common Examples	Excitation (nm)	Emission (nm)	Key Advantages	Potential for Interference
Azo Dyes	Disperse Red 278	Not typically used	Not typically used	Primarily for dyeing textiles	High (theoretically, due to potential for non-specific binding)
Fluorescein	FITC, FAM	~495	~520	High quantum yield, well-established protocols	pH sensitive, photobleaching
Rhodamine	TRITC, TAMRA	~550	~575	Photostable, less pH sensitive than fluorescein	Can exhibit self-quenching at high concentrations
Cyanine Dyes	Cy3, Cy5	~550 / ~650	~570 / ~670	Bright, photostable, multiple color options	Can be sensitive to detergents and high salt concentrations
Alexa Fluor Dyes	Alexa Fluor 488, 594, 647	Various	Various	Bright, photostable, pH insensitive	Generally low, but batch-to-batch variability can occur

Experimental Protocols for Assessing Cross-Reactivity

To empirically determine the cross-reactivity of Disperse Red 278 or any other compound in a specific immunoassay, a systematic experimental approach is necessary. The following protocol outlines a standard method for evaluating interference in a competitive ELISA format.

Protocol: Cross-Reactivity Testing in Competitive ELISA

1. Objective: To determine the percentage cross-reactivity of Disperse Red 278 with the target analyte in a competitive ELISA.

2. Materials:

• ELISA plate pre-coated with capture antibody specific to the target analyte.
• Standard solutions of the target analyte.
• Solutions of Disperse Red 278 at various concentrations.
• Enzyme-conjugated target analyte (tracer).
• Substrate solution for the enzyme.
• Stop solution.
• Wash buffer.
• Assay buffer.
• Microplate reader.

3. Procedure:

• Prepare a standard curve for the target analyte according to the manufacturer's instructions.
• Prepare a series of dilutions of Disperse Red 278 in the assay buffer. The concentration range should be broad enough to identify any potential dose-dependent effects.
• Add the Disperse Red 278 dilutions to the wells of the ELISA plate.
• Add a fixed concentration of the enzyme-conjugated target analyte (tracer) to each well.
• Incubate the plate according to the assay protocol to allow for competitive binding.
• Wash the plate to remove unbound reagents.
• Add the substrate solution and incubate for the recommended time to allow for color development.
• Add the stop solution to terminate the reaction.
• Read the absorbance at the appropriate wavelength using a microplate reader.

4. Data Analysis:

• Calculate the concentration of the target analyte that causes 50% inhibition of the maximum signal (IC50).
• Calculate the concentration of Disperse Red 278 that causes 50% inhibition of the maximum signal.
• The percent cross-reactivity can be calculated using the following formula:

Visualizing the Workflow and Potential Interference

The following diagrams illustrate the standard workflow for a competitive ELISA and the potential mechanism of interference by a cross-reacting compound like an azo dye.

Standard Competitive ELISA Workflow.

Mechanism of Cross-Reactivity.

Conclusion and Recommendations

While direct evidence for Disperse Red 278 cross-reactivity in immunoassays is not currently available in scientific literature, its chemical structure as a monoazo dye warrants careful consideration and empirical testing. Researchers using this dye in or alongside biological samples destined for immunoassay analysis should perform validation experiments to rule out potential interference. If cross-reactivity is observed, alternative, well-characterized fluorophores with low non-specific binding properties should be considered to ensure the accuracy and reliability of experimental data. It is imperative for laboratories to establish and follow rigorous validation protocols for all components of an immunoassay system.

References

• 1. Bis-azo dyes interference with effector activation of antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Disperse Red 278 and Disperse Red 1 Toxicity: A Data Deficit for a Key Comparative Assessment

A comprehensive comparative analysis of the toxicological profiles of Disperse Red 278 and Disperse Red 1 is currently impeded by a significant lack of publicly available toxicity data for Disperse Red 278. While extensive research has been conducted on Disperse Red 1, revealing a range of toxicological concerns, similar studies on Disperse Red 278 are not readily accessible in the scientific literature. This guide, therefore, presents a detailed overview of the known toxicity of Disperse Red 1, alongside a clear acknowledgment of the data gap for Disperse Red 278, highlighting the need for future research.

Disperse Red 1: A Profile of Toxicological Concern

Disperse Red 1, a monoazo dye, has been the subject of numerous toxicological investigations. These studies have demonstrated its potential for genotoxicity, cytotoxicity, and adverse effects in both in vitro and in vivo models.

Quantitative Toxicity Data for Disperse Red 1

The following tables summarize key quantitative findings from various toxicological studies on Disperse Red 1.

Table 1: In Vitro Genotoxicity and Cytotoxicity of Disperse Red 1

Test System	Endpoint	Concentration/Dose	Result	Reference
Human lymphocytes	Micronuclei frequency	1.0 µg/mL and 2.0 µg/mL	Increased frequency	[1]
Human hepatoma (HepG2) cells	Micronuclei frequency	1.0 µg/mL and 2.0 µg/mL	Increased frequency	[1]
Salmonella typhimurium (Ames test)	Mutations	13 revertants/µg	Mutagenic	[1]
Human dermal equivalent (3D cell culture)	Genotoxicity (Comet assay)	Not specified	Non-genotoxic	[2]
Human hepatoma (HepG2) cells	Genotoxicity	Not specified	Genotoxic in 2D culture	[2]

Table 2: In Vivo Toxicity of Disperse Red 1 in Mice

Study Duration	Route of Administration	Dose	Endpoint	Result	Reference
Single dose	Oral (gavage)	20, 100, 500 mg/kg	Testicular toxicity	Observed	[3][4][5]
Single dose	Oral (gavage)	20, 100, 500 mg/kg	Increased frequency of abnormal sperm	Observed	[3][4][5]
Single dose	Oral (gavage)	20, 100, 500 mg/kg	Decreased fertility	Observed	[3][4][5]
16.6 and 24.9 days post-treatment	Oral (gavage)	100 and 500 mg/kg	Increased DNA damage in testis cells	Observed	[3][4][5]

Table 3: Aquatic Toxicity of Disperse Red 1

Organism	Endpoint	Value	Reference
Daphnia similis	EC50 (48h)	0.13 mg/L	[6]
Ceriodaphnia dubia	EC50 (48h)	0.55 mg/L	[6]
Daphnia magna	EC50 (48h)	0.58 mg/L	[6]
Ceriodaphnia silvestrii	EC50 (48h)	0.80 mg/L	[6]
Aquatic Ecosystems	Predicted No-Effect Concentration (PNEC), chronic	0.06 µg/L	[6]

Experimental Protocols for Disperse Red 1 Toxicity Testing

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of experimental protocols used in key studies on Disperse Red 1.

In Vitro Micronucleus Assay with Human Lymphocytes and HepG2 Cells

The potential of Disperse Red 1 to induce chromosomal damage was assessed using the micronucleus assay. Human lymphocytes and a human hepatoma (HepG2) cell line were exposed to Disperse Red 1 at concentrations of 1.0 µg/mL and 2.0 µg/mL.[1] Following treatment, cells were cultured, harvested, and stained to visualize micronuclei, which are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes left behind during cell division. An increased frequency of micronuclei in treated cells compared to control cells indicates clastogenic or aneugenic effects.

In Vivo Reproductive and Genotoxicity Study in Mice

To evaluate the in vivo effects of Disperse Red 1, sexually mature male mice were administered single oral doses of 20, 100, and 500 mg/kg body weight via gavage.[3][4][5] At specific time points (8.3, 16.6, and 24.9 days) after treatment, various reproductive and genotoxic endpoints were assessed. Testicular toxicity was evaluated through histological examination. Sperm parameters, including morphology and count, were analyzed to determine effects on spermatogenesis. Fertility was assessed through mating studies. DNA damage in testis cells was quantified using methods such as the comet assay.[3][4][5]

Aquatic Toxicity Testing with Daphnia Species

The acute toxicity of Disperse Red 1 to aquatic invertebrates was determined using standardized tests with various Daphnia species.[6] The organisms were exposed to a range of concentrations of the dye for a 48-hour period. The primary endpoint was immobilization, and the EC50 (the concentration causing an effect in 50% of the test population) was calculated. Chronic toxicity was also assessed to determine the Predicted No-Effect Concentration (PNEC), which is the concentration of a substance below which adverse effects in the ecosystem are not expected to occur.[6]

Visualizing Disperse Red 1's Genotoxic Pathway

The following diagram illustrates a simplified, hypothetical signaling pathway that could be involved in the genotoxicity of Disperse Red 1, leading to the formation of micronuclei.

Caption: Hypothetical pathway of Disperse Red 1-induced genotoxicity.

Disperse Red 278: A Call for Toxicological Evaluation

In stark contrast to Disperse Red 1, a thorough search of scientific databases and regulatory agency websites reveals a significant absence of toxicological data for Disperse Red 278. While its chemical identity (CAS No: 68248-10-2, Molecular Formula: C₂₂H₂₅N₅O₇) is known, there are no publicly available studies on its potential to cause genetic damage, cellular toxicity, or adverse effects in living organisms.

This data gap is a critical issue for researchers, drug development professionals, and regulatory bodies. Without experimental data, it is impossible to:

• Conduct a meaningful risk assessment for Disperse Red 278.

• Compare its safety profile to that of Disperse Red 1 or other dyes.

• Establish safe handling and exposure limits.

Conclusion

The available evidence clearly indicates that Disperse Red 1 possesses genotoxic, cytotoxic, and reproductive toxicity properties. A variety of experimental protocols have been employed to characterize these hazards, providing a solid foundation for its risk assessment. However, the complete lack of toxicity data for Disperse Red 278 makes a direct comparative analysis impossible. This significant data gap underscores the urgent need for comprehensive toxicological evaluation of Disperse Red 278 to ensure the safety of its use and to provide a sound basis for its regulation. Researchers are strongly encouraged to undertake studies to fill this critical knowledge void.

References

• 1. Disperse Red 11 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Genotoxicity assessment of reactive and disperse textile dyes using human dermal equivalent (3D cell culture system) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278, Red C-4G | Made-in-China.com [m.made-in-china.com]
• 6. researchgate.net [researchgate.net]

Unveiling the Potential of Disperse Red 278: A Comparative Guide to a Novel Fluorescent Stain Candidate

For researchers, scientists, and drug development professionals constantly seeking novel and efficient tools for cellular imaging, the exploration of new fluorescent probes is a critical endeavor. This guide provides a comparative analysis of Disperse Red 278, a textile dye with fluorescent properties, against well-established commercial fluorescent dyes. Due to the limited publicly available data on the performance of Disperse Red 278 as a biological stain, this guide also outlines a hypothetical experimental framework to thoroughly characterize its potential in this application.

While commercial dyes like the Rhodamine and Alexa Fluor families offer a wide array of well-characterized options for fluorescence microscopy, the investigation of alternative probes like Disperse Red 278 is driven by the potential for discovering unique spectral properties, photostability, or cost-effective solutions. Disperse Red 278, an anthraquinone-derived red dye, is primarily used in the textile and plastics industries.[1] Its chemical structure suggests potential fluorescent characteristics, yet its utility in biological imaging remains largely unexplored.

Performance Comparison: Disperse Red 278 vs. Commercial Dyes

A direct quantitative comparison of Disperse Red 278 with commercial fluorescent dyes is challenging due to the scarcity of published data on its key performance metrics for biological applications. However, we can establish a baseline for comparison by examining the well-documented properties of popular commercial dyes.

Property	Disperse Red 278	Rhodamine B	Alexa Fluor 594
Excitation Max (nm)	Data not available	~560	~590
Emission Max (nm)	Data not available	~580	~617
Quantum Yield	Data not available	~0.31 in ethanol	~0.66 in water
Molar Extinction Coefficient (cm⁻¹M⁻¹)	Data not available	~105,000 at 555 nm	~92,000 at 590 nm
Photostability	Data not available	Moderate	High
Solubility	Low in water	Soluble in water and alcohols	High water solubility
Primary Applications	Textile and plastic dyeing	Fluorescence microscopy, flow cytometry	Super-resolution microscopy, immunofluorescence

Table 1: Comparison of known properties of Disperse Red 278 with the well-characterized commercial fluorescent dyes Rhodamine B and Alexa Fluor 594. The lack of data for Disperse Red 278 highlights the need for experimental characterization.

Hypothetical Experimental Protocols for Characterizing Disperse Red 278

To ascertain the viability of Disperse Red 278 as a fluorescent stain, a series of systematic experiments are required. The following protocols provide a framework for such an investigation.

Spectroscopic Characterization

Objective: To determine the excitation and emission spectra, quantum yield, and molar extinction coefficient of Disperse Red 278 in various solvents.

Methodology:

• Prepare stock solutions of Disperse Red 278 in a range of solvents with varying polarity (e.g., DMSO, ethanol, PBS).

• Measure the absorbance spectrum using a UV-Vis spectrophotometer to determine the absorption maximum (λmax).

• Measure the fluorescence excitation and emission spectra using a spectrofluorometer.

• Calculate the molar extinction coefficient using the Beer-Lambert law.

• Determine the fluorescence quantum yield relative to a standard dye with a known quantum yield (e.g., Rhodamine 101 in ethanol, Φ = 0.913).[2]

Photostability Assessment

Objective: To evaluate the photostability of Disperse Red 278 upon prolonged exposure to excitation light.

Methodology:

• Prepare a solution of Disperse Red 278 in a suitable solvent.

• Continuously expose the sample to the excitation wavelength determined in the spectroscopic characterization.

• Measure the fluorescence intensity at regular intervals over an extended period.

• Compare the rate of photobleaching to that of a known photostable dye (e.g., Alexa Fluor 594) and a less stable dye (e.g., fluorescein).

Cellular Staining and Localization

Objective: To assess the ability of Disperse Red 278 to stain cells and to determine its subcellular localization.

Methodology:

• Culture a suitable cell line (e.g., HeLa or A549) on glass-bottom dishes.

• Prepare a working solution of Disperse Red 278 in a cell-compatible buffer (e.g., PBS). Due to the low water solubility of disperse dyes, an initial stock in DMSO is likely necessary.

• Incubate the cells with various concentrations of Disperse Red 278 for different durations.

• Wash the cells with fresh buffer to remove unbound dye.

• Image the stained cells using a fluorescence microscope equipped with appropriate filter sets based on the determined excitation and emission maxima.

• Co-stain with organelle-specific commercial dyes (e.g., DAPI for the nucleus, MitoTracker for mitochondria) to determine the subcellular localization of Disperse Red 278.

Visualizing the Path to Characterization

To effectively plan and execute the characterization of a novel fluorescent probe, a clear workflow is essential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fluorescence quantum yields of a series of red and near-infrared dyes emitting at 600-1000 nm - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Detection of Disperse Red 278: A Comparative Guide to Analytical Methods

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of Disperse Red 278, a synthetic azo dye, is critical for safety, quality control, and regulatory compliance. This guide provides an objective comparison of prevalent analytical methods for the detection of Disperse Red 278, supported by available performance data from single-laboratory validation studies.

While a comprehensive inter-laboratory validation study specifically for Disperse Red 278 is not publicly available, this guide consolidates data from existing research on the analysis of various disperse dyes in complex matrices such as textiles. The presented data offers valuable insights into the performance characteristics of different analytical techniques, enabling informed decisions on method selection and implementation.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for the detection of Disperse Red 278 hinges on factors such as sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Mass Spectrometry (MS) are the most powerful and widely employed techniques for this purpose.

The following table summarizes the performance characteristics of common analytical methods applicable to the detection of disperse dyes, including data that can be considered indicative for Disperse Red 278.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery	Precision (%RSD)	Throughput
LC-MS/MS	0.02 - 1.35 ng/mL[1]	0.06 - 4.09 ng/mL[1]	81.8% - 114.1%[1]	1.1% - 16.3%[1]	High
HPLC-DAD/UV	0.02 - 1 µg/mL[2]	Not specified	70% - 103%[2]	Not specified	Medium
HPTLC	Not specified for Disperse Red 278	Not specified for Disperse Red 278	Not specified for Disperse Red 278	Not specified for Disperse Red 278	High

Note: The presented data is based on studies analyzing a range of disperse dyes in textile matrices. Specific performance for Disperse Red 278 may vary.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative experimental protocols for the extraction and analysis of Disperse Red 278 from textile samples using LC-MS/MS.

Sample Preparation: Extraction from Textile Matrix

• Sample Comminution: A representative portion of the textile sample is finely cut or ground to increase the surface area for efficient extraction.

• Solvent Extraction: A known weight of the comminuted sample (e.g., 1 gram) is placed in a suitable vessel.[1] Methanol (B129727) is a commonly used extraction solvent.[1]

• Ultrasonication: The sample and solvent mixture is subjected to ultrasonication for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 50 °C) to facilitate the extraction of the dye.[1]

• Centrifugation: The mixture is then centrifuged at high speed (e.g., 10,000 rpm) to separate the solid textile matrix from the liquid extract.[1]

• Filtration and Concentration: The supernatant is carefully collected and filtered through a 0.22 µm syringe filter to remove any remaining particulate matter.[1] The filtered extract is then evaporated to dryness under a gentle stream of nitrogen and reconstituted in a known volume of an appropriate solvent (e.g., a mixture of water and methanol) for analysis.[1]

Analytical Method: LC-MS/MS

• Chromatographic Separation: The reconstituted sample extract is injected into a UHPLC system equipped with a suitable analytical column (e.g., a C18 reversed-phase column). A gradient elution program using a mobile phase consisting of water with 0.1% formic acid (A) and methanol or acetonitrile (B52724) with 0.1% formic acid (B) is typically employed to separate the target analyte from other components in the extract.

• Mass Spectrometric Detection: The eluent from the HPLC column is introduced into a tandem mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Quantification: The detection and quantification of Disperse Red 278 are performed using Multiple Reaction Monitoring (MRM). This involves monitoring specific precursor-to-product ion transitions, which provides high selectivity and sensitivity. Two MRM transitions are typically monitored for each analyte: one for quantification and one for confirmation.[1]

• Calibration: A calibration curve is constructed by analyzing a series of standard solutions of Disperse Red 278 of known concentrations. The concentration of the dye in the sample extract is then determined by comparing its response to the calibration curve.

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key stages of the experimental workflow.

References

• 1. lcms.cz [lcms.cz]
• 2. mdpi.com [mdpi.com]

A Comparative Analysis of the Photostability of Disperse Red 278 and Anthraquinone Dyes

For Immediate Publication

[City, State] – [Date] – A comprehensive guide comparing the photostability of the monoazo dye, Disperse Red 278, with several anthraquinone-based disperse dyes has been released today. This guide provides critical data and experimental protocols for researchers, scientists, and professionals in the drug development and materials science fields, offering insights into the durability of these colorants upon exposure to light.

The study highlights the superior lightfastness of anthraquinone (B42736) dyes compared to the monoazo dye, Disperse Red 278. Anthraquinone dyes are renowned for their stable chemical structure, which contributes to their excellent resistance to fading. In contrast, monoazo dyes, while widely used, generally exhibit lower photostability due to the susceptibility of the azo bond to photodegradation.

Quantitative Photostability Data

The lightfastness of disperse dyes is a critical parameter for their application in textiles and other materials where color stability is paramount. The following table summarizes the lightfastness ratings of Disperse Red 278 and three representative anthraquinone dyes, as determined by the ISO 105-B02 standard, which uses a 1-8 Blue Wool scale, with 8 indicating the highest fastness.

Dye Name	C.I. Name	Chemical Class	Lightfastness Rating (ISO 105-B02)
Disperse Red 278	-	Monoazo	5
Disperse Red 60	60756	Anthraquinone	5-7
Disperse Blue 56	63285	Anthraquinone	5-7
Disperse Violet 26	62025	Anthraquinone	6-7

Experimental Protocols

Lightfastness Testing - ISO 105-B02

The determination of lightfastness ratings was conducted following the internationally recognized ISO 105-B02 standard. This method provides a standardized procedure for assessing the resistance of textile colors to the effects of a xenon arc lamp, which simulates natural daylight.

Apparatus:

• Xenon arc lamp apparatus

• Blue Wool standard references (Scale 1-8)

• Grey Scale for assessing color change

• Specimen holders

• Masking cards

Procedure:

• Specimen Preparation: A sample of the dyed textile is mounted on a specimen holder, with a portion of the sample covered by an opaque mask to serve as an unexposed control.

• Mounting of Blue Wool Standards: A set of Blue Wool standards (typically 1 through 8) is mounted in the same manner as the test specimen.

• Exposure: The mounted specimens and Blue Wool standards are placed in the xenon arc test chamber. The exposure conditions, including irradiance, temperature, and humidity, are controlled according to the specific requirements of the ISO 105-B02 standard.

• Assessment of Fading: The exposure is continued until a noticeable color change occurs on the test specimen. The degree of fading is then assessed by comparing the change in color of the exposed portion of the specimen to the unexposed portion using the Grey Scale.

• Rating: The lightfastness rating is determined by identifying which Blue Wool standard shows a similar degree of fading to the test specimen. For example, if the test specimen shows a color change equivalent to that of Blue Wool standard 5, its lightfastness rating is 5.

Visualization of Photodegradation Pathways

The structural differences between monoazo and anthraquinone dyes lead to distinct photodegradation mechanisms. The following diagrams, generated using Graphviz (DOT language), illustrate the generalized pathways for the breakdown of these two classes of dyes.

Generalized photodegradation pathway of a monoazo dye.

Generalized photodegradation pathway of an anthraquinone dye.

Ecotoxicity Profile: Disperse Red 278 and its Potential Degradation Products

A comparative guide for researchers and drug development professionals.

This guide provides a comparative analysis of the ecotoxicity of the monoazo dye Disperse Red 278 and its potential degradation products. Due to a lack of available experimental ecotoxicity data for Disperse Red 278, this guide utilizes predicted data from established quantitative structure-activity relationship (QSAR) models. Furthermore, in the absence of specific degradation pathway information for Disperse Red 278, this comparison includes ecotoxicity data for compounds identified as degradation products of a structurally different anthraquinone (B42736) dye, Disperse Red 3B. This information is provided as a potential reference, with the strong caveat that the degradation pathways and products of Disperse Red 278 may differ significantly.

Executive Summary

Disperse Red 278 is predicted to be moderately to highly toxic to aquatic organisms. A comparative analysis with potential degradation byproducts—Guaiacol, o-Xylene, and 4-Hydroxy-2-butanone—reveals a varied ecotoxicological profile. While some degradation products exhibit lower acute toxicity to certain aquatic species compared to the parent dye's predicted toxicity, others, such as o-Xylene, are known to be harmful to aquatic life. This highlights the critical need for empirical studies on the degradation of Disperse Red 278 and the subsequent ecotoxicity of its metabolites to conduct a comprehensive environmental risk assessment.

Data Presentation

Table 1: Chemical Identification of Disperse Red 278 and Potential Degradation Products

Compound Name	C.I. Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Chemical Class
Disperse Red 278	113386	68248-10-2	C₂₂H₂₅N₅O₇	471.46	Monoazo Dye
Guaiacol	-	90-05-1	C₇H₈O₂	124.14	Phenolic
o-Xylene	-	95-47-6	C₈H₁₀	106.17	Aromatic Hydrocarbon
4-Hydroxy-2-butanone	-	590-90-9	C₄H₈O₂	88.11	Ketone

Table 2: Comparative Ecotoxicity of Disperse Red 278 (Predicted) and its Potential Degradation Products (Experimental)

Test Organism	Endpoint	Disperse Red 278 (Predicted)¹	Guaiacol²	o-Xylene³	4-Hydroxy-2-butanone⁴
Fish	96-hr LC₅₀	18.53 mg/L	-	-	4,640 - 10,000 mg/L (Leuciscus idus)
Invertebrate	48-hr EC₅₀	9.35 mg/L	29 mg/L (Daphnia magna)	-	> 100 mg/L (Daphnia magna)
Algae	96-hr EC₅₀	1.47 mg/L	270 mg/L (Selenastrum capricornutum, 72-hr EC₅₀)	4.36 mg/L (algae, 73-hr ErC₅₀)	-

¹Predicted using ECOSAR v2.0. ²Data from Safety Data Sheet for Guaiacol. ³Data from Safety Data Sheet for o-Xylene. ⁴Data from Safety Data Sheet for 4-Hydroxy-2-butanone.

Experimental Protocols

The following are detailed methodologies for the key ecotoxicity experiments typically cited in environmental risk assessments.

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia species, most commonly Daphnia magna.

Principle: Young daphnids, aged less than 24 hours, are exposed to the test substance in a range of concentrations for 48 hours. The endpoint is the immobilization of the daphnids, defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

Procedure:

• Test Organisms: Daphnia magna neonates (<24 hours old) from a healthy, breeding culture.

• Test Substance Preparation: A series of test concentrations and a control are prepared by dissolving or dispersing the test substance in a suitable medium.

• Exposure: At least 20 daphnids per concentration are exposed in the test solutions. The test is conducted in glass vessels under controlled temperature (20 ± 1 °C) and light conditions (16-hour light/8-hour dark cycle).

• Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

• Data Analysis: The concentration that causes immobilization in 50% of the daphnids (EC₅₀) is calculated using statistical methods.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (ISO 8692)

This test evaluates the effects of a substance on the growth of freshwater green algae, such as Pseudokirchneriella subcapitata.

Principle: Exponentially growing cultures of algae are exposed to various concentrations of a test substance over a period of 72 hours. The inhibition of growth in relation to a control culture is determined.

Procedure:

• Test Organism: A pure, exponentially growing culture of Pseudokirchneriella subcapitata.

• Test Substance Preparation: A geometric series of test concentrations and a control are prepared in a nutrient-rich growth medium.

• Inoculation and Incubation: Test flasks are inoculated with a low density of algal cells and incubated under constant fluorescent lighting (60-120 µE/m²/s) and temperature (21-24 °C) for 72 hours, with continuous shaking.

• Growth Measurement: Algal growth is measured at least every 24 hours by determining the cell concentration using a particle counter or spectrophotometer (measuring absorbance at a specific wavelength).

• Data Analysis: The percentage inhibition of the growth rate and yield are calculated for each test concentration. The concentration that causes a 50% inhibition of growth (EC₅₀) is determined.

Mandatory Visualization

The following diagram illustrates the logical workflow for the ecotoxicity comparison presented in this guide.

Caption: Workflow for the ecotoxicity comparison of Disperse Red 278.

Correlating Chemical Structure and Biological Activity: A Comparative Guide to Disperse Red Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of disperse azo dyes, with a focus on understanding the potential activity of Disperse Red 278. Due to a lack of publicly available biological data for Disperse Red 278, this guide leverages experimental data from structurally similar disperse dyes—Disperse Red 1, Disperse Red 11, and Disperse Red 13—to infer potential structure-activity relationships.

Chemical Structures of Disperse Red Dyes

Disperse Red 278 is a monoazo dye with the molecular formula C₂₂H₂₅N₅O₇.[1] Its biological activity is not well-documented in scientific literature. To understand its potential biological impact, we will compare its structure with those of other disperse red dyes for which experimental data are available.

Figure 1: Chemical Structures

Caption: Chemical formulas and CAS numbers for Disperse Red 278 and related dyes.

Comparative Biological Activity Data

The following table summarizes the available quantitative data on the biological activities of Disperse Red 1, Disperse Red 11, and Disperse Red 13. These dyes share the core azo-benzene structure, which is often associated with potential genotoxicity.

Biological Activity	Disperse Red 1	Disperse Red 11	Disperse Red 13	Reference
Mutagenicity (Ames Test)	Positive (induces frame-shift mutations)	Mixed results (positive in one strain, potentially due to contaminants)	Positive (mutagenicity decreased ~14-fold compared to Disperse Red 1)	[2][3]
Genotoxicity (Micronucleus Assay)	Increased micronuclei frequency in human lymphocytes and HepG2 cells	Increased sister-chromatid-exchange and HGPRT mutant frequency in Chinese hamster ovary cells	Not Available	[3][4][5][6]
Cytotoxicity (HepG2 cells)	Dose-dependent increase in micronuclei	Not Available	No significant cytotoxicity observed	[2][6]
Acute Toxicity (Oral LD₅₀, rats)	Not Available	>5 g/kg (female), 0.7-1.0 g/kg (male)	Not Available	[3]
Ecotoxicity (Daphnia similis)	Toxic	Not Available	Increased toxicity compared to Disperse Red 1	[2][7]
Skin Sensitization	Potential for allergic contact dermatitis	Negative in one study of patients with dermatitis histories	Not Available	[3][8]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

Objective: To evaluate the ability of a substance to induce reverse mutations at selected loci of several strains of Salmonella typhimurium.

Methodology:

• Strains: Histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) are used. Some strains are sensitive to frameshift mutagens, while others detect base-pair substitutions.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix), typically derived from rat liver homogenates, to mimic metabolic processes in mammals.

• Procedure:

  • The bacterial culture, the test compound at various concentrations, and the S9 mix (if used) are combined in molten top agar (B569324).

  • The mixture is poured onto a minimal glucose agar plate.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A substance is considered mutagenic if it causes a reproducible, dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Micronucleus Assay

This assay is used to detect substances that cause chromosomal damage.

Objective: To evaluate the potential of a test substance to induce micronuclei in cultured mammalian cells.

Methodology:

• Cell Lines: Human lymphocytes or human hepatoma cells (HepG2) are commonly used.[6]

• Procedure:

  • Cells are exposed to the test substance at various concentrations, with and without metabolic activation (S9 mix).

  • A positive control (e.g., a known mutagen) and a negative control (solvent vehicle) are included.

  • After treatment, the cells are cultured for a period that allows for nuclear division.

  • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which makes it easier to identify micronuclei.

  • Cells are harvested, fixed, and stained.

• Data Analysis: The frequency of micronuclei (small, extranuclear bodies containing chromosome fragments or whole chromosomes) in binucleated cells is determined by microscopic examination. A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic potential.[4][6]

Structure-Activity Relationship and Signaling Pathways

The biological activity of azo dyes is closely linked to their chemical structure. The azo bond (-N=N-) can be cleaved by azoreductase enzymes, present in bacteria and mammalian liver, to form aromatic amines, which are often implicated in mutagenicity and carcinogenicity.

Figure 2: Generalized Workflow for Assessing Dye Mutagenicity

Caption: A typical workflow for evaluating the mutagenic potential of a chemical compound.

The data on Disperse Red 1 and Disperse Red 13 suggest that even minor structural modifications can significantly alter biological activity. The addition of a chlorine atom in Disperse Red 13, for instance, reduces its mutagenicity in the Ames test but increases its ecotoxicity to Daphnia similis.[2] This highlights the complexity of predicting the biological effects of these compounds based solely on their core structure.

Figure 3: Conceptual Structure-Activity Relationship

Caption: Key structural features of azo dyes influencing their biological activity.

Alternatives to Azo Dyes

Given the potential toxicological concerns associated with some azo dyes, research into safer alternatives is ongoing. These include:

• Natural Dyes: Derived from plant, animal, or mineral sources, these are generally considered more environmentally friendly but may have limitations in terms of color fastness and shade range.

• Enzyme-based Dyeing: Utilizing enzymes in the dyeing process can reduce the need for harsh chemicals and lower the environmental impact.

• Supercritical Carbon Dioxide Dyeing: This waterless dyeing technology uses supercritical CO₂ as a solvent, eliminating wastewater and reducing energy consumption.

Conclusion

While direct experimental data on the biological activity of Disperse Red 278 is lacking, the analysis of structurally similar disperse azo dyes provides valuable insights. The presence of the azo linkage is a key structural feature that warrants careful toxicological evaluation due to its potential for metabolic activation to mutagenic aromatic amines. The available data on related compounds suggest that Disperse Red 278 could potentially exhibit genotoxic and other toxic effects. Further experimental studies are essential to definitively characterize the biological activity profile of Disperse Red 278 and to ensure its safe use. Researchers and drug development professionals should consider the potential for metabolic activation of azo compounds when evaluating their safety and potential applications.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Disperse Red 11 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Disperse Red 1 (textile dye) induces cytotoxic and genotoxic effects in mouse germ cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. datasheets.scbt.com [datasheets.scbt.com]

Safety & Regulatory Compliance

Navigating the Disposal of Disperse Red 278: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling Disperse Red 278, proper disposal is a critical component of laboratory safety and environmental responsibility. While a specific, publicly available Safety Data Sheet (SDS) for Disperse Red 278 (CAS No. 68248-10-2) is not readily found, this guide provides essential procedural information based on guidelines for similar azo dyes and general chemical waste management principles.

It is imperative to obtain the specific SDS from the supplier for detailed handling and disposal instructions for Disperse Red 278. The information presented here should be used as a supplementary resource to a comprehensive understanding of the material's specific hazards.

Immediate Safety and Handling Considerations

Before beginning any procedure that involves Disperse Red 278, ensure that all personnel are familiar with the appropriate safety protocols.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves. Always inspect gloves before use and use proper removal techniques to avoid skin contact.

• Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator should be worn.

• Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contamination.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent wider contamination and exposure.

For Dry Spills:

• Evacuate and Secure: Clear the immediate area of all personnel.

• Control Dust: Avoid generating dust. If necessary, gently dampen the spilled material with water.

• Clean-up: Carefully sweep or vacuum the spilled material. If using a vacuum, it must be equipped with a HEPA filter.

• Collect Waste: Place the collected material into a clearly labeled, sealed container for hazardous waste.

For Liquid Spills:

• Containment: Use absorbent materials to contain the spill.

• Collection: Collect the absorbed material and place it in a sealed, labeled container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent, collecting all cleaning materials for disposal as hazardous waste.

Step-by-Step Disposal Procedure for Disperse Red 278 Waste

Disposal of Disperse Red 278 and its contaminated materials must be handled in accordance with local, state, and federal regulations.

• Waste Segregation:

  • Do not mix Disperse Red 278 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

  • Segregate solid waste (e.g., contaminated gloves, paper towels, weigh boats) from liquid waste (e.g., solutions containing the dye).

• Waste Containerization:

  • Solid Waste: Place in a durable, leak-proof container with a secure lid.

  • Liquid Waste: Use a compatible, shatter-resistant container with a screw-on cap. Do not overfill containers; a general rule is to fill to no more than 80% capacity.

• Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste."

  • The label must include the full chemical name ("Disperse Red 278"), the CAS number (68248-10-2), and an accurate description of the contents (e.g., "Solid waste contaminated with Disperse Red 278" or "Aqueous solution of Disperse Red 278").

  • Indicate the approximate percentage or concentration of the dye in the waste.

• Storage:

  • Store waste containers in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of the laboratory personnel.

  • Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

• Disposal Request:

  • Once a waste container is full or is no longer being added to, arrange for its collection by your institution's EHS department or a licensed hazardous waste disposal contractor.

  • Follow your institution's specific procedures for requesting a waste pickup.

Quantitative Data Summary

While specific quantitative data for Disperse Red 278 is not available in the public domain, the following table outlines the general characteristics of disperse dyes, which are often sparingly soluble in water.

Property	Typical Value/Characteristic for Disperse Dyes
Physical State	Solid (powder)
Solubility in Water	Generally low
CAS Number	68248-10-2[1]
Molecular Formula	C22H25N5O7[1]

Experimental Protocols

Detailed experimental protocols involving Disperse Red 278 should be designed with safety and waste minimization in mind. When developing a protocol, consider the following:

• Microscale Experiments: Whenever possible, utilize microscale techniques to reduce the volume of chemicals used and waste generated.

• Substitution: Investigate the possibility of substituting Disperse Red 278 with a less hazardous alternative if the experimental outcome is not compromised.

• Decontamination Procedures: Include a clear and detailed procedure for decontaminating all labware and surfaces that come into contact with the dye. This should specify the cleaning agent to be used and the method for collecting the cleaning residue as hazardous waste.

Visualizations

The following diagrams illustrate the logical workflow for the proper handling and disposal of Disperse Red 278.

Caption: Logical workflow for the disposal of Disperse Red 278 waste.

Caption: Step-by-step spill response for Disperse Red 278.

References

• 1. 68248-10-2 CAS MSDS (Disperse Red 278) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]